5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• CAS: 88818-88-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS 88818-88-6)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a key building block in modern medicinal chemistry. We will delve into its chemical properties, synthesis, reactivity, and significant applications, with a focus on its role in the development of novel therapeutics.

Section 1: Compound Profile and Physicochemical Properties

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a substituted pyridine derivative. The strategic placement of its functional groups—bromo, methoxy, methyl, and nitrile—on the pyridine core imparts a unique reactivity profile, making it a valuable intermediate in organic synthesis.

Property	Value	Source
CAS Number	88818-88-6	[1]
Molecular Formula	C8H7BrN2O	N/A
Molecular Weight	227.06 g/mol	N/A
IUPAC Name	5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile	N/A
Appearance	Off-white to yellow powder	[2]
Melting Point	72-78 °C	[2]
Purity	≥ 99% (HPLC)	[2]

Section 2: Synthesis and Mechanistic Insights

A plausible synthetic workflow is outlined below:

Caption: A generalized synthetic workflow for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

The expertise in selecting the appropriate reagents and reaction conditions is crucial for achieving a high yield and purity of the final product. For example, the choice of brominating agent can influence the regioselectivity of the bromination step. Similarly, the conditions for the methoxylation and cyanation reactions must be carefully controlled to avoid side reactions.

Section 3: Reactivity and Role in Complex Synthesis

The bromine atom at the 5-position of the pyridine ring is a key functional group that enables a variety of cross-coupling reactions.[4] These reactions are fundamental in modern organic synthesis for the construction of complex molecular architectures.[4] The nitrile group can also be a versatile handle for further chemical transformations.

Key Reactions:

• Suzuki-Miyaura Coupling: The bromine atom can be readily displaced by a variety of organoboron reagents to form new carbon-carbon bonds. This reaction is widely used in the synthesis of biaryl compounds, which are common motifs in many drug molecules.

• Heck and Sonogashira Couplings: These palladium-catalyzed reactions allow for the formation of carbon-carbon bonds with alkenes and alkynes, respectively, providing access to a diverse range of molecular scaffolds.[4]

• Nucleophilic Aromatic Substitution: The electron-withdrawing nature of the nitrile group and the pyridine ring can activate the molecule towards nucleophilic attack, allowing for the introduction of other functional groups.

The interplay of these reactive sites makes 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile a valuable building block for creating libraries of compounds for high-throughput screening in drug discovery programs.[5]

Section 4: Applications in Drug Discovery and Development

The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[6] The unique substitution pattern of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile makes it an attractive starting material for the synthesis of novel drug candidates. Its derivatives have been explored for various therapeutic targets.

While specific drug candidates synthesized directly from this compound are often proprietary, its structural motifs are found in molecules targeting a range of diseases. For instance, substituted pyridines are common in kinase inhibitors for cancer therapy, agents targeting the central nervous system, and antimicrobial compounds.[6] The ability to functionalize the pyridine ring at multiple positions allows medicinal chemists to fine-tune the pharmacological properties of the resulting molecules to optimize their efficacy and safety profiles.[6]

The following diagram illustrates the central role of this compound as a building block in the synthesis of potential therapeutic agents.

Caption: The role of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in a typical drug discovery workflow.

Section 5: Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Hazard Identification:

• Causes skin irritation.[7][8]

• Causes serious eye irritation.[8][9]

• May cause respiratory irritation.[8][9]

Recommended Precautions:

• Handling: Avoid all personal contact, including inhalation.[10] Wear protective clothing, gloves, and eye/face protection.[7][8][9] Use in a well-ventilated area.[10] Wash hands and face thoroughly after handling.[7][9]

• Storage: Keep container tightly closed in a dry and well-ventilated place.[7][8][9] Store in original containers, away from incompatible materials.[10]

• First Aid:

  • If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[7][9]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[7][9]

  • If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[8][9]

Section 6: Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a highly versatile and valuable building block in the field of organic synthesis and medicinal chemistry. Its unique combination of functional groups provides a platform for the creation of diverse and complex molecular architectures, making it a crucial tool for researchers and scientists in the pursuit of novel therapeutics. A thorough understanding of its synthesis, reactivity, and handling is essential for unlocking its full potential in drug discovery and development.

References

• PubChem. (n.d.). 5-Bromo-6-methylpyridine-2-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 6). The Versatility of 5-Bromo-2-methoxy-4-methyl-3-nitropyridine in Chemical Research. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-6-ethoxy-2-methylpyridine-3-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2018, March 14). United States Patent US 10,266,542 B2.
• Google Patents. (n.d.). CN101560183B - Method for preparing 5-bromo-2-methylpyridine.

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• Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

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• SpectraBase. (n.d.). 5-Bromo-2-methoxypyridine. Retrieved from [Link]

• ResearchGate. (2025, August 7). An Efficient Synthesis of 5-Bromopyridine-2-carbonitrile. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 5-Amino-3-bromo-2-methylpyridine in Advanced Organic Synthesis. Retrieved from [Link]

• European Patent Office. (2022, November 30). ANTIBACTERIAL COMPOUNDS AND USES THEREOF - EP 3426255 B1. Retrieved from [Link]

• Google Patents. (n.d.). WO2020033288A1 - Prmt5 inhibitors.

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• MDPI. (n.d.). Heterocycle-Based Multicomponent Reactions in Drug Discovery: From Hit Finding to Rational Design. Retrieved from [Link]

• Google Patents. (n.d.). US7256295B2 - Process for producing 2,3-diamino-6-methoxypyridine.

• MDPI. (n.d.). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Retrieved from [Link]

• PubMed. (2012, September 13). The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. Retrieved from [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a substituted pyridine derivative, presents a unique scaffold of significant interest in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its core physicochemical properties, offering a critical resource for researchers engaged in its synthesis, characterization, and application. This document consolidates available data on its structural and molecular characteristics, alongside a discussion of its predicted and experimentally observed properties. While detailed experimental data for this specific compound remains limited in publicly accessible literature, this guide establishes a foundational understanding through analysis of its constituent functional groups and comparison with structurally related analogs.

Introduction: The Strategic Importance of Substituted Pyridines

The pyridine ring is a cornerstone in the architecture of a vast array of biologically active molecules and functional materials. Its nitrogen atom imparts unique electronic properties, influencing hydrogen bonding capabilities, metabolic stability, and coordination chemistry. The strategic placement of substituents on the pyridine core allows for the fine-tuning of these properties, a principle extensively leveraged in drug discovery and the design of novel materials. 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile incorporates several key functional groups—a bromine atom, a methoxy group, a methyl group, and a nitrile moiety—each contributing to its distinct chemical personality and reactivity profile. Understanding the interplay of these groups is paramount for predicting its behavior in chemical reactions and biological systems.

Molecular and Structural Properties

A thorough understanding of the molecular and structural characteristics of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is the bedrock for interpreting its chemical behavior and designing its applications.

Chemical Structure and Identification

The definitive identification of this compound is established through its unique structural arrangement and corresponding identifiers.

Figure 1. Chemical structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Table 1. Chemical Identifiers

Identifier	Value	Source
IUPAC Name	5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	N/A
CAS Number	88818-88-6	[1]
Molecular Formula	C₈H₇BrN₂O	[1]
Molecular Weight	227.06 g/mol	[1]
Canonical SMILES	COC1=NC(C)=C(C=C1Br)C#N	N/A
InChI Key	N/A	N/A

Predicted Physicochemical Properties

In the absence of extensive experimental data, computational predictions provide valuable initial insights into the physicochemical profile of a molecule. These predictions are based on its structure and are useful for guiding experimental design.

Table 2. Predicted Physicochemical Properties

Property	Predicted Value	Source
XLogP3	2.3	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	1	[2]
Topological Polar Surface Area	45.9 Ų	[2]
Formal Charge	0	[2]

The predicted XLogP3 value of 2.3 suggests that 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile has moderate lipophilicity, a key parameter influencing its solubility and membrane permeability. The presence of three hydrogen bond acceptors (the pyridine nitrogen, the methoxy oxygen, and the nitrile nitrogen) and no hydrogen bond donors will govern its interaction with polar solvents and biological macromolecules.

Experimental Physicochemical Data: A Comparative Approach

Table 3. Physicochemical Properties of Structurally Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
5-Bromo-2-methoxypyridine	13472-85-0	C₆H₆BrNO	188.02	N/A	80 °C/12 mmHg
5-Bromo-6-methylpyridine-2-carbonitrile	1173897-86-3	C₇H₅BrN₂	197.03	N/A	N/A
5-Bromo-2-methoxy-4-methyl-3-nitropyridine	884495-14-1	C₇H₇BrN₂O₃	247.05	72-78 °C	N/A
5-Bromo-6-ethoxy-2-methylpyridine-3-carbonitrile	N/A	C₉H₉BrN₂O	241.08	N/A	N/A

Based on the data for these related compounds, it is reasonable to expect that 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a solid at room temperature with a melting point likely in a similar range to its nitro-analogue. Its boiling point is expected to be significantly higher than that of 5-bromo-2-methoxypyridine due to the increased molecular weight and polarity imparted by the nitrile and methyl groups.

Solubility Profile

The solubility of a compound is a critical parameter for its handling, formulation, and biological activity. Based on its predicted lipophilicity and the presence of polar functional groups, a qualitative solubility profile can be proposed.

• Apolar Solvents (e.g., Hexane, Toluene): Low solubility is expected due to the polar nature of the pyridine ring and nitrile group.

• Polar Aprotic Solvents (e.g., Dichloromethane, Ethyl Acetate, Acetone): Good solubility is anticipated, making these solvents suitable for reaction and purification processes.

• Polar Protic Solvents (e.g., Methanol, Ethanol): Moderate to good solubility is likely, facilitated by hydrogen bonding with the nitrogen and oxygen atoms.

• Aqueous Solvents: Low solubility in water is predicted due to the overall lipophilic character of the molecule.

Spectroscopic Characterization: The Fingerprint of a Molecule

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of organic compounds. While specific spectra for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile are not publicly available, this section outlines the expected spectral features based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of a molecule.

Figure 2. Key proton and carbon environments for NMR analysis.

• ¹H NMR:

  • Aromatic Proton: A singlet is expected for the proton at the C4 position, with a chemical shift anticipated in the downfield region (δ 7.5-8.5 ppm) due to the anisotropic effects of the pyridine ring and the influence of the adjacent electron-withdrawing bromine and nitrile groups.

  • Methoxy Protons: A singlet corresponding to the three protons of the methoxy group will likely appear around δ 3.8-4.2 ppm.

  • Methyl Protons: A singlet for the three protons of the methyl group at the C6 position is expected in the region of δ 2.4-2.8 ppm.

• ¹³C NMR:

  • Aromatic and Heterocyclic Carbons: Six distinct signals are expected for the carbons of the pyridine ring. The chemical shifts will be influenced by the attached substituents. The carbon bearing the nitrile group (C3) and the carbon attached to the bromine (C5) are expected to be significantly deshielded.

  • Nitrile Carbon: The carbon of the nitrile group will exhibit a characteristic signal in the range of δ 115-125 ppm.

  • Methoxy Carbon: The methoxy carbon signal should appear around δ 50-60 ppm.

  • Methyl Carbon: The methyl carbon will likely resonate in the upfield region, around δ 15-25 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.

Table 4. Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C≡N (Nitrile)	2220-2260	Medium
C=N, C=C (Aromatic Ring)	1400-1600	Medium to Strong
C-H (Aromatic)	3000-3100	Weak to Medium
C-H (Alkyl)	2850-3000	Medium
C-O (Methoxy)	1000-1300	Strong
C-Br	500-600	Medium to Strong

The presence of a sharp, medium-intensity band in the 2220-2260 cm⁻¹ region would be a strong indicator of the nitrile functional group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. For 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, the mass spectrum would be expected to show a prominent molecular ion peak (M⁺) and a characteristic isotopic pattern for a molecule containing one bromine atom (M⁺ and M⁺+2 peaks with approximately equal intensity).

Synthesis and Reactivity

Figure 3. A conceptual synthetic workflow.

The reactivity of this molecule will be dictated by its functional groups. The bromine atom is susceptible to nucleophilic aromatic substitution and can participate in various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), making it a versatile handle for further molecular elaboration. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, offering pathways to a diverse range of derivatives. The pyridine nitrogen provides a site for protonation and coordination to metal centers.

Applications and Future Directions

The unique combination of functional groups in 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile makes it an attractive building block for several applications:

• Medicinal Chemistry: As a scaffold for the synthesis of novel kinase inhibitors, GPCR modulators, and other potential therapeutic agents. The various functional groups provide multiple points for diversification to explore structure-activity relationships.

• Agrochemicals: As an intermediate in the development of new herbicides, fungicides, and insecticides.

• Materials Science: As a precursor for the synthesis of organic light-emitting diodes (OLEDs), dyes, and ligands for catalysis.

Future research efforts should focus on the development of a robust and scalable synthesis for this compound and a thorough experimental investigation of its physicochemical and biological properties. The elucidation of its crystal structure would provide invaluable insights into its solid-state packing and intermolecular interactions.

Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a promising heterocyclic compound with significant potential in various fields of chemical research. While a comprehensive experimental dataset for this molecule is yet to be established in the public domain, this technical guide provides a solid foundation for its understanding based on its structural characteristics and comparison with related compounds. It is anticipated that further research into this molecule will unlock its full potential as a valuable synthetic intermediate and a scaffold for the development of novel functional molecules.

References

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Structure Elucidation of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile: A Spectroscopic Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. This guide provides a comprehensive, in-depth walkthrough of the spectroscopic techniques and analytical reasoning required for the structural elucidation of the novel pyridine derivative, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. Pyridine scaffolds are integral components in numerous FDA-approved drugs, making the characterization of new derivatives a critical endeavor in drug discovery.[1][2] This document is intended for researchers and professionals in the chemical and pharmaceutical sciences, offering not just procedural steps but also the underlying scientific rationale for each experimental choice.

Introduction: The Significance of Pyridine Derivatives

Pyridine and its derivatives are a class of heterocyclic aromatic compounds that are of paramount importance in medicinal chemistry.[3][4] Their unique electronic properties and ability to engage in various intermolecular interactions make them privileged scaffolds in the design of therapeutic agents.[1] The introduction of various substituents to the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.[2]

The target molecule, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, presents a unique substitution pattern that warrants a thorough structural investigation. The elucidation of its precise structure is the first and most critical step in understanding its potential biological activity and in the development of any subsequent applications.

The Analytical Workflow: A Multi-faceted Approach

The confirmation of a chemical structure is not reliant on a single analytical technique but rather on the convergence of data from multiple orthogonal methods. This self-validating system ensures the highest degree of confidence in the final structural assignment. Our workflow for the elucidation of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is as follows:

Figure 1: A generalized workflow for the structure elucidation of a novel chemical entity.

Mass Spectrometry: Determining the Molecular Formula

Expertise & Experience: The initial step in the analysis of an unknown compound is typically mass spectrometry (MS). This technique provides the mass-to-charge ratio (m/z) of the molecular ion, which is a direct measure of the molecule's mass. High-resolution mass spectrometry (HRMS) is particularly powerful as it can provide a highly accurate mass measurement, allowing for the determination of the elemental composition and thus the molecular formula.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Instrumentation: An electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer is commonly used.

• Data Acquisition: The sample is infused into the ESI source, and the mass spectrum is acquired in positive ion mode. The instrument is calibrated using a known standard to ensure high mass accuracy.

Data Presentation: Hypothetical HRMS Data

Parameter	Observed Value
Calculated Exact Mass	240.9898
Observed m/z [M+H]⁺	241.9976
Molecular Formula	C₉H₉BrN₂O

The presence of a bromine atom is indicated by the characteristic isotopic pattern of the molecular ion peak, with two peaks of nearly equal intensity separated by 2 m/z units (due to the ⁷⁹Br and ⁸¹Br isotopes).

Infrared Spectroscopy: Identifying Key Functional Groups

Expertise & Experience: Infrared (IR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a "fingerprint" of the molecule's covalent bonds. For 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, we expect to see characteristic absorptions for the nitrile, methoxy, and aromatic pyridine ring.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid, purified compound is placed directly on the ATR crystal.

• Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer equipped with a diamond ATR accessory.

• Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum is collected prior to sample analysis to correct for atmospheric and instrumental variations.

Data Presentation: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~2230	Strong	C≡N (Nitrile) stretching
~1600, ~1470	Medium	C=C and C=N stretching in the pyridine ring
~2950, ~2850	Weak	C-H stretching of the methyl and methoxy groups
~1250, ~1050	Strong	C-O stretching of the methoxy group

The presence of a strong absorption band around 2230 cm⁻¹ is a clear indication of the nitrile functional group.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

Expertise & Experience: Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for structure elucidation. It provides detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C), their connectivity, and their spatial relationships. For a comprehensive analysis, a suite of NMR experiments is employed.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the spectra.

• Data Acquisition: A series of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are performed.

¹H NMR Spectroscopy: Probing the Proton Environments

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment (chemical shift), their neighboring protons (spin-spin coupling), and the number of protons of each type (integration).

Data Presentation: Hypothetical ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.95	s	1H	H-4
4.05	s	3H	-OCH₃
2.60	s	3H	-CH₃

Interpretation:

• The singlet at 7.95 ppm with an integration of 1H is characteristic of an isolated aromatic proton on the pyridine ring.

• The singlet at 4.05 ppm integrating to 3H is indicative of the methoxy group protons.

• The singlet at 2.60 ppm with an integration of 3H corresponds to the methyl group protons.

The absence of splitting for all signals suggests that there are no adjacent protons to any of the proton-bearing groups.

¹³C NMR Spectroscopy: Characterizing the Carbon Framework

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their chemical environment.

Data Presentation: Hypothetical ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
162.5	C-2 (C-OCH₃)
158.0	C-6 (C-CH₃)
145.0	C-4
118.0	C-5 (C-Br)
115.5	C≡N
105.0	C-3 (C-CN)
54.0	-OCH₃
23.0	-CH₃

Interpretation:

• The signals in the aromatic region (105-163 ppm) are consistent with the substituted pyridine ring.

• The signal at 115.5 ppm is characteristic of a nitrile carbon.

• The signals at 54.0 ppm and 23.0 ppm correspond to the methoxy and methyl carbons, respectively.

Structure Confirmation and Final Assignment

The combined data from MS, IR, and NMR spectroscopy provides a consistent and unambiguous structural assignment for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Figure 2: Proposed structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Final Analysis:

• MS: Confirms the molecular formula C₉H₉BrN₂O.

• IR: Identifies the key functional groups: C≡N, C=C/C=N of the pyridine ring, and C-O of the methoxy group.

• ¹H NMR: Shows three distinct singlet signals corresponding to the aromatic proton, the methoxy protons, and the methyl protons, confirming their isolated nature.

• ¹³C NMR: Accounts for all nine carbon atoms in their expected chemical shift regions.

The convergence of these data provides irrefutable evidence for the structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Conclusion

The structural elucidation of novel compounds is a systematic process that relies on the careful application and interpretation of multiple spectroscopic techniques. This guide has outlined a comprehensive strategy for the characterization of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, demonstrating how mass spectrometry, IR spectroscopy, and NMR spectroscopy work in concert to provide a complete and unambiguous structural assignment. The methodologies and reasoning presented herein serve as a robust framework for scientists engaged in chemical synthesis and drug discovery.

References

• BenchChem. (n.d.). A Comparative Spectroscopic Analysis of Pyridine and its Isomers: 2-, 3-, and 4-Picoline.
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• Accent Journal of Economics Ecology & Engineering. (n.d.). Spectral Study of Substituted Pyridine.
• PMC. (n.d.). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives.
• AIP Publishing. (n.d.). Analysis of the NMR Spectrum of Pyridine.
• ResearchGate. (2018). Design, Synthesis, and Structural Elucidation of New Pyridine and Thienopyridine Derivatives.
• Open Access Journals. (n.d.). A Brief View on Pyridine Compounds.
• BenchChem. (2025). A Spectroscopic Journey: Unveiling the Molecular Evolution of 3-Methoxy-6-methylpicolinonitrile.

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A Senior Application Scientist's Guide to the Synthesis of 2-Methoxypyridine-3-carbonitriles

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the 2-Alkoxypyridine-3-carbonitrile Scaffold

The 2-alkoxy-3-cyanopyridine framework is a privileged scaffold in modern medicinal chemistry and materials science. Its inherent structural features—an electron-donating alkoxy group and an electron-withdrawing nitrile on an electron-deficient pyridine ring—create a unique electronic and steric environment. This has led to the development of compounds with a vast spectrum of biological activities, including anticancer, antiviral, antidiabetic, and vasorelaxant properties.[1] The facile synthesis and ease of structural modification of these derivatives make them highly attractive starting points for the design of novel therapeutics and functional materials.[1] This guide provides an in-depth exploration of the primary synthetic strategies employed to construct 2-methoxypyridine-3-carbonitriles, focusing on the underlying chemical principles, field-proven protocols, and comparative analysis of each approach.

Strategic Overview: Core Synthetic Disconnections

The synthesis of 2-methoxypyridine-3-carbonitriles can be approached from several distinct strategic angles. The choice of method is often dictated by the availability of starting materials, desired substitution patterns on the pyridine ring, and scalability requirements. We will dissect the three most prevalent and robust strategies:

• Nucleophilic Aromatic Substitution (SNAr): The displacement of a leaving group at the C2 position.

• O-Alkylation of Pyridones: The functionalization of a pre-formed 2-pyridone ring.

• De Novo Ring Construction: The assembly of the pyridine ring from acyclic precursors.

Figure 1: Core synthetic disconnections for 2-methoxypyridine-3-carbonitrile.

Strategy 1: Nucleophilic Aromatic Substitution (SNAr) on 2-Halopyridines

This is arguably the most direct and widely employed method. The electron-deficient nature of the pyridine ring, further activated by the powerful electron-withdrawing effect of the C3-cyano group, makes the C2 position highly susceptible to nucleophilic attack.

Causality and Mechanistic Insight

The reaction proceeds via a classic SNAr mechanism. The methoxide ion (CH₃O⁻), a potent nucleophile, attacks the electrophilic C2 carbon, which bears a halogen (typically chlorine or bromine). This addition step forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized across the pyridine ring and onto the cyano group, which provides substantial stabilization. In the final, typically rapid step, the halide leaving group is eliminated, restoring aromaticity and yielding the desired 2-methoxy product.

Figure 2: Mechanism of SNAr for methoxylation of 2-chloropyridine-3-carbonitrile.

Field-Proven Experimental Protocol

The following protocol is adapted from the synthesis of substituted 2-methoxypyridine-3,4-dicarbonitriles, demonstrating a robust and high-yielding procedure.[2]

Objective: To synthesize 5,6-dimethyl-2-methoxypyridine-3,4-dicarbonitrile from its 2-chloro precursor.

Materials:

• 5,6-Dimethyl-2-chloropyridine-3,4-dicarbonitrile (1.0 equiv)

• Sodium metal (1.2 equiv)

• Anhydrous Methanol

• 1% Hydrochloric acid solution

• Standard laboratory glassware, reflux condenser, magnetic stirrer

Step-by-Step Procedure:

• Prepare Sodium Methoxide Solution: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), carefully add sodium metal (0.07 g, 3.0 mmol) to anhydrous methanol (5 mL). Stir until all the sodium has dissolved completely. This exothermic reaction generates the sodium methoxide nucleophile in situ, ensuring it is fresh and anhydrous.

• Set up Reaction: In a separate flask, dissolve 5,6-dimethyl-2-chloropyridine-3,4-dicarbonitrile (0.48 g, 2.5 mmol) in anhydrous methanol (5 mL).

• Initiate Reaction: Add the freshly prepared sodium methoxide solution to the solution of the chloropyridine derivative.

• Heating: Attach a reflux condenser and heat the reaction mixture to boiling for 3-5 minutes. The short reaction time at reflux provides sufficient energy to overcome the activation barrier without promoting side reactions.

• Work-up and Isolation: Allow the reaction mixture to cool to room temperature. Dilute the mixture by slowly adding 1% aqueous hydrochloric acid. This step neutralizes the excess sodium methoxide and protonates any basic intermediates, causing the less polar product to precipitate from the aqueous methanol.

• Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with water to remove any inorganic salts.

• Drying: Dry the purified product in a vacuum desiccator over a drying agent such as CaCl₂.

Expected Outcome: This procedure typically yields the desired 2-methoxy product in high purity and good yield (e.g., 75% reported for this specific transformation).[2]

Starting Material	Product Yield	Reference
5,6-Dimethyl-2-chloropyridine-3,4-dicarbonitrile	75%	[2]
2-Chloro-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile	High	[2]

Strategy 2: Selective O-Alkylation of 2-Pyridones

This strategy begins with a 2-oxo-1,2-dihydropyridine-3-carbonitrile (a 3-cyano-2-pyridone) and introduces the methoxy group via alkylation. This approach is particularly valuable when the pyridone precursor is more readily accessible than the corresponding 2-halopyridine.

Causality and Mechanistic Insight

2-Pyridones are ambident nucleophiles, meaning they can be alkylated at either the exocyclic oxygen or the ring nitrogen. The key to this synthesis is achieving high selectivity for O-alkylation. The outcome is governed by several factors, most notably the nature of the base, the electrophile (alkylating agent), and the solvent, as dictated by Hard and Soft Acids and Bases (HSAB) theory.

Using a soft base like cesium carbonate (Cs₂CO₃) often favors reaction at the softer oxygen atom, leading to the desired O-alkylated product.[3] The reaction proceeds by deprotonation of the pyridone to form a pyridonate anion, which then attacks the alkylating agent (e.g., methyl iodide or dimethyl sulfate) in a standard SN2 reaction.

Figure 3: Workflow for the selective O-alkylation of a 3-cyano-2-pyridone.

Field-Proven Experimental Protocol

The following is a generalized protocol based on a high-yield Cs₂CO₃-promoted O-alkylation.[3]

Objective: To synthesize a 2-alkoxy-3-cyanopyridine from a 2-pyridone precursor.

Materials:

• 4-(4-chlorophenyl)-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile (1.0 equiv)

• Alkyl bromide (e.g., ethyl bromide, 1.2 equiv)

• Cesium Carbonate (Cs₂CO₃, 1.5 equiv)

• N,N-Dimethylformamide (DMF)

• Standard laboratory glassware, magnetic stirrer

Step-by-Step Procedure:

• Reaction Setup: To a solution of the 2-pyridone (1.0 equiv) in DMF, add cesium carbonate (1.5 equiv). Cs₂CO₃ is an effective base for this transformation and its mildness helps ensure high O-selectivity.

• Addition of Electrophile: Add the alkyl bromide (1.2 equiv) to the suspension and stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice-water. A precipitate will form.

• Isolation and Purification: Collect the solid by vacuum filtration, wash it with water, and then recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure O-alkylated product.

Expected Outcome: This method provides excellent yields (87-95%) and remarkable O:N selectivity, often exceeding 9:1 and in some cases being exclusively O-alkylation.[3]

Alkylating Agent	Product Yield	O : N Selectivity	Reference
Ethyl bromide	95%	91 : 9	[3]
Propyl bromide	91%	94 : 6	[3]
Butyl bromide	87%	100 : 0	[3]

Strategy 3: De Novo Ring Construction

Building the heterocyclic ring from simple, acyclic precursors is a powerful strategy that allows for the introduction of diverse substituents. One elegant approach involves the reaction of cycloalkanones with activated malononitrile derivatives.

Causality and Mechanistic Insight

This synthesis is a tandem reaction sequence. It is initiated by a base (sodium methoxide) which serves two roles: it catalyzes the reaction and it acts as the source of the methoxy group. The reaction of a cycloalkanone with a 2-(arylmethylene)malononitrile in refluxing methanol proceeds via a Michael addition, followed by an intramolecular cyclization and subsequent aromatization (often through oxidation or elimination) to furnish the condensed 2-methoxypyridine-3-carbonitrile system.[4]

Representative Protocol

The following protocol is based on the synthesis of condensed 2-methoxy-4-thienyl-3-cyanopyridines.[4]

Objective: To synthesize condensed 2-methoxypyridine-3-carbonitriles from cycloalkanones.

Materials:

• Cycloalkanone (e.g., cyclohexanone, 1.0 equiv)

• 2-(2-Thienylmethylene)malononitrile (1.0 equiv)

• Sodium methoxide solution in methanol

• Standard laboratory glassware, reflux condenser

Step-by-Step Procedure:

• Reaction Setup: A solution of the cycloalkanone (1.0 equiv) and 2-(2-thienylmethylene)malononitrile (1.0 equiv) in methanolic sodium hydroxide is prepared.

• Heating: The reaction mixture is heated at reflux. The reaction time will vary depending on the specific substrates.

• Monitoring: The reaction progress is monitored by TLC.

• Work-up and Isolation: After cooling, the reaction mixture is typically poured into water and acidified to precipitate the product.

• Purification: The crude product is collected by filtration and purified by recrystallization.

Expected Outcome: This one-pot method provides a convenient route to highly substituted and fused 2-methoxypyridine-3-carbonitriles.[4]

Comparative Analysis and Conclusion

Strategy	Starting Materials	Key Reagents	Advantages	Disadvantages
SNAr	2-Halopyridine-3-carbonitriles	NaOMe, Methanol	High yields, short reaction times, very direct route.[2]	Precursor synthesis may be required; can be limited by substrate scope.
O-Alkylation	2-Oxo-1,2-dihydropyridine-3-carbonitriles	Cs₂CO₃, Alkyl Halide	Excellent selectivity, mild conditions, high yields.[3]	Potential for N-alkylation side product; pyridone synthesis required.
Ring Construction	Acyclic precursors (e.g., malononitrile derivatives, ketones)	Base (e.g., NaOMe)	High convergence, builds complexity quickly, good for fused systems.[4]	Can be lower yielding, potential for side products, mechanism can be complex.

The synthesis of 2-methoxypyridine-3-carbonitriles is a well-established field with several robust and reliable methodologies. For simple, direct access where the 2-halopyridine precursor is available, Nucleophilic Aromatic Substitution is often the method of choice due to its simplicity and efficiency. When starting from pyridone scaffolds or when high selectivity is paramount, O-Alkylation with a soft base like Cs₂CO₃ provides an excellent alternative. Finally, for creating complex, fused-ring systems or exploring novel substitution patterns, De Novo Ring Construction offers the greatest flexibility and molecular diversity. The optimal strategy will always depend on the specific target molecule and the resources available to the research scientist.

References

• Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[1][5]pyridine-1,3-diones. (2016). ResearchGate. [Link]

• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. National Institutes of Health (NIH). [Link]

• Synthetic route of 2-alkyloxy-pyridine-3-carbonitrile derivatives 4a–x. ResearchGate. [Link]

• C3‐Cyanation of Pyridines: Constraints on Electrophiles and Determinants of Regioselectivity. ResearchGate. [Link]

• Cs2CO3-mediated synthesis of 2-alkoxy-3-cyanopyridines: integrated crystallographic, photophysical, and DFT analyses. (2025). Royal Society of Chemistry. [Link]

• Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. Royal Society of Chemistry. [Link]

• 2-Amino-3,5-dicarbonitrile-6-sulfanylpyridines: synthesis and multiple biological activity – a review. National Institutes of Health (NIH). [Link]

• One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline magnesium oxide. Indian Academy of Sciences. [Link]

• Regioselective syntheses of 2-oxopyridine carbonitrile derivatives and evaluation for antihyperglycemic and antioxidant potential. ResearchGate. [Link]

• DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. The Denmark Group, University of Illinois Urbana-Champaign. [Link]

• Preparation of Cyanopyridines by Direct Cyanation. Thieme. [Link]

• 6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile and 2-methoxy-4-(thiophen-2-yl). National Institutes of Health (NIH). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cs2CO3-mediated synthesis of 2-alkoxy-3-cyanopyridines: integrated crystallographic, photophysical, and DFT analyses - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Crystal structures of three homologues with increasing ring size: 2-meth­oxy-4-(thio­phen-2-yl)-5,6,7,8-tetra­hydro­quinoline-3-carbo­nitrile, 2-meth­oxy-4-(thio­phen-2-yl)-6,7,8,9-tetra­hydro-5H-cyclo­hepta­[b]pyridine-3-carbo­nitrile and 2-meth­oxy-4-(thio­phen-2-yl)-5,6,7,8,9,10-hexa­hydrocyclo­octa[b]pyridine-3-carbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]

A Senior Application Scientist's Guide to the Reactivity and Synthetic Utility of 5-Bromo-2-Methoxypyridine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the pyridine ring stands as a "privileged scaffold," a core structural motif frequently found in pharmacologically active agents. Its unique electronic properties, hydrogen bonding capabilities, and metabolic stability make it a cornerstone of drug design. Within this class, 5-bromo-2-methoxypyridine has emerged as a particularly versatile and valuable building block. The strategic placement of its substituents—an electron-donating methoxy group and a synthetically versatile bromine atom—creates a nuanced reactivity profile that allows for precise and differential functionalization.

This guide provides an in-depth technical exploration of the core reactivity patterns of 5-bromo-2-methoxypyridine. Moving beyond simple procedural lists, we will delve into the causal mechanisms behind its transformations, offering field-proven insights into why specific reaction pathways are favored and how to leverage them for the efficient synthesis of complex molecular targets. We will explore its utility in fundamental transformations including metal-halogen exchange and palladium-catalyzed cross-coupling reactions, providing validated protocols and critical analysis for each.

Chapter 1: Electronic Properties and a Rationale for Reactivity

The reactivity of the 5-bromo-2-methoxypyridine core is governed by a delicate interplay of electronic effects. The pyridine nitrogen atom acts as an electron sink, rendering the ring electron-deficient (π-deficient) compared to benzene. This inherent electron deficiency is then modulated by the two substituents:

• 2-Methoxy Group (-OCH₃): As a strong electron-donating group through resonance (+R effect), the methoxy group enriches the electron density of the ring, particularly at the ortho (C3) and para (C6) positions. This has a profound impact on regioselectivity in electrophilic and metalation reactions.

• 5-Bromo Group (-Br): The bromine atom exerts a dual influence. It is electron-withdrawing through induction (-I effect) due to its electronegativity, further contributing to the ring's electron-deficient character. However, its primary synthetic value lies in its ability to act as an excellent leaving group in a wide array of transition metal-catalyzed cross-coupling reactions and as a site for metal-halogen exchange.

This electronic push-pull system makes the C-Br bond at the 5-position the primary locus of reactivity for transformations that build molecular complexity, such as C-C and C-N bond formation. In contrast, while Nucleophilic Aromatic Substitution (SNAr) is a known mechanism for halopyridines, it is generally disfavored at the 5-position of this scaffold due to the lack of a strongly electron-withdrawing group in the ortho or para position to stabilize the requisite Meisenheimer intermediate.[1]

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

A Technical Guide to the Solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS No. 88818-88-6), a key intermediate in pharmaceutical and agrochemical research. In the absence of extensive published experimental data, this document establishes a predictive framework for its solubility based on structural analysis and the principles of intermolecular forces. Furthermore, it offers detailed, field-proven experimental protocols for the systematic determination of its solubility in a range of common organic solvents. This guide is intended for researchers, scientists, and professionals in drug development and process chemistry, providing the theoretical foundation and practical methodologies required to effectively utilize this compound in solution-based applications.

Introduction: Understanding the Molecule

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a substituted pyridine derivative with a unique combination of functional groups that dictate its physicochemical properties, including its solubility. The pyridine ring, an aromatic heterocycle, provides a degree of aromaticity and a site for potential pi-pi stacking interactions. The substituents—a bromo group, a methoxy group, a methyl group, and a carbonitrile group—each contribute to the molecule's overall polarity, hydrogen bonding potential, and molecular weight (227.06 g/mol )[1].

A thorough understanding of its solubility is paramount for its application in various chemical processes, including reaction optimization, purification via crystallization, and formulation development. This guide will first predict the solubility behavior of this compound by dissecting its molecular structure and then provide a robust experimental framework for the empirical determination of its solubility.

Theoretical Framework and Solubility Prediction

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute and solvent molecules. The energy of solvation must overcome the lattice energy of the solid solute and the cohesive forces of the solvent.

Structural Analysis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

To predict the solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, we must consider the contributions of its functional groups:

• Pyridine Ring: The nitrogen atom in the pyridine ring is a weak hydrogen bond acceptor and contributes to the molecule's polarity.

• Bromo Group: The bromo substituent is electron-withdrawing and increases the molecular weight, which can decrease solubility. It contributes to dipole-dipole interactions.

• Methoxy Group (-OCH₃): The oxygen atom in the methoxy group is a hydrogen bond acceptor. The methyl group adds some nonpolar character.

• Methyl Group (-CH₃): This is a nonpolar, hydrophobic group.

• Carbonitrile Group (-C≡N): The nitrile group is strongly polar and a good hydrogen bond acceptor due to the lone pair of electrons on the nitrogen atom.

Overall, the presence of the methoxy and carbonitrile groups suggests that 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile will exhibit moderate to good solubility in polar aprotic solvents. The lack of acidic protons means it will not act as a hydrogen bond donor. Its solubility in nonpolar solvents is expected to be limited due to the polar nature of the nitrile and methoxy groups.

Classification of Organic Solvents

Organic solvents can be broadly categorized based on their polarity and hydrogen bonding capabilities. This classification is crucial for selecting appropriate solvents for solubility determination.

• Nonpolar Solvents: These solvents have low dielectric constants and are unable to form hydrogen bonds (e.g., hexane, toluene, diethyl ether).

• Polar Aprotic Solvents: These solvents have high dielectric constants and dipole moments but do not have acidic protons to donate for hydrogen bonding (e.g., acetone, ethyl acetate, acetonitrile, dimethylformamide (DMF), dimethyl sulfoxide (DMSO)).

• Polar Protic Solvents: These solvents have high dielectric constants and can act as hydrogen bond donors and acceptors (e.g., water, methanol, ethanol, isopropanol).

Predicted Solubility Profile

Based on the structural analysis, the following solubility profile for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is predicted:

• High Solubility: Expected in polar aprotic solvents like DMSO, DMF, and acetone, where strong dipole-dipole interactions and hydrogen bond acceptance can occur.

• Moderate Solubility: Predicted in polar protic solvents such as methanol and ethanol. While the compound can accept hydrogen bonds, the energetic cost of disrupting the solvent's hydrogen-bonding network may limit solubility compared to aprotic solvents. Solubility is also likely in chlorinated solvents like dichloromethane and chloroform.

• Low to Insoluble: Expected in nonpolar solvents like hexane and toluene, where the polar functional groups of the solute have unfavorable interactions with the nonpolar solvent molecules.

Experimental Determination of Solubility

The following section details a robust, self-validating protocol for the experimental determination of the solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. The equilibrium shake-flask method is presented as the gold standard for its reliability and accuracy.

Materials and Equipment

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (CAS: 88818-88-6)[2]

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker bath or orbital shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• Scintillation vials or other suitable sealed containers

• A range of organic solvents of appropriate purity (see Table 1)

Experimental Workflow: Equilibrium Shake-Flask Method

The following diagram illustrates the workflow for the equilibrium shake-flask solubility determination method.

Caption: Workflow for Equilibrium Shake-Flask Solubility Determination.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile to a series of vials. The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

  • Accurately pipette a known volume of the selected organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to reach equilibrium. A duration of 24 to 72 hours is typically recommended, and this should be confirmed by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Sample Collection and Preparation:

  • Remove the vials from the shaker and allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a pipette.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

  • Accurately dilute the filtered aliquot with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification by HPLC:

  • Develop a validated HPLC method for the quantification of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This includes selecting an appropriate column, mobile phase, and detection wavelength.

  • Prepare a series of standard solutions of known concentrations to generate a calibration curve.

  • Inject the diluted samples and the standard solutions into the HPLC system.

  • Determine the concentration of the compound in the diluted samples by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison across different solvents.

Table 1: Predicted and Experimental Solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile at 25 °C

Solvent Class	Solvent	Polarity Index	Predicted Solubility	Experimental Solubility (mg/mL)
Nonpolar	Hexane	0.1	Low	To be determined
Toluene	2.4	Low	To be determined
Diethyl Ether	2.8	Low to Moderate	To be determined
Polar Aprotic	Dichloromethane	3.1	Moderate	To be determined
Ethyl Acetate	4.4	Moderate to High	To be determined
Acetone	5.1	High	To be determined
Acetonitrile	5.8	High	To be determined
Dimethylformamide (DMF)	6.4	High	To be determined
Dimethyl Sulfoxide (DMSO)	7.2	High	To be determined
Polar Protic	Isopropanol	3.9	Moderate	To be determined
Ethanol	4.3	Moderate	To be determined
Methanol	5.1	Moderate	To be determined

The interpretation of the results should correlate the observed solubility with the properties of the solvents. For instance, high solubility in DMSO can be attributed to its high polarity and ability to act as a strong hydrogen bond acceptor, effectively solvating the polar groups of the solute. Conversely, low solubility in hexane would be expected due to the mismatch in polarity.

Conclusion and Future Work

This technical guide has provided a predictive framework and a detailed experimental protocol for determining the solubility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in a range of organic solvents. The structural analysis suggests that the compound will be most soluble in polar aprotic solvents. The provided shake-flask method offers a reliable means of obtaining accurate quantitative solubility data.

Future work should involve carrying out the described experimental protocol to populate the data table and validate the predictive model. Additionally, the effect of temperature on solubility should be investigated to provide a more complete solubility profile, which is critical for applications such as crystallization process development.

References

• Google Patents. (n.d.). CN111777549A - Synthesis process of 2-methoxy-3-bromo-5-fluoropyridine.

• PubChem. (n.d.). 5-Bromo-6-ethoxy-2-methylpyridine-3-carbonitrile. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-2-methoxy-3-methylpyridine. Retrieved from [Link]

Sources

• 1. 5-溴-2-甲氧基-6-甲基吡啶-3-甲腈 - CAS:88818-88-6 - 天津研楷科技有限公司 [yankaisci.com]
• 2. 88818-88-6|5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile|BLD Pharm [bldpharm.com]

A Comprehensive Technical Guide to 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile for Advanced Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Heterocyclic Building Block

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, with the CAS Number 88818-88-6, is a highly functionalized pyridine derivative that serves as a critical intermediate in the synthesis of complex organic molecules. Its unique arrangement of a bromo substituent, a methoxy group, a methyl group, and a cyano group on the pyridine ring offers a versatile platform for a multitude of chemical transformations. This guide provides an in-depth overview of its commercial availability, physicochemical properties, plausible synthetic routes, and potential applications, with a focus on its relevance in medicinal chemistry and drug discovery. The strategic placement of reactive sites on this molecule makes it an attractive starting material for the construction of novel scaffolds for biologically active compounds.

Commercial Availability and Procurement

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is readily available for research and development purposes from various specialized chemical suppliers. Procurement in quantities ranging from grams to kilograms is feasible, catering to both academic research and industrial process development needs.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Additional Information
BLDpharm	88818-88-6	C₈H₇BrN₂O	227.06	Provides GHS hazard information and indicates availability of NMR, HPLC, LC-MS, and UPLC data.

It is recommended to request a certificate of analysis (CoA) from the supplier to confirm the purity and identity of the compound before use.

Physicochemical and Spectral Properties

Understanding the fundamental physicochemical and spectral properties of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is essential for its effective use in synthesis and for the characterization of its derivatives.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂O	BLDpharm
Molecular Weight	227.06 g/mol	BLDpharm
SMILES	N#CC1=CC(Br)=C(C)N=C1OC	BLDpharm
Storage	Sealed in dry, room temperature	BLDpharm

Synthesis and Reactivity: A Strategic Approach

While a dedicated, step-by-step synthesis protocol for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is not extensively documented in publicly accessible literature, its structure suggests a logical synthetic pathway based on established pyridine chemistry. A plausible retrosynthetic analysis points towards the construction of the substituted pyridine ring followed by functional group interconversions.

Plausible Synthetic Pathway

A likely synthetic approach would involve the construction of a polysubstituted pyridine ring, followed by the introduction or modification of the nitrile and bromo functionalities. General methods for the synthesis of substituted pyridines often involve multi-component reactions or the modification of pre-existing pyridine rings. For instance, the Hantzsch pyridine synthesis or variations thereof could be adapted to build the core ring structure.

Conceptual Experimental Protocol: A Generalized Approach

• Step 1: Pyridine Ring Formation: A multi-component reaction involving a β-enaminone, an active methylene compound, and an ammonia source could be employed to construct a dihydropyridine intermediate. Subsequent oxidation would yield the aromatic pyridine core.

• Step 2: Introduction of Substituents: Halogenation, such as bromination using N-bromosuccinimide (NBS), can introduce the bromo group at the 5-position. The methoxy, methyl, and cyano groups could either be incorporated from the initial building blocks of the multi-component reaction or introduced through subsequent functional group transformations on the pyridine ring.

• Step 3: Nitrile Group Formation: If not present from the start, a cyano group can be introduced via various methods, such as the Sandmeyer reaction from a corresponding amino group or by palladium-catalyzed cyanation of an aryl halide.

The reactivity of this molecule is dictated by its functional groups. The bromo substituent is a prime site for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of a wide variety of carbon-based substituents. The cyano group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing further avenues for derivatization.

Applications in Drug Discovery and Medicinal Chemistry

Substituted pyridines are a cornerstone of medicinal chemistry, with this scaffold appearing in a vast number of approved drugs. The specific substitution pattern of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile makes it a valuable intermediate for the synthesis of compounds targeting a range of biological pathways.

• Scaffold for Bioactive Molecules: The pyridine core is a well-established pharmacophore. The various substituents on this compound can be tailored to interact with specific biological targets.

• Fragment-Based Drug Discovery: This molecule can serve as a starting fragment in fragment-based drug discovery campaigns. Its diverse functional groups allow for the exploration of chemical space around a target protein.

• Lead Optimization: In lead optimization, the reactive handles on this molecule can be used to systematically modify a lead compound to improve its potency, selectivity, and pharmacokinetic properties.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. Based on the GHS hazard statements provided by suppliers for this compound and closely related structures, the following should be considered.

Hazard Statements:

• Harmful if swallowed.

• Harmful in contact with skin.

• Causes skin irritation.

• Causes serious eye irritation.

• Harmful if inhaled.

• May cause respiratory irritation.

Precautionary Measures:

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, chemical-resistant gloves, and safety glasses or goggles.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin, eyes, and clothing. Do not ingest.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and comprehensive safety information.

Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a commercially available and highly versatile building block for organic synthesis. Its rich functionality provides a powerful tool for chemists, particularly in the fields of medicinal chemistry and materials science. While detailed synthetic and application data for this specific molecule is emerging, its structural features and the vast chemistry of substituted pyridines point to a promising future in the development of novel and impactful chemical entities. Researchers are encouraged to leverage the reactivity of this compound to explore new chemical space and advance their research and development programs.

References

• PubChem. 5-Bromo-6-methylpyridine-2-carbonitrile. [Link]

• PubChem. 5-Bromo-2-methoxy-3-methylpyridine. [Link]

The Strategic Role of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth technical analysis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a highly functionalized pyridine derivative poised as a strategic building block in contemporary medicinal chemistry. We will explore its synthetic pathways, chemical reactivity, and its pivotal role as an intermediate in the generation of diverse molecular entities for drug discovery. This document is structured to deliver not just procedural steps, but the underlying scientific rationale to empower researchers in their quest for novel therapeutics.

The Pyridine Scaffold: A Cornerstone of Medicinal Chemistry

The pyridine ring is a privileged scaffold in drug discovery, present in a vast array of FDA-approved drugs.[1] Its unique electronic properties and ability to act as a hydrogen bond acceptor make it a desirable feature in molecules designed to interact with biological targets. The strategic functionalization of the pyridine ring allows for the fine-tuning of a compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.

Physicochemical Properties and Structural Features

While specific experimental data for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is not extensively published, we can infer its properties from closely related analogs.

Property	Predicted Value/Characteristic	Source/Rationale
Molecular Formula	C₈H₇BrN₂O	---
Molecular Weight	227.06 g/mol	---
Appearance	Likely a solid at room temperature	Based on similar substituted pyridines[2]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and methanol.	General characteristic of similar organic compounds.
Reactivity Centers	C5-Br (for cross-coupling), C3-CN (for hydrolysis, reduction, etc.), C2-OMe (potential for demethylation), pyridine nitrogen (for quaternization).	Inferred from the reactivity of analogous compounds.

Strategic Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

A plausible synthetic route to the title compound can be designed based on established pyridine synthesis methodologies. A retro-synthetic analysis suggests that a multi-step sequence starting from a simpler pyridine derivative would be an effective approach.

Caption: Proposed synthetic pathway for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Experimental Protocol: A Hypothetical Synthesis

The following protocol is a proposed, logical synthesis based on known chemical transformations of pyridine derivatives.

Step 1: Oxidation of 2,6-Lutidine

• Dissolve 2,6-lutidine in a suitable solvent such as dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 2,6-lutidine N-oxide.

Step 2: Nitration and Methoxylation

• To the crude 2,6-lutidine N-oxide, add a mixture of fuming nitric acid and sulfuric acid at 0 °C.

• Carefully heat the mixture to 90 °C and stir for 4-6 hours.

• Cool the reaction and pour it onto crushed ice, then neutralize with a sodium hydroxide solution.

• The resulting 4-nitro derivative is then treated with sodium methoxide in methanol to yield 2-methoxy-6-methylpyridine.

Step 3: Bromination

• Dissolve 2-methoxy-6-methylpyridine in a suitable solvent like acetonitrile.

• Add N-bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide.

• Reflux the mixture for 4-8 hours, monitoring the reaction by TLC.

• After cooling, remove the solvent in vacuo and purify the residue by column chromatography to yield 5-Bromo-2-methoxy-6-methylpyridine.

Step 4: Formylation

• To a solution of 5-Bromo-2-methoxy-6-methylpyridine in anhydrous N,N-dimethylformamide (DMF), add phosphorus oxychloride (POCl₃) dropwise at 0 °C.

• Heat the reaction mixture to 80-90 °C for 2-4 hours.

• Cool the mixture and pour it into ice water, followed by neutralization with a sodium bicarbonate solution.

• Extract the product with ethyl acetate, dry the organic layer, and purify by chromatography to obtain 5-Bromo-2-methoxy-6-methylpyridine-3-carbaldehyde.

Step 5: Conversion to Nitrile

• To a solution of the aldehyde from the previous step in ethanol, add hydroxylamine hydrochloride and sodium acetate.

• Reflux the mixture for 1-2 hours to form the oxime.

• Remove the solvent, and treat the crude oxime with a dehydrating agent like acetic anhydride or thionyl chloride to yield the target compound, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

The Role of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile as a Versatile Synthetic Intermediate

The true value of this molecule lies in the orthogonal reactivity of its functional groups, making it a powerful scaffold for generating molecular diversity.

Caption: Reactivity of functional groups on the core scaffold.

The Bromo Group: A Gateway to Complexity

The bromine atom at the C5 position is a key handle for introducing molecular complexity through transition-metal-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters allows for the facile introduction of a wide range of aryl and heteroaryl groups. This is a cornerstone of modern drug discovery for building biaryl structures.

• Buchwald-Hartwig Amination: This reaction enables the formation of carbon-nitrogen bonds, introducing diverse amine functionalities that can be crucial for target engagement and modulating physicochemical properties.

• Sonogashira Coupling: The introduction of alkyne moieties provides a linear linker that can be further functionalized, for example, through click chemistry.

• Stille Coupling: The use of organostannanes offers another avenue for carbon-carbon bond formation.

The Cyano Group: A Versatile Functional Handle

The nitrile group at the C3 position is not merely a substituent but a versatile functional group that can be transformed into other key moieties.

• Hydrolysis: The cyano group can be hydrolyzed under acidic or basic conditions to either a carboxylic acid or a primary amide. These functional groups are prevalent in drug molecules, often participating in key hydrogen bonding interactions with biological targets.

• Reduction: The nitrile can be reduced to a primary amine, providing another point for diversification or for introducing a basic center to improve solubility.

• Cyclization Reactions: The cyano group can participate in cyclization reactions with adjacent functional groups to form fused ring systems, significantly increasing the structural complexity and rigidity of the molecule.

The Methoxy Group: Modulator of Properties

The methoxy group at the C2 position influences the electronic properties of the pyridine ring and can be a site for metabolic attack. In some instances, it can be cleaved to reveal a pyridone, which has a distinct pharmacological and pharmacokinetic profile.

Inferred Therapeutic Potential

While direct biological activity data for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is scarce, the broader class of 2-alkoxy-3-cyanopyridines has been reported to possess a wide range of pharmacological activities.[3][4] These include:

• Anticancer Activity: Many substituted pyridines are known to inhibit various protein kinases, which are key targets in oncology.[5]

• Antibacterial and Antifungal Activity: The pyridine scaffold is found in numerous antimicrobial agents.

• Anti-inflammatory Properties: Substituted pyridines have been explored as inhibitors of inflammatory mediators.

The strategic placement of the bromo, methoxy, methyl, and cyano groups on this scaffold provides a template for the synthesis of libraries of compounds for screening against various therapeutic targets.

Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile represents a highly valuable, yet underexplored, building block in medicinal chemistry. Its polysubstituted nature offers multiple points for diversification, allowing for the systematic exploration of chemical space around a privileged heterocyclic core. The synthetic accessibility and the predictable reactivity of its functional groups make it an attractive starting point for the development of novel drug candidates across a range of therapeutic areas. This guide provides a foundational understanding for researchers to leverage the potential of this versatile intermediate in their drug discovery programs.

References

• CN101560183B - Method for preparing 5-bromo-2-methylpyridine - Google P

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles - Beilstein Journals. (URL: [Link])

• A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile - MDPI. (URL: [Link])

• Facile Synthesis of Polysubstituted Pyridines via Metal-Free [3+3] Annulation Between Enamines and β,β-Dichloromethyl Peroxides - MDPI. (URL: [Link])

• WO2015094913A1 - Fluorophenyl pyrazol compounds - Google P
• CN101602722A - The synthetic method of 3-cyanopyridine - Google P

• The Chemistry of 3-Cyanopyridine: Synthesis and Reactivity for Innovation. (URL: [Link])

• 5-Bromo-2-methylpyridine | C6H6BrN | CID 1201020 - PubChem. (URL: [Link])

• US4876348A - Process for making 3-cyanopyridine - Google P

• 3-Cyanopyridine-2(1 H )-thiones in the Synthesis of Substituted 3-(Aminomethyl)pyridines | Request PDF - ResearchGate. (URL: [Link])

• CN103936622A - 5-bromo-2-fluorobenzonitrile synthesis method - Google P
• US7572916B2 - Diastereoselective synthesis process with 6-bromo-4-(3-chlorophenyl)

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• 1. nbinno.com [nbinno.com]
• 2. 5-Bromo-2-methoxy-3-nitropyridine AldrichCPR 152684-30-5 [sigmaaldrich.com]
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• 4. WO2015094913A1 - Fluorophenyl pyrazol compounds - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, research-grade protocol for the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a substituted pyridine derivative with potential applications in medicinal chemistry and materials science. As a key intermediate, this compound's unique arrangement of functional groups—a bromine atom, a methoxy group, a methyl group, and a nitrile—makes it a valuable building block for the development of novel therapeutic agents and functional materials.[1] The protocol herein is presented as a multi-step synthetic route, drawing upon established chemical transformations for analogous pyridine systems. This guide emphasizes experimental causality, safety, and reproducibility to support researchers in their synthetic endeavors.

Introduction

Substituted pyridines are a cornerstone of modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries.[1] The specific substitution pattern of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile offers a versatile platform for further chemical modification. The bromine atom at the 5-position is amenable to various cross-coupling reactions, the methoxy group at the 2-position influences the electronic properties of the ring, the methyl group at the 6-position provides a site for further functionalization or steric control, and the carbonitrile at the 3-position can be hydrolyzed, reduced, or converted to other functional groups.

This application note details a proposed synthetic pathway, offering step-by-step instructions that are grounded in established chemical literature for similar compounds. The aim is to provide a robust and logical starting point for the laboratory synthesis of this target molecule.

Proposed Synthetic Pathway

The synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile can be envisioned through a multi-step process starting from a commercially available precursor. The following diagram outlines the proposed workflow.

Caption: Proposed multi-step synthesis workflow.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and appropriate gloves, must be worn at all times.[2][3][4] Many of the reagents are corrosive, toxic, or irritant. Please consult the Safety Data Sheets (SDS) for all chemicals before use.

Step 1: Synthesis of 5-Bromo-2-chloro-6-methyl-3-nitropyridine

• Rationale: This initial step introduces the nitro group, which will later be converted to the target nitrile. Starting with a chloro-substituted pyridine allows for a subsequent nucleophilic substitution with methoxide.

• Procedure:

  • To a stirred solution of 2-amino-5-bromo-6-methylpyridine (1 equivalent) in concentrated sulfuric acid, cool the mixture to 0°C in an ice bath.

  • Slowly add fuming nitric acid (1.1 equivalents) dropwise, maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 16 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • The resulting precipitate is then treated with a solution of sodium nitrite in the presence of hydrochloric acid to facilitate the conversion of the amino group to a chloro group via a Sandmeyer-type reaction.

  • The solid product is collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Synthesis of 5-Bromo-2-methoxy-6-methyl-3-nitropyridine

• Rationale: This step involves a nucleophilic aromatic substitution where the chloro group is displaced by a methoxy group. Sodium methoxide is a strong nucleophile suitable for this transformation.[5]

• Procedure:

  • Prepare a solution of sodium methoxide by carefully dissolving sodium metal (1.1 equivalents) in anhydrous methanol under an inert atmosphere.

  • Cool the sodium methoxide solution to 0°C.

  • Add a solution of 5-Bromo-2-chloro-6-methyl-3-nitropyridine (1 equivalent) in methanol dropwise to the cooled sodium methoxide solution.[5]

  • Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 16-18 hours.[5]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, reduce the volume of the solvent under reduced pressure.

  • Pour the concentrated mixture into ice water to precipitate the product.[5]

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the desired product as a pale-yellow solid.[5]

Caption: Conversion of the chloropyridine to the methoxypyridine.

Step 3: Synthesis of 5-Bromo-2-methoxy-6-methylpyridin-3-amine

• Rationale: The nitro group is reduced to an amine, which is a necessary precursor for the subsequent Sandmeyer reaction. Iron in acetic acid is a classic and effective method for this reduction.

• Procedure:

  • In a round-bottom flask, suspend 5-Bromo-2-methoxy-6-methyl-3-nitropyridine (1 equivalent) in a mixture of ethanol and water.

  • Add iron powder (3-5 equivalents) and a catalytic amount of acetic acid.

  • Heat the mixture to reflux (approximately 75-80°C) and maintain for 4 hours, monitoring by TLC.

  • After cooling, filter the reaction mixture through a pad of celite to remove the iron salts.

  • Wash the celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to give the crude amine, which can be used in the next step without further purification.

Step 4: Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Rationale: The Sandmeyer reaction is a reliable method for converting an aromatic amine to a nitrile. The amine is first diazotized with sodium nitrite in an acidic medium, and the resulting diazonium salt is then displaced by a cyanide ion, typically from a copper(I) cyanide source.

• Procedure:

  • Dissolve the crude 5-Bromo-2-methoxy-6-methylpyridin-3-amine (1 equivalent) in an aqueous solution of hydrochloric acid and cool to 0-5°C.

  • Slowly add an aqueous solution of sodium nitrite (1.1 equivalents) dropwise, keeping the temperature below 5°C.

  • Stir the resulting diazonium salt solution at this temperature for 30 minutes.

  • In a separate flask, prepare a solution of copper(I) cyanide (1.2 equivalents) and sodium cyanide (1.2 equivalents) in water.

  • Slowly add the cold diazonium salt solution to the cyanide solution.

  • Allow the reaction to warm to room temperature and then heat to 50-60°C for 1 hour.

  • Cool the mixture and extract the product with a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the final product, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Quantitative Summary

Reagent	Molecular Weight ( g/mol )	Equivalents
Step 1
2-Amino-5-bromo-6-methylpyridine	~187.04	1.0
Fuming Nitric Acid	63.01	1.1
Step 2
5-Bromo-2-chloro-6-methyl-3-nitropyridine	~251.46	1.0
Sodium	22.99	1.1
Step 3
5-Bromo-2-methoxy-6-methyl-3-nitropyridine	~247.05	1.0
Iron Powder	55.85	3-5
Step 4
5-Bromo-2-methoxy-6-methylpyridin-3-amine	~217.07	1.0
Sodium Nitrite	69.00	1.1
Copper(I) Cyanide	89.56	1.2

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methoxy protons, the methyl protons, and the aromatic proton.

• ¹³C NMR: The carbon NMR spectrum should show the expected number of signals corresponding to the different carbon atoms in the molecule, including the carbon of the nitrile group.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (C8H7BrN2O, ~227.06 g/mol ), with the characteristic isotopic pattern for a bromine-containing compound.

• Infrared Spectroscopy (IR): The IR spectrum should exhibit a characteristic sharp peak for the nitrile (C≡N) stretch around 2220-2240 cm⁻¹.

Safety and Handling

• General Precautions: Handle all chemicals with care. Avoid inhalation, ingestion, and skin contact.[2][4]

• Specific Hazards:

  • Concentrated acids and fuming nitric acid are highly corrosive.

  • Sodium metal reacts violently with water.

  • Sodium nitrite is an oxidizing agent and is toxic if swallowed.

  • Copper(I) cyanide and sodium cyanide are highly toxic. Handle with extreme caution and have an appropriate quenching/decontamination procedure in place.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.[2]

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. 5-BROMO-2-METHOXY-3-NITRO-PYRIDINE synthesis - chemicalbook [chemicalbook.com]

Application Notes & Protocols: Strategic Execution of the Buchwald-Hartwig Amination for the Synthesis of Substituted 3-Aminopyridines

Focus Molecule: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Preamble: The Strategic Importance of C-N Bond Formation

The palladium-catalyzed Buchwald-Hartwig amination stands as a transformative reaction in modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2] Its development has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and advanced materials.[2] Traditional methods for forging these bonds often require harsh conditions and suffer from limited functional group tolerance. The Buchwald-Hartwig reaction, by contrast, offers a milder, more versatile pathway, fundamentally altering the retrosynthetic analysis of countless target molecules.[2]

This guide provides an in-depth analysis and a field-proven protocol for the amination of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This substrate is a highly functionalized, electron-deficient pyridine derivative, presenting both challenges and opportunities in synthetic design. The pyridine core can act as a ligand for the palladium catalyst, potentially impeding reactivity, while the electronic nature of the substituents dictates the ease of the key oxidative addition step. Mastering the amination of such scaffolds is critical for drug development professionals engaged in lead optimization and the rapid generation of compound libraries.

The Catalytic Engine: Mechanism and Rationale

The efficacy of the Buchwald-Hartwig amination hinges on a finely tuned palladium-based catalytic cycle. A comprehensive understanding of this mechanism is not merely academic; it is the foundation for rational catalyst selection, reaction optimization, and effective troubleshooting. The cycle proceeds through three fundamental stages: oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][4][5]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Core Components & Causality:

• Phosphine Ligand: This is arguably the most critical component. For electron-deficient heteroaryl halides like our target substrate, bulky and electron-rich biaryl phosphine ligands (e.g., Josiphos-type, BrettPhos) are essential.

  • Expertise: The ligand's steric bulk promotes the formation of a monoligated L-Pd(0) species, which is highly reactive in the oxidative addition step. Its electron-donating character increases electron density on the palladium center, facilitating insertion into the C-Br bond and accelerating the final, turnover-limiting reductive elimination step.[4]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine-palladium complex, forming the key palladium-amido intermediate.[3] Sodium tert-butoxide (NaOt-Bu) is a common and effective choice for many systems.[6]

  • Trustworthiness: The choice of base is solvent-dependent. In nonpolar solvents, an anionic base is necessary to deprotonate the neutral palladium-amine complex.[7][8] For substrates with base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ can be employed, though this may necessitate higher reaction temperatures.[6]

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are standard. The solvent's primary roles are to solubilize the reaction components and to remain inert to the highly reactive organometallic intermediates.[1][9]

  • Expertise: Solvent polarity can influence reaction rates.[10] For pyridinic substrates, a non-coordinating solvent like toluene is often preferred to minimize competitive binding to the palladium center. The use of rigorously degassed solvents is paramount to prevent oxidation and deactivation of the Pd(0) catalyst.

Protocol Design: Amination of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

The specific substitution pattern of the target substrate—a π-deficient pyridine ring bearing both electron-donating (methoxy, methyl) and electron-withdrawing (carbonitrile) groups—requires careful consideration. The electron-withdrawing nitrile group enhances the electrophilicity of the pyridine ring, making the C-Br bond more susceptible to oxidative addition.

Parameter Optimization Matrix

For a novel substrate, a systematic optimization is recommended. The following table outlines a logical approach to refining the reaction conditions.

Parameter	Condition A (Starting Point)	Condition B (Alternative Base)	Condition C (Alternative Ligand)	Rationale & Key Insights
Pd Precatalyst	[Pd(cinnamyl)Cl]₂ (1 mol%)	[Pd(cinnamyl)Cl]₂ (1 mol%)	(BrettPhos)Pd G3 (2 mol%)	Cinnamyl-based precatalysts are cost-effective; G3 precatalysts offer high stability and activity for challenging substrates.
Ligand	Cy-Josiphos (2.5 mol%)	Cy-Josiphos (2.5 mol%)	N/A (included in precatalyst)	Josiphos ligands are robust and effective for heteroaryl couplings. BrettPhos is a go-to for hindered or challenging amines.[1]
Base	NaOt-Bu (1.4 equiv)	K₃PO₄ (2.0 equiv)	NaOt-Bu (1.4 equiv)	NaOt-Bu is a strong, effective base. K₃PO₄ is a milder alternative if base-sensitive functionalities are a concern.
Solvent	Toluene (0.2 M)	Toluene (0.2 M)	Toluene (0.2 M)	Toluene is a non-coordinating solvent, ideal for pyridine substrates. Ensure it is anhydrous and degassed.
Temperature	100 °C	110 °C	90 °C	Higher temperatures may be needed for weaker bases. More active catalyst systems may allow for lower temperatures.
Amine	1.2 equiv	1.2 equiv	1.2 equiv	A slight excess of the amine is standard to drive the reaction to completion.

Detailed Experimental Protocol

This protocol describes a general procedure for coupling an aliphatic secondary amine (e.g., morpholine) with the target substrate.

Safety First: This reaction must be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques or in a glovebox. Palladium catalysts, phosphine ligands, and strong bases are hazardous. Consult Safety Data Sheets (SDS) for all reagents and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Materials & Reagents:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv)

• Amine (e.g., Morpholine) (1.2 equiv)

• [Pd(cinnamyl)Cl]₂ (1.0 mol%)

• (Cy-Josiphos) (2.5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

• Standard workup and purification reagents (Ethyl acetate, brine, anhydrous MgSO₄, silica gel)

Experimental Workflow Diagram

Caption: A logical workflow for the Buchwald-Hartwig amination protocol.

Step-by-Step Procedure:

• Vessel Preparation: Place an appropriately sized magnetic stir bar into a Schlenk flask. Dry the flask in an oven (120 °C) for at least 4 hours and allow it to cool to room temperature under a stream of nitrogen or argon.

• Reagent Addition (Inert Atmosphere): To the cooled flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (e.g., 1.0 mmol, 242 mg), sodium tert-butoxide (1.4 mmol, 135 mg), [Pd(cinnamyl)Cl]₂ (0.01 mmol, 5.2 mg), and (Cy-Josiphos) (0.025 mmol, 14 mg).

• Atmosphere Exchange: Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.

• Solvent and Amine Addition: Add anhydrous, degassed toluene (5.0 mL) via syringe. Follow with the addition of the amine (e.g., morpholine, 1.2 mmol, 105 µL).

• Reaction Execution: Place the sealed flask in a preheated oil bath at 100 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots (under N₂) and analyzing by TLC or LC-MS until the starting material is consumed (typically 4-16 hours).

• Workup:

  • Remove the flask from the oil bath and allow it to cool to room temperature.

  • Carefully quench the reaction by adding water (10 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate (MgSO₄), and filter.[11]

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen or moisture contamination).2. Insufficient temperature.3. Inappropriate ligand/base combination.	1. Ensure all reagents are pure and solvents are anhydrous/degassed. Use rigorous inert atmosphere techniques.2. Increase reaction temperature in 10 °C increments.3. Screen alternative ligands (e.g., BrettPhos) or a stronger/more soluble base.
Hydrodehalogenation Side Product	1. β-hydride elimination is competing with reductive elimination.2. Presence of water.	1. Switch to a bulkier ligand to sterically disfavor β-hydride elimination. Lowering the reaction temperature may also help.2. Re-verify the dryness of all reagents and solvents.[6]
Dark Black/Precipitated Catalyst	Palladium has crashed out of solution as Pd(0) black, indicating catalyst decomposition.	1. The ligand may not be robust enough for the conditions. Use a more stable ligand or a pre-formed palladacycle.2. Ensure the reaction is not overheated.

References

• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. [Link]

• Valgimigli, L., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 79(24), 11961-11969. [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• PubMed. (n.d.). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• The Journal of Organic Chemistry. (2014, October 23). Role of the Base in Buchwald–Hartwig Amination. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Letters. (2014, August 18). Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. [Link]

• Organic Process Research & Development. (2026, January 5). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

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Application Note: A Detailed Protocol for the Sonogashira Coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Introduction and Scope

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized aryl or vinyl halides and sp-hybridized terminal alkynes.[1][2][3] This transformation, co-catalyzed by palladium and copper, is invaluable in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[1][4][5] This guide provides a comprehensive, field-proven protocol for the Sonogashira coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile , a substituted, electron-deficient heteroaromatic building block of significant interest in drug discovery.

This document moves beyond a simple recitation of steps. It delves into the mechanistic rationale behind the choice of reagents and conditions, offering insights into troubleshooting and optimization. The protocols are designed to be self-validating, providing researchers with the tools to successfully implement and adapt this powerful reaction for their specific synthetic targets.

The Sonogashira Coupling: Mechanism and Rationale

The reaction proceeds through two interconnected, synergistic catalytic cycles: a primary palladium cycle and a secondary copper cycle.[6] Understanding this dual mechanism is critical for rational optimization and troubleshooting.

The Dual Catalytic Cycle

• Palladium Cycle : The active Palladium(0) species undergoes oxidative addition into the aryl-bromide bond of the pyridine substrate. This is often the rate-determining step. The resulting Pd(II) complex then undergoes transmetalation with a copper acetylide species, transferring the alkyne moiety to the palladium center. The final step is reductive elimination, which forms the desired C(sp²)-C(sp) bond, yielding the product and regenerating the Pd(0) catalyst.[4][6]

• Copper Cycle : In the presence of a base, the copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate.[6] This species is more nucleophilic than the parent alkyne, facilitating the crucial transmetalation step with the palladium center.

Figure 1: The Dual Catalytic Cycle of the Sonogashira Coupling.

Substrate Reactivity Analysis: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

The structure of this specific substrate presents several electronic and steric features that influence its reactivity:

• Electronic Activation : The pyridine ring is inherently electron-deficient. This effect is significantly amplified by the potent electron-withdrawing nature of the nitrile (-CN) group. This reduced electron density at the C5-Br bond facilitates the oxidative addition of the Pd(0) catalyst, which is often the rate-limiting step for aryl bromides.[7]

• Steric Factors : The bromine atom at the 5-position is flanked by a methyl group at C6 and a hydrogen at C4. This represents a sterically accessible environment, minimizing hindrance for the incoming palladium complex.[8] Steric bulk located alpha to the halide can be detrimental to the reaction.[7]

• Potential for Catalyst Inhibition : The lone pair of electrons on the pyridine nitrogen can coordinate with the palladium center. While this can sometimes inhibit catalysis, the electron-withdrawing nitrile group reduces the basicity of the nitrogen, mitigating this potential issue.

Detailed Experimental Protocol

This protocol is optimized for a 1.0 mmol scale reaction. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques or in a glovebox to prevent catalyst degradation and undesirable alkyne homocoupling.[1]

Materials and Reagents

Reagent	M.W. ( g/mol )	Suggested Purity	Notes
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	227.05	>97%	Substrate
Terminal Alkyne (e.g., Phenylacetylene)	102.13	>98%	Coupling Partner
Dichlorobis(triphenylphosphine)palladium(II)	701.90	99%	Palladium Pre-catalyst
Copper(I) Iodide (CuI)	190.45	99.5%	Co-catalyst
Triethylamine (TEA)	101.19	>99.5%, Anhydrous	Base and Co-solvent
1,4-Dioxane or Tetrahydrofuran (THF)	88.11/72.11	Anhydrous	Primary Solvent, degassed

Equipment

• Oven-dried Schlenk flask with a magnetic stir bar

• Schlenk line with Nitrogen or Argon supply

• Syringes and needles for liquid transfer

• Standard laboratory glassware for work-up

• Silica gel for column chromatography

• TLC plates (e.g., silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Vessel Preparation : To an oven-dried 25 mL Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 mmol, 227 mg).

• Catalyst Loading : In the same flask, add PdCl₂(PPh₃)₂ (0.02 mmol, 14.0 mg, 2 mol%) and CuI (0.04 mmol, 7.6 mg, 4 mol%).

• Inert Atmosphere : Seal the flask with a rubber septum, and evacuate and backfill with inert gas (Nitrogen or Argon) three times.

• Solvent and Reagent Addition :

  • Under a positive pressure of inert gas, add 10 mL of degassed anhydrous 1,4-Dioxane (or THF) via syringe.

  • Add triethylamine (3.0 mmol, 0.42 mL) via syringe.

  • Finally, add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Reaction Execution :

  • Stir the reaction mixture at room temperature (20-25 °C).

  • If the reaction is sluggish after 2-4 hours (as monitored by TLC), gently heat the mixture to 50-60 °C.

  • Monitor the reaction progress by TLC until the starting material is consumed (typically 4-12 hours).

• Work-up :

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with 20 mL of ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove catalyst residues, washing the pad with additional ethyl acetate (2 x 10 mL).

  • Transfer the filtrate to a separatory funnel and wash with saturated aqueous ammonium chloride solution (2 x 20 mL) to remove the copper salts and TEA-HBr.

  • Wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure coupled product.

Data Presentation and Expected Outcomes

The following table outlines the stoichiometry and conditions for the generalized protocol.

Component	Equivalents	Mol %	Amount (for 1 mmol scale)	Role
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	1.0	-	227 mg	Aryl Halide Substrate
Terminal Alkyne	1.2	-	1.2 mmol	Coupling Partner
PdCl₂(PPh₃)₂	0.02	2	14.0 mg	Palladium Catalyst Precursor
CuI	0.04	4	7.6 mg	Co-catalyst
Triethylamine (TEA)	3.0	-	0.42 mL	Base
1,4-Dioxane	-	-	10 mL	Solvent (Reaction Conc. ~0.1 M)
Temperature	-	-	25 - 60 °C	Reaction Condition
Time	-	-	4 - 12 hours	Reaction Condition

Yields are generally expected to be in the range of 75-95%, depending on the specific alkyne used.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the experimental protocol.

Figure 2: Step-by-step experimental workflow from setup to characterization.

Troubleshooting and Optimization Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Insufficiently degassed solvents/reagents.3. Poor quality reagents.	1. Ensure a strictly inert atmosphere. Use fresh, high-purity catalysts. Consider using a different Pd source like Pd(PPh₃)₄.2. Degas solvents thoroughly (freeze-pump-thaw or sparge with inert gas for 20-30 min).3. Use fresh, anhydrous solvents and bases.
Significant Side Products	1. Alkyne Homocoupling (Glaser coupling) : Presence of oxygen.2. Dehalogenation of Substrate : Impurities in base or solvent.	1. Improve inert atmosphere technique. Ensure CuI is high purity, as Cu(II) impurities promote this side reaction.[9]2. Use high-purity, anhydrous base and solvent.
Sluggish Reaction	1. Low intrinsic reactivity of the specific alkyne.2. Steric hindrance.3. Insufficient temperature.	1. Increase catalyst loading slightly (e.g., to 3 mol% Pd).2. Consider a more active ligand system, such as using Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand like P(t-Bu)₃.[7][10]3. Increase reaction temperature incrementally (e.g., to 80 °C in Dioxane), but monitor for decomposition.
Difficult Purification	1. Residual copper salts.2. Triphenylphosphine oxide (from PPh₃ oxidation).	1. Ensure thorough washing with saturated ammonium chloride solution, which complexes with copper.2. Phosphine oxide can be tricky to remove. Sometimes, careful chromatography with a less polar solvent system can help separate it from the product. Minimizing oxygen exposure during the reaction reduces its formation.[9]

Conclusion

The Sonogashira coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a highly effective transformation for introducing molecular complexity. The protocol detailed herein provides a robust starting point for researchers. The electron-deficient nature of the pyridine substrate renders it highly susceptible to oxidative addition, leading to efficient coupling under mild conditions. By understanding the underlying mechanism and paying careful attention to experimental parameters, particularly the maintenance of an inert atmosphere, scientists and drug development professionals can reliably utilize this reaction to access novel chemical entities.

References

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• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Sussex Drug Discovery Centre. Guidelines for Sonogashira cross-coupling reactions. [Link]

• ACS Publications. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

• ACS Publications. A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. [Link]

• ResearchGate. (PDF) Recent Advances in Sonogashira Reactions. [Link]

• Scirp.org. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. [Link]

• MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• Beilstein Journal of Organic Chemistry. Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• NIH. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. [Link]

• ArODES. Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [Link]

• zora.uzh.ch. Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. [Link]

• Sci-Hub. Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds. [Link]

• ResearchGate. Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. [Link]

• RSC Publishing. Recent advances in Sonogashira reactions. [Link]

• ResearchGate. Screening different bases and solvents in the nickel- catalysed Sonogashira reaction a. [Link]

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Application Notes and Protocols for Library Synthesis Utilizing 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Substituted Pyridine Scaffold

The pyridine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of biologically active compounds and approved pharmaceuticals.[1] Its ability to act as a hydrogen bond acceptor and its tunable electronic properties make it an ideal framework for designing targeted molecular libraries. The specific building block, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile , offers a unique combination of functionalities ripe for diversification, making it an exceptionally valuable starting material for library synthesis in drug discovery programs, particularly in the pursuit of kinase inhibitors.[2]

This guide provides a comprehensive overview of the application of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in library synthesis, focusing on two of the most powerful cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-tested protocols, and discuss the critical parameters that ensure successful and reproducible library generation.

Chemical Properties and Reactivity Profile

The reactivity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is dictated by the interplay of its substituents:

• The Bromo Group (C5): This is the primary reactive handle for palladium-catalyzed cross-coupling reactions. Its reactivity is modulated by the electronic effects of the other substituents on the pyridine ring.

• The Methoxy Group (C2): This electron-donating group can influence the electronic density of the pyridine ring, potentially affecting the rate of oxidative addition in cross-coupling reactions.[3]

• The Methyl Group (C6): This group provides steric bulk and can influence the conformation of molecules in the library.

• The Carbonitrile Group (C3): This electron-withdrawing group also modulates the electronics of the pyridine ring. It is generally stable under many cross-coupling conditions but can be susceptible to hydrolysis under strongly acidic or basic conditions, a factor that must be considered during reaction workup and purification.[4]

Core Synthetic Strategies for Library Generation

The strategic diversification of the 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile scaffold primarily relies on palladium-catalyzed cross-coupling reactions at the C5 position.

I. Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a robust and versatile method for forming carbon-carbon bonds, making it ideal for introducing a wide range of aryl and heteroaryl moieties to the pyridine core.[5]

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the C-Br bond of the pyridine.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base.

• Reductive Elimination: The two organic fragments are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.

This protocol is a general starting point and may require optimization for specific boronic acids.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 - 3.0 equivalents)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1, or toluene/water 4:1)

• Schlenk flask or microwave vial

• Magnetic stirrer and heating source (oil bath or microwave reactor)

Procedure:

• To a dry Schlenk flask or microwave vial, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv.), the boronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Add the palladium catalyst (0.05 equiv.).

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 90-110 °C with vigorous stirring for 4-16 hours, or heat in a microwave reactor at 120-150 °C for 15-60 minutes.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	90-100	12-16	75-90	[6]
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100-110	4-8	80-95	[4]
Pd-PEPPSI-IPr	K₂CO₃	THF	60-80	4-12	70-88	[7]

II. Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines, which are prevalent in many kinase inhibitors.[8] This reaction allows for the coupling of a wide variety of primary and secondary amines to the pyridine core.

The catalytic cycle for the Buchwald-Hartwig amination is similar to the Suzuki-Miyaura coupling and involves:

• Oxidative Addition: Insertion of the Pd(0) catalyst into the C-Br bond.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium amido complex.

• Reductive Elimination: Formation of the C-N bond and regeneration of the Pd(0) catalyst.

This protocol is a general starting point and the choice of ligand and base is crucial for success, depending on the nature of the amine.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Primary or secondary amine (1.2 - 2.0 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, or BINAP, 4 mol%)

• Base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃, 1.5 - 2.0 equivalents)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

• Schlenk tube or microwave vial

• Magnetic stirrer and heating source

Procedure:

• To a dry Schlenk tube or microwave vial, add the palladium precatalyst (0.02 equiv.) and the phosphine ligand (0.04 equiv.).

• Seal the vessel, and evacuate and backfill with an inert gas three times.

• Under a positive pressure of inert gas, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv.), the amine (1.2 equiv.), and the base (1.5 equiv.).

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 8-24 hours, or in a microwave reactor at 100-140 °C for 20-90 minutes.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Catalyst/Ligand	Base	Solvent	Temperature (°C)	Time (h)	Amine Scope	Typical Yield (%)	Reference
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	100	12	Primary & Secondary Anilines	70-90	[9]
Pd(OAc)₂ / BINAP	NaOtBu	Toluene	100	8-16	Primary Anilines	65-85	[9]
Pd(OAc)₂ / cataCXium A	K₂CO₃	t-BuOH	90	12	Benzylamines	60-80	[9]

Further Library Diversification: Transformations of the Nitrile Group

The carbonitrile group at the C3 position offers further opportunities for library diversification.

• Hydrolysis to Carboxylic Acid: The nitrile can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.[4] This introduces a new functional handle for amide bond formation, further expanding the chemical space of the library.

• Reduction to Amine: The nitrile can be reduced to a primary amine, providing another point for derivatization.

Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a highly versatile and valuable building block for the synthesis of diverse chemical libraries. The strategic application of modern palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, allows for the efficient and modular construction of novel compounds with significant potential in drug discovery. The protocols and guidelines presented in this document provide a robust framework for researchers to unlock the full potential of this privileged scaffold in their quest for new therapeutic agents.

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derivatization of the cyano group in 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

An Application Guide to the Synthetic Derivatization of the Cyano Group in 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Abstract

The 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile scaffold is a highly versatile building block in contemporary medicinal chemistry and materials science. Its strategic functionalization is paramount for developing novel molecular entities with tailored properties. The cyano group, in particular, serves as a linchpin for a diverse array of chemical transformations. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the principal methods for derivatizing this cyano group. We present detailed, field-proven protocols for hydrolysis to amides, reduction to primary amines, conversion to bioisosteric tetrazoles, and carbon-carbon bond formation via Grignard addition to yield ketones. Each section elucidates the underlying chemical principles, explains the rationale behind procedural choices, and offers step-by-step experimental workflows to ensure reliable and reproducible outcomes.

Introduction: The Strategic Value of the Pyridine Scaffold

Substituted pyridines are privileged structures in drug discovery, appearing in numerous FDA-approved pharmaceuticals. The specific compound, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, offers multiple reaction handles for chemical elaboration. The cyano group (–C≡N) is particularly noteworthy due to its robust nature and its ability to be transformed into a variety of other functional groups. This chemical plasticity allows for the systematic modification of a lead compound's physicochemical properties, such as its polarity, hydrogen bonding capacity, and metabolic stability. This guide focuses on four high-impact transformations of the nitrile moiety, providing a strategic toolkit for analogue synthesis and library generation.

Application Notes & Protocols: Palladium-Catalyzed Reactions of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Introduction: The Strategic Value of the Pyridine Scaffold

The substituted pyridine framework is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals and functional organic materials. The strategic functionalization of this heterocycle is paramount for the exploration of new chemical space and the development of novel molecular entities. 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a highly versatile building block, offering a reactive handle—the C5-bromine atom—for sophisticated molecular engineering through palladium-catalyzed cross-coupling reactions.

The electron-deficient nature of the pyridine ring, modulated by the electron-donating methoxy and methyl groups and the electron-withdrawing nitrile group, presents a unique electronic environment. The bromine at the 5-position is primed for oxidative addition to a palladium(0) center, initiating a catalytic cycle that enables the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with exceptional precision and functional group tolerance. This guide provides detailed, field-proven protocols and mechanistic insights for key palladium-catalyzed transformations of this substrate, designed for researchers, chemists, and drug development professionals.

General Experimental Workflow: A Blueprint for Success

Successful cross-coupling requires meticulous attention to detail, particularly the exclusion of oxygen and moisture. The general workflow described below is foundational to all subsequent protocols.

Figure 1: General workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling an organoboron species with an organohalide.[1] It is renowned for its mild conditions, commercial availability of reagents, and tolerance of a wide array of functional groups, making it a go-to method for synthesizing biaryl and heteroaryl compounds.[2]

Mechanistic Rationale

The reaction proceeds through a well-established catalytic cycle involving three key steps:

• Oxidative Addition: A Pd(0) species inserts into the C-Br bond of the pyridine substrate.

• Transmetalation: The boronic acid, activated by a base to form a more nucleophilic boronate complex, transfers its organic group to the palladium center.

• Reductive Elimination: The two organic partners on the palladium complex couple, regenerating the Pd(0) catalyst and releasing the final product.[1]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol provides a robust starting point for the coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with various aryl and heteroaryl boronic acids.

Materials:

• Substrate: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Coupling Partner: Phenylboronic acid

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base: Cesium Carbonate (Cs₂CO₃)

• Solvent: 1,4-Dioxane and Water (degassed)

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	241.06	1.0	241 mg
Phenylboronic Acid	121.93	1.2	146 mg
Pd(PPh₃)₄	1155.56	0.05	58 mg
Cs₂CO₃	325.82	2.0	652 mg
1,4-Dioxane	-	-	8 mL
Water	-	-	2 mL

Step-by-Step Procedure:

• To a flame-dried microwave vial or Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 eq), phenylboronic acid (1.2 eq), Cs₂CO₃ (2.0 eq), and Pd(PPh₃)₄ (0.05 eq).[3]

• Seal the vessel with a septum and evacuate and backfill with argon or nitrogen gas three times.

• Add the degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.[4]

• Place the reaction mixture in a preheated oil bath at 100 °C or heat in a microwave reactor.[3]

• Stir vigorously and monitor the reaction progress by TLC or LC-MS (typically 2-12 hours).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic mixture with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired product.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds between aryl halides and amines.[5] This transformation has revolutionized the synthesis of anilines, N-aryl heterocycles, and other key nitrogen-containing compounds, which are ubiquitous in pharmaceuticals.[6][7]

Mechanistic Rationale

Similar to other cross-coupling reactions, the mechanism involves an oxidative addition of the aryl bromide to Pd(0). The resulting complex then coordinates the amine. A base facilitates the deprotonation of the amine to form a palladium-amido complex, which undergoes reductive elimination to furnish the C-N coupled product and regenerate the Pd(0) catalyst.[5][8] The choice of a sterically hindered phosphine ligand is often critical for promoting the reductive elimination step.[9]

Figure 3: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Protocol: Buchwald-Hartwig Amination with Morpholine

This protocol details a general method for the amination of the title compound using a common secondary amine, morpholine. A strong, non-nucleophilic base like sodium tert-butoxide is typically required.

Materials:

• Substrate: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Coupling Partner: Morpholine

• Catalyst Precursor: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Ligand: 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Base: Sodium tert-butoxide (NaOtBu)

• Solvent: Toluene (anhydrous)

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	241.06	1.0	241 mg
Morpholine	87.12	1.2	105 µL (105 mg)
Pd₂(dba)₃	915.72	0.02	18 mg
XPhos	476.66	0.08	38 mg
NaOtBu	96.10	1.4	135 mg
Toluene	-	-	10 mL

Step-by-Step Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add the substrate (1.0 eq), NaOtBu (1.4 eq), Pd₂(dba)₃ (0.02 eq), and XPhos (0.08 eq).[4]

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene (10 mL) followed by morpholine (1.2 eq) via syringe.

• Seal the tube tightly and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS. The reaction is typically complete within 4-16 hours.

• After completion, cool the mixture to room temperature.

• Dilute with ethyl acetate (20 mL) and carefully quench with water (10 mL).

• Separate the layers, and wash the organic layer with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling: Accessing Alkynylated Pyridines

The Sonogashira coupling reaction is an efficient method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[10] This reaction is typically co-catalyzed by palladium and a copper(I) salt, such as copper(I) iodide (CuI).[11] The resulting alkynylated pyridines are valuable intermediates for synthesizing more complex heterocyclic systems or for use in materials science.

Protocol: Sonogashira Coupling with Phenylacetylene

Materials:

• Substrate: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Coupling Partner: Phenylacetylene

• Catalyst: Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂]

• Co-catalyst: Copper(I) iodide (CuI)

• Base: Triethylamine (Et₃N)

• Solvent: Tetrahydrofuran (THF), anhydrous

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	241.06	1.0	241 mg
Phenylacetylene	102.14	1.2	132 µL (123 mg)
PdCl₂(PPh₃)₂	701.90	0.03	21 mg
CuI	190.45	0.06	11 mg
Et₃N	101.19	3.0	418 µL (304 mg)
THF	-	-	10 mL

Step-by-Step Procedure:

• To a dry Schlenk flask under a nitrogen atmosphere, add the substrate (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.06 eq).[12]

• Add anhydrous THF (10 mL) and triethylamine (3.0 eq).

• Stir the mixture for 10 minutes at room temperature to ensure dissolution and complex formation.

• Add phenylacetylene (1.2 eq) dropwise via syringe.

• Heat the reaction mixture to 60-70 °C and stir for 4-8 hours. Monitor progress by TLC.[11]

• Once the starting material is consumed, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite® to remove the catalyst and salts, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous ammonium chloride (NH₄Cl) solution (15 mL) and brine (15 mL).

• Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent.

• Purify via column chromatography to yield the alkynylated product.

Heck Reaction: Olefin Functionalization

The Heck (or Mizoroki-Heck) reaction couples aryl halides with alkenes to form substituted alkenes, typically with high trans selectivity.[13][14] This reaction is a powerful tool for C-C bond formation and the synthesis of styrenyl-type compounds.[15]

Protocol: Heck Reaction with n-Butyl Acrylate

Materials:

• Substrate: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Coupling Partner: n-Butyl acrylate

• Catalyst: Palladium(II) acetate [Pd(OAc)₂]

• Ligand: Tri(o-tolyl)phosphine [P(o-tol)₃]

• Base: Triethylamine (Et₃N)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	241.06	1.0	241 mg
n-Butyl acrylate	128.17	1.5	216 µL (192 mg)
Pd(OAc)₂	224.50	0.02	4.5 mg
P(o-tol)₃	304.37	0.04	12 mg
Et₃N	101.19	2.0	279 µL (202 mg)
DMF	-	-	8 mL

Step-by-Step Procedure:

• In a sealed tube, combine the substrate (1.0 eq), Pd(OAc)₂ (0.02 eq), and P(o-tol)₃ (0.04 eq).[16]

• Seal the tube, and evacuate and backfill with argon.

• Add anhydrous DMF (8 mL), triethylamine (2.0 eq), and n-butyl acrylate (1.5 eq) via syringe.

• Heat the reaction mixture to 120-130 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute the mixture with diethyl ether (30 mL) and wash with water (3 x 20 mL) to remove DMF.

• Wash the organic layer with brine, dry over MgSO₄, and concentrate.

• Purify the resulting oil or solid by column chromatography.

Conclusion and Future Outlook

The protocols outlined in this guide demonstrate the versatility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile as a synthetic intermediate. Through well-established palladium-catalyzed cross-coupling reactions, this building block can be readily converted into a diverse array of more complex molecules. The Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions provide reliable and high-yielding pathways to novel C-C and C-N bonded structures. Researchers are encouraged to use these protocols as a starting point, with the understanding that optimization of catalysts, ligands, bases, and solvents may be necessary to achieve maximal yields for their specific coupling partners. The continued development of more active and robust catalyst systems will undoubtedly expand the synthetic utility of this and other heterocyclic building blocks in the future.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine.
• BenchChem. (n.d.). Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Amino-5-bromo-4-methylpyridine.
• ResearchGate. (n.d.). Sonogashira cross coupling of 5-bromo-2-(methoxymethyl)-6-phenyl....
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Organic Chemistry Portal. (n.d.). Heck Reaction.
• Wikipedia. (n.d.). Heck reaction.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• ThalesNano Inc. (n.d.). Flow Chemistry: Sonogashira Coupling.
• ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination.
• Vasas, A., et al. (2011). The Heck Reaction of Protected Hydroxychromones: on route to Natural Products.
• ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
• TCI Chemicals. (n.d.). Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts].
• National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• Chemistry LibreTexts. (2023). Heck Reaction.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• MDPI. (n.d.). A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine.
• Šačkus, A. (n.d.). Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3.
• University of Southampton ePrints. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst.

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Application Note & Protocol: Strategies for Nucleophilic Substitution on 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Introduction: Strategic Importance of Substituted Pyridines

The pyridine scaffold is a cornerstone of modern medicinal chemistry, present in a multitude of FDA-approved drugs and clinical candidates.[1] The functionalization of the pyridine ring is therefore a critical task in drug discovery and development. The target molecule, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, is a highly functionalized building block. Its strategic value lies in the potential for selective modification at the C5-bromo position, enabling the synthesis of diverse libraries of compounds for biological screening. The final aminated product, 5-Amino-2-methoxy-pyridine-3-carbonitrile, and its derivatives are valuable precursors for novel heterocyclic systems with potential cytotoxic and enzyme-inhibiting activities.[2]

This document provides an in-depth analysis of the reaction strategies and a detailed, field-proven protocol for performing nucleophilic substitution on this specific substrate, with a focus on explaining the chemical principles that dictate the choice of methodology.

Mechanistic Rationale and Strategy Selection

A rigorous understanding of the substrate's electronic properties is paramount to selecting an effective synthetic strategy.

Analysis of the Substrate and Reactivity

The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This property makes the ring susceptible to nucleophilic attack, particularly at the C2 and C4 positions (ortho and para to the nitrogen).[3][4] This is because the anionic intermediate (a Meisenheimer-like complex) formed upon nucleophilic attack at these positions can delocalize the negative charge onto the electronegative nitrogen atom, a significant stabilizing factor.[3][5]

Conversely, the C5-bromo position on the substrate is "meta" to the ring nitrogen. Direct nucleophilic aromatic substitution (SNAr) at this position is electronically disfavored. The intermediate resulting from attack at C3 or C5 does not have a resonance structure that places the negative charge on the ring nitrogen, making it significantly less stable and the reaction kinetically prohibitive under standard SNAr conditions.[3][5]

The Case for Palladium-Catalyzed Cross-Coupling

Given the inert nature of the C5-bromo position to classical SNAr, a more advanced strategy is required. The Buchwald-Hartwig amination , a palladium-catalyzed cross-coupling reaction, has emerged as the gold standard for forming C-N bonds on aryl and heteroaryl halides.[6][7] This methodology circumvents the need for strong electronic activation of the substitution site and is renowned for its broad substrate scope, functional group tolerance, and relatively mild reaction conditions.[6]

The catalytic cycle, in brief, involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido intermediate, and subsequent reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[6][8] The success of this reaction is highly dependent on the judicious choice of the catalyst system.

Causality of Component Selection:

• Palladium Precursor: Pd(0) is the active catalyst. While Pd(0) sources like Pd₂(dba)₃ can be used, Pd(II) precursors such as Pd(OAc)₂ are often more stable and are readily reduced in situ to Pd(0).[9]

• Phosphine Ligand: This is arguably the most critical component. For challenging substrates like electron-deficient pyridines, bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are essential.[10][11][12] These ligands promote the formation of a monoligated, highly reactive L₁Pd(0) species, facilitate the rate-limiting oxidative addition step, and accelerate the final reductive elimination.[11]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine (or the N-H of the palladium-amine adduct) without competing with the desired nucleophile. Sodium tert-butoxide (NaOt-Bu) is the most common choice for its efficacy and solubility in organic solvents.[13][14] Other bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used for more sensitive substrates.[15]

Experimental Workflow and Protocols

The following diagram and protocol outline a robust and reproducible procedure for the Buchwald-Hartwig amination of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with a generic amine nucleophile.

General Experimental Workflow Diagram

Caption: General workflow for Buchwald-Hartwig amination.

Detailed Protocol: Amination with Morpholine

This protocol describes the reaction of the title compound with morpholine as a representative secondary amine nucleophile.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 eq)

• Morpholine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 eq)

• Anhydrous, degassed toluene

• Ethyl acetate (EtOAc), Water, Brine

• Celite®, Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Equipment:

• Oven-dried Schlenk flask or reaction tube with a magnetic stir bar

• Inert gas line (Argon or Nitrogen) with manifold

• Septa, syringes, and needles

• Heating mantle or oil bath with temperature controller

• Thin-Layer Chromatography (TLC) plates and chamber

• Rotary evaporator

• Glassware for work-up and column chromatography

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (e.g., 255 mg, 1.0 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), Pd₂(dba)₃ (18.3 mg, 0.02 mmol), and XPhos (19.1 mg, 0.04 mmol).

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[13]

• Reagent Addition: Under a positive flow of inert gas, add anhydrous, degassed toluene (5 mL) via syringe, followed by morpholine (105 µL, 1.2 mmol).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours. Check for the consumption of the starting bromide.

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a short pad of Celite®, washing the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product, 2-methoxy-6-methyl-5-(morpholin-4-yl)pyridine-3-carbonitrile.

Data Presentation: Representative Reaction Parameters

The following table provides suggested starting conditions for the Buchwald-Hartwig amination of the title substrate with various classes of amines. Optimization may be necessary.

Nucleophile (eq)	Pd Precursor (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Aniline (1.2)	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2.0)	Toluene	110	12-18	75-90
Benzylamine (1.2)	Pd₂(dba)₃ (1)	RuPhos (2)	NaOt-Bu (1.4)	Dioxane	100	6-12	80-95
Piperidine (1.2)	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu (1.4)	Toluene	100	4-8	85-98
Ammonia (gas)	Pd(OAc)₂ (2)	BrettPhos (4)	LiHMDS (2.0)	Dioxane	100	24	60-75
tert-Butylamine (1.5)	Pd₂(dba)₃ (2)	t-BuXPhos (4)	NaOt-Bu (1.5)	Toluene	110	18-24	70-85

Note: Yields are estimates based on literature precedents for similar heteroaryl bromides and are not experimentally verified for this specific substrate.[8][12]

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst; Poor quality reagents/solvent; Incorrect base.	Ensure a strictly inert atmosphere.[13] Use fresh, high-purity reagents and anhydrous, degassed solvent. Screen different bases (e.g., K₃PO₄, Cs₂CO₃).[15] Screen alternative, more active ligands (e.g., RuPhos, BrettPhos).
Hydrodehalogenation (Br replaced by H)	β-hydride elimination from amido complex; Presence of water.	Use a more sterically hindered ligand to disfavor β-hydride elimination. Ensure rigorously anhydrous conditions. Lowering the reaction temperature may help.[6]
Side Product Formation	Reaction with methoxy group; Dimerization of starting material.	The 2-methoxy group is generally stable under these conditions but could be labile with certain nucleophiles/conditions. If dimerization is observed, lower the catalyst loading or reaction temperature.
Amine has other reactive groups (e.g., -NH, -OH)	Self-coupling or reaction at multiple sites.	Protect other reactive functional groups on the nucleophile before performing the coupling reaction.[16]

Safety Precautions:

• Palladium catalysts and phosphine ligands are expensive and can be air- or moisture-sensitive. Handle them under an inert atmosphere.[15]

• Sodium tert-butoxide is a strong, corrosive, and hygroscopic base. Handle with appropriate personal protective equipment (PPE) in a dry environment.

• Toluene and dioxane are flammable and toxic. All operations should be performed in a well-ventilated fume hood.

References

• SciSpace. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Available at: [Link][17]

• ACS Publications. (2022). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. JACS Au. Available at: [Link][10]

• Study.com. (n.d.). At which position(s) does nucleophilic aromatic substitution occur in pyridine? Available at: [Link][4]

• National Institutes of Health (NIH). (2010). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. PMC. Available at: [Link][11]

• ACS Publications. (2000). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters. Available at: [Link][12]

• YouTube. (2018). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. Available at: [Link][5]

• Organic Chemistry Portal. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Available at: [Link][18]

• eScholarship.org. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. Available at: [Link][19]

• YouTube. (2023). Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine. Available at: [Link][20]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link][6]

• ResearchGate. (2025). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Available at: [Link][14]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link][9]

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Application of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in Agrochemical Synthesis: A Technical Guide

Introduction: The Strategic Importance of Substituted Pyridines in Modern Agrochemicals

The pyridine scaffold is a cornerstone in the development of modern agrochemicals, offering a versatile platform for the synthesis of a wide array of fungicides, herbicides, and insecticides.[1] Its unique electronic properties and ability to be functionalized at various positions allow for the fine-tuning of biological activity, selectivity, and pharmacokinetic properties. Among the vast family of pyridine-based building blocks, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile stands out as a highly functionalized and promising intermediate for the synthesis of next-generation crop protection agents.

This technical guide provides a comprehensive overview of the application of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile in agrochemical synthesis. We will delve into its synthetic utility, focusing on key cross-coupling reactions, and provide detailed, field-proven protocols for its derivatization. The causality behind experimental choices will be explained, offering researchers and drug development professionals the insights needed to leverage this versatile building block in their own discovery programs.

The Role of the Pyridine Core in Fungicide Design

Substituted pyridines are integral components of many commercial and developmental fungicides.[2][3] A significant class of these fungicides, the pyridine carboxamides, target the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain, a crucial pathway for fungal cellular respiration.[2][3][4] The pyridine ring often serves as a key recognition element, binding to the active site of the enzyme and disrupting its function. The specific substitution pattern on the pyridine ring is critical for optimizing potency, spectrum of activity, and resistance management. The presence of a halogen, such as bromine, provides a reactive handle for introducing diverse molecular fragments through well-established cross-coupling chemistries.

Synthetic Utility of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

The strategic placement of the bromo, methoxy, methyl, and cyano groups on the pyridine ring of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile makes it a versatile synthon for the construction of complex agrochemical candidates. The bromine atom at the 5-position is particularly amenable to palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of aryl, heteroaryl, alkynyl, and amino moieties.

Proposed Synthesis of the Core Scaffold

Key Applications in Agrochemical Synthesis: Cross-Coupling Reactions

The bromine atom at the 5-position of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile serves as a versatile anchor point for palladium-catalyzed cross-coupling reactions. These reactions are powerful tools for constructing C-C and C-N bonds, which are fundamental to the assembly of complex organic molecules.

Suzuki-Miyaura Coupling: Introduction of Aryl and Heteroaryl Moieties

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.[6] In the context of agrochemical synthesis, this reaction is invaluable for introducing aryl or heteroaryl fragments that can enhance biological activity and modulate physical properties.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general method for the palladium-catalyzed Suzuki-Miyaura coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with a variety of aryl- and heteroarylboronic acids.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv)

• Aryl- or heteroarylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2-5 mol%) or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

• Phosphine ligand (e.g., SPhos, XPhos, or triphenylphosphine) (4-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃) (2.0-3.0 equiv)

• Solvent (e.g., 1,4-dioxane/water, toluene/water, or DME)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, the aryl- or heteroarylboronic acid, the palladium catalyst, the phosphine ligand, and the base.

• Evacuate and backfill the flask with an inert gas (repeat three times).

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Coupling Reactions

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (3)	SPhos (6)	K₃PO₄	Dioxane/H₂O	100	85-95
2	4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	90	80-90
3	Thiophene-2-boronic acid	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃	DME	85	88-98

Note: Yields are hypothetical and based on typical outcomes for similar reactions.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst.[7][8] This reaction is instrumental in synthesizing agrochemicals containing the alkynyl functional group, which can act as a rigid linker or a pharmacophore itself.

Protocol 2: General Procedure for Sonogashira Coupling

This protocol outlines a general method for the Sonogashira coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with terminal alkynes.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄) (2-5 mol%)

• Copper(I) iodide (CuI) (1-5 mol%)

• Base (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA))

• Solvent (e.g., tetrahydrofuran (THF), N,N-dimethylformamide (DMF))

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas.

• Add the degassed solvent and the base.

• Add the terminal alkyne dropwise with stirring.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography.

Buchwald-Hartwig Amination: Introduction of Amino Groups

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9][10] This reaction is particularly useful for synthesizing N-aryl and N-heteroaryl amines, which are common structural motifs in agrochemicals.

Protocol 3: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for the Buchwald-Hartwig amination of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with primary or secondary amines.

Materials:

• 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv)

• Primary or secondary amine (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., BINAP, Xantphos, RuPhos) (2-10 mol%)

• Base (e.g., sodium tert-butoxide (NaOtBu), cesium carbonate (Cs₂CO₃)) (1.2-2.0 equiv)

• Solvent (e.g., toluene, dioxane)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst, the phosphine ligand, and the base to a dry Schlenk tube.

• Add the solvent, followed by 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile and the amine.

• Seal the tube and heat the reaction mixture to 80-120 °C.

• Monitor the reaction progress by LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a plug of silica gel.

• Concentrate the filtrate and purify the product by column chromatography.

Logical Relationship: From Core to Diverse Agrochemical Scaffolds

Caption: Synthetic pathways from the core building block to diverse agrochemical scaffolds.

Conclusion and Future Perspectives

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a highly valuable and versatile building block for the synthesis of novel agrochemicals. Its rich functionality allows for the application of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, to generate diverse libraries of compounds for biological screening. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this promising intermediate in the quest for more effective and sustainable crop protection solutions. Future work in this area could focus on the development of one-pot, multi-step synthetic sequences starting from this building block to further streamline the synthesis of complex agrochemical targets.

References

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• Yan, Z., et al. (2022). Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Semantic Scholar. [Link]

• Herath, A., & Cosford, N. D. (2010). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central. [Link]

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The Strategic Synthesis of Bioactive Molecules from 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The architectural complexity and inherent biological relevance of substituted pyridines have positioned them as privileged scaffolds in modern medicinal chemistry. Among these, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile emerges as a highly versatile and strategically functionalized starting material for the synthesis of a diverse array of bioactive molecules, particularly in the realm of kinase inhibition. This guide provides an in-depth exploration of the synthetic pathways accessible from this key intermediate, complete with detailed experimental protocols and the scientific rationale underpinning these methodologies.

Introduction: The Versatility of a Polysubstituted Pyridine Core

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile offers a unique convergence of reactive sites, each amenable to distinct and selective chemical transformations. The bromine atom at the C5 position serves as a prime handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of aryl, heteroaryl, and amino moieties. The nitrile group at C3, an electron-withdrawing feature, not only influences the reactivity of the pyridine ring but also acts as a precursor for the construction of fused heterocyclic systems, such as the biologically significant pyridopyrimidine core. Furthermore, the methoxy and methyl groups at C2 and C6, respectively, provide steric and electronic handles to fine-tune the pharmacokinetic and pharmacodynamic properties of the final compounds. This multi-faceted reactivity profile makes it an ideal starting point for the rapid generation of compound libraries for high-throughput screening and lead optimization in drug discovery programs. Pyridine-based molecules are well-represented among kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[1][2]

Core Synthetic Transformations and Bioactive Scaffolds

The journey from 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile to potent bioactive molecules typically involves one or more of the following key synthetic transformations:

• Palladium-Catalyzed Cross-Coupling Reactions: These reactions are the cornerstone for derivatization at the C5 position.

  • Suzuki-Miyaura Coupling: For the formation of C-C bonds, enabling the synthesis of 5-aryl and 5-heteroaryl derivatives.

  • Buchwald-Hartwig Amination: For the formation of C-N bonds, leading to a variety of 5-amino substituted pyridines.

• Annulation of the Pyrimidine Ring: The nitrile group serves as an anchor for the construction of a fused pyrimidine ring, yielding pyridopyrimidine scaffolds. This is a common strategy in the synthesis of kinase inhibitors that mimic the purine core of ATP.[3][4]

The following sections provide detailed protocols for these transformations, offering a practical guide for the synthesis of novel bioactive candidates.

Protocol 1: Synthesis of 5-Aryl-2-methoxy-6-methylpyridine-3-carbonitrile Derivatives via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and versatile method for the formation of carbon-carbon bonds.[5] In the context of our starting material, it allows for the introduction of diverse aromatic and heteroaromatic substituents at the C5 position, a key modification for exploring the structure-activity relationships (SAR) of potential kinase inhibitors.

Causality Behind Experimental Choices:

• Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., XPhos), is essential for the catalytic cycle. The choice of ligand can significantly impact reaction efficiency and substrate scope.

• Base: A base, typically potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄), is required to activate the boronic acid for transmetalation to the palladium center.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is commonly used to dissolve both the organic and inorganic reagents. Degassing the solvent is crucial to prevent oxidation of the palladium(0) catalyst.

Experimental Workflow:

Caption: Workflow for Suzuki-Miyaura Coupling.

Step-by-Step Protocol:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon. Repeat this process three times.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) to the flask via syringe.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-aryl-2-methoxy-6-methylpyridine-3-carbonitrile.

Expected Data & Characterization:

The successful synthesis of the 5-aryl derivative can be confirmed by standard spectroscopic methods.

Data Type	Expected Observations
¹H NMR	Disappearance of the singlet for the C4-H of the starting material and the appearance of new aromatic protons corresponding to the coupled aryl group. The chemical shifts of the methyl and methoxy protons will also be informative.
¹³C NMR	Appearance of new signals in the aromatic region corresponding to the newly introduced aryl ring. The chemical shift of the C5 carbon will shift significantly upfield.[6][7][8][9]
Mass Spec.	The molecular ion peak corresponding to the calculated mass of the product.

Protocol 2: Synthesis of 5-Amino-2-methoxy-6-methylpyridine-3-carbonitrile Derivatives via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide range of arylamines.[10] This reaction is particularly valuable in medicinal chemistry for introducing amine functionalities that can act as key hydrogen bond donors or serve as points for further diversification.

Causality Behind Experimental Choices:

• Catalyst System: A palladium precatalyst (e.g., Pd₂(dba)₃) in combination with a bulky, electron-rich phosphine ligand (e.g., Xantphos or BINAP) is typically employed. The ligand plays a crucial role in facilitating both the oxidative addition and the reductive elimination steps of the catalytic cycle.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine, allowing it to coordinate to the palladium center.

• Solvent: Anhydrous, non-protic solvents like toluene or 1,4-dioxane are used to ensure the stability of the catalyst and the base. A strictly inert atmosphere is critical for the success of this reaction.

Experimental Workflow:

Caption: Workflow for Buchwald-Hartwig Amination.

Step-by-Step Protocol:

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv.), the desired primary or secondary amine (1.2 equiv.), and sodium tert-butoxide (1.4 equiv.).

• Catalyst Addition: In a separate glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv.) and the phosphine ligand (e.g., Xantphos, 0.04 equiv.).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with nitrogen or argon. Repeat this process three times.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 8-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Expected Data & Characterization:

Data Type	Expected Observations
¹H NMR	Disappearance of the C4-H proton signal of the starting material and the appearance of a new N-H proton signal (for primary amines) or signals corresponding to the alkyl/aryl groups of the coupled amine.
¹³C NMR	A significant upfield shift for the C5 carbon, and the appearance of new signals corresponding to the carbon atoms of the introduced amino substituent.[6][7][8][9]
Mass Spec.	The molecular ion peak corresponding to the calculated mass of the aminated product.

Protocol 3: Synthesis of Pyrido[2,3-d]pyrimidine Scaffolds

The 2-amino-3-cyanopyridine moiety, which can be accessed from our starting material via Buchwald-Hartwig amination with ammonia or a protected ammonia equivalent, is a key precursor for the synthesis of pyridopyrimidines. These fused heterocyclic systems are of great interest as kinase inhibitors due to their structural similarity to the purine core of ATP.[3][4]

Causality Behind Experimental Choices:

• Cyclization Reagent: Reagents such as formamide, formic acid, or guanidine can be used to construct the pyrimidine ring. The choice of reagent will determine the substitution pattern on the newly formed ring. For example, heating with formamide will yield an unsubstituted pyrimidine ring, while using guanidine will introduce an amino group at the 2-position of the pyrimidine.

• Reaction Conditions: The cyclization is typically carried out at elevated temperatures, often in a high-boiling solvent or neat.

Experimental Workflow:

Caption: Workflow for Pyrido[2,3-d]pyrimidine Synthesis.

Step-by-Step Protocol (Example with Formamide):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 5-amino-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv.) and an excess of formamide.

• Reaction: Heat the mixture to 180-200 °C.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-6 hours).

• Work-up: Cool the reaction mixture to room temperature. The product may precipitate upon cooling. If not, pour the mixture into cold water to induce precipitation.

• Purification: Collect the solid product by filtration, wash with cold water and then a small amount of cold ethanol, and dry under vacuum to yield the desired 4-amino-5-methoxy-7-methylpyrido[2,3-d]pyrimidine.

Expected Data & Characterization:

Data Type	Expected Observations
¹H NMR	Disappearance of the nitrile signal in the IR spectrum. In the ¹H NMR, the appearance of a new singlet for the C2-H of the pyrimidine ring and a broad singlet for the amino group protons.
¹³C NMR	Appearance of new signals corresponding to the pyrimidine ring carbons. The nitrile carbon signal will be absent.[6][7][8][9]
Mass Spec.	The molecular ion peak corresponding to the calculated mass of the pyridopyrimidine product.

Conclusion

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a powerful and versatile building block for the synthesis of a wide range of bioactive molecules. The strategic application of modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and heterocyclic annulation, provides a clear and efficient path to novel chemical entities with significant therapeutic potential. The protocols outlined in this guide offer a solid foundation for researchers to explore the rich chemical space accessible from this key intermediate and to accelerate the discovery of the next generation of targeted therapeutics.

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• Pyrrolopyrimidine derivatives as syk inhibitors - Google Patents. (n.d.). Google Patents.

• [1H, 13C]-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0000695). (n.d.). HMDB. Retrieved January 21, 2026, from [Link]

• Suzuki cross-coupling approaches to the synthesis of bioactive 3-substituted and 5-substituted-4-methoxy-6-methyl-2-pyrones - PubMed. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. (2017, January 27). MDPI. Retrieved January 21, 2026, from [Link]

• Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds - PubMed. (2013, January 24). PubMed. Retrieved January 21, 2026, from [Link]

• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums Indonesian Journal of Science & Technology - ResearchGate. (2021, September 1). ResearchGate. Retrieved January 21, 2026, from [Link]

• (PDF) Multidimensional High-Resolution Magic Angle Spinning and Solution-State NMR Characterization of 13C-labeled Plant Metabolites and Lignocellulose - ResearchGate. (2015, July 6). ResearchGate. Retrieved January 21, 2026, from [Link]

• 1 H and 13 C NMR Data on Hydroxy/methoxy Flavonoids and the Effects of Substituents on Chemical Shifts - Semantic Scholar. (2011, June 20). Semantic Scholar. Retrieved January 21, 2026, from [Link]

• Adenosine kinase inhibitors. 6. Synthesis, water solubility, and antinociceptive activity of 5-phenyl-7-(5-deoxy-beta-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidines substituted at C4 with glycinamides and related compounds - PubMed. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Identification of N-(4-((1R,3S,5S)-3-Amino-5-methylcyclohexyl)pyridin-3-yl)-6-(2,6-difluorophenyl)-5-fluoropicolinamide (PIM447), a Potent and Selective Proviral Insertion Site of Moloney Murine Leukemia (PIM) 1, 2, and 3 Kinase Inhibitor in Clinical Trials for Hematological Malignancies - PubMed. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - ResearchGate. (2025, December 22). ResearchGate. Retrieved January 21, 2026, from [Link]

• Discovery and SAR of 5-(3-chlorophenylamino)benzo[c][2][6]naphthyridine-8-carboxylic acid (CX-4945), the first clinical stage inhibitor of protein kinase CK2 for the treatment of cancer - PubMed. (2011, January 27). PubMed. Retrieved January 21, 2026, from [Link]

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Technical Notes & Optimization

optimizing Suzuki coupling with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

An Application Scientist's Guide to Optimizing Suzuki Coupling with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the Technical Support Center for advanced cross-coupling applications. This guide is designed for researchers, chemists, and drug development professionals who are working with the challenging yet valuable substrate, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying logic and troubleshooting strategies to ensure your success. This substrate, with its unique electronic and steric properties, presents specific challenges that require a nuanced approach to reaction optimization.

The pyridine nitrogen can act as a Lewis base, potentially coordinating with the palladium catalyst and inhibiting its activity.[1] Furthermore, the presence of multiple functional groups—a methoxy donor, a methyl group, and a nitrile acceptor—creates a distinct electronic environment that influences the oxidative addition step and potential side reactions. This guide will walk you through common issues and provide robust solutions grounded in established organometallic principles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during the Suzuki-Miyaura coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Q1: My reaction shows low or no conversion of the starting material. What are the likely causes and how can I fix it?

Low conversion is typically a result of an inactive catalytic system or suboptimal reaction conditions. Given the 2-pyridyl halide nature of the substrate, catalyst inhibition is a primary suspect.

• Cause 1: Catalyst Inhibition by Pyridine Nitrogen. The lone pair on the pyridine nitrogen can coordinate to the palladium center, leading to catalytically inactive species. Standard ligands like triphenylphosphine (PPh₃) may not be sufficient to prevent this.

  • Solution: Employ sterically hindered and electron-rich ligands. Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are designed to stabilize the palladium center, promote rapid reductive elimination, and prevent catalyst deactivation.[2][3] For this specific substrate class, catalyst systems based on Pd₂(dba)₃ with bulky phosphine ligands are often effective.[4][5]

• Cause 2: Inappropriate Base or Solvent. The base is crucial for activating the boronic acid to facilitate transmetalation.[6][7] Its effectiveness is highly dependent on the solvent system.

  • Solution: For pyridyl substrates, strong inorganic bases are often preferred. Potassium phosphate (K₃PO₄) is a reliable choice in polar aprotic solvents like 1,4-dioxane, often with a small amount of water to aid solubility and base activity.[8] Alternatively, cesium carbonate (Cs₂CO₃) or cesium fluoride (CsF) in an alcohol solvent like isopropanol (i-PrOH) can be highly effective, as aqueous bases can sometimes promote unwanted side reactions.[9]

• Cause 3: Insufficient Thermal Energy. While many modern catalysts operate at lower temperatures, some challenging couplings require more energy to overcome the activation barrier for oxidative addition.

  • Solution: If using a robust catalyst system, gradually increase the reaction temperature. A good starting point is 80-90 °C, which can be increased to 110 °C if conversion remains low.[5][9] Always monitor for potential degradation of starting materials or product at higher temperatures.

Troubleshooting Workflow for Low Conversion

Caption: A decision tree for troubleshooting low reaction conversion.

Q2: I'm observing significant byproduct formation. How can I identify and minimize these impurities?

Side reactions are common in Suzuki couplings and understanding their origin is key to suppression. For this substrate, the primary concerns are protodeboronation, dehalogenation, and nitrile hydrolysis.

• Side Product 1: Protodeboronation (Ar-B(OH)₂ → Ar-H). This is the hydrolysis of the boronic acid, replacing the boron moiety with a hydrogen.[10][11] It is a very common issue, especially with electron-deficient or heteroaryl boronic acids, and is often accelerated by aqueous bases and elevated temperatures.[5][10]

  • Mitigation:

    • Use a Faster Catalyst: A more active catalyst system can increase the rate of the productive cross-coupling, which outcompetes the slower protodeboronation pathway.[10] Pre-activated catalysts, or "precatalysts," are designed for rapid generation of the active Pd(0) species and can be highly effective.[12]

    • Minimize Water: While often necessary, excess water can promote this side reaction.[4] Try using anhydrous solvents with a base like potassium fluoride (KF) or using a solvent system with minimal water (e.g., Toluene/H₂O 10:1).[7][13]

    • Use Boronate Esters: Pinacol (Bpin) or MIDA boronate esters are often more stable towards hydrolysis than their corresponding boronic acids.[10][14] They act as a "slow release" source of the boronic acid in the reaction.[10]

• Side Product 2: Dehalogenation (Py-Br → Py-H). This involves the replacement of the bromine atom on your starting material with a hydrogen. This reductive process can be caused by hydride sources in the reaction mixture, such as certain solvents or amine bases.[15]

  • Mitigation:

    • Inert Atmosphere: Ensure the reaction is rigorously degassed and maintained under an inert atmosphere (Argon or Nitrogen) to prevent oxidative degradation pathways that can lead to catalyst decomposition and off-cycle reactivity.[15]

    • Choice of Reagents: Avoid solvents that can act as hydride donors. Use high-purity, degassed solvents. If using an amine base (not typical for Suzuki but possible), ensure it is not prone to decomposition.

• Side Product 3: Homocoupling of Boronic Acid (Ar-B(OH)₂ → Ar-Ar). The formation of a biaryl product derived from two molecules of your boronic acid coupling partner. This is typically promoted by the presence of oxygen, which can lead to oxidative cycles involving Pd(II) species.[11][16]

  • Mitigation: Thoroughly degassing the reaction mixture and solvents is the most effective way to prevent homocoupling.[11] Using a Pd(0) source like Pd₂(dba)₃ instead of a Pd(II) salt (e.g., Pd(OAc)₂) can also help, as it reduces the amount of Pd(II) present at the start of the reaction.[4]

• Side Product 4: Hydrolysis of the Nitrile Group (Py-CN → Py-CONH₂ or Py-COOH). The carbon-nitrogen triple bond of the nitrile is susceptible to hydrolysis under either acidic or basic conditions, especially with prolonged heating in the presence of water.[17][18][19]

  • Mitigation:

    • Milder Base: If nitrile hydrolysis is significant, consider switching to a milder base like potassium fluoride (KF).[6][13]

    • Shorter Reaction Times: Use a more active catalyst that allows the reaction to reach completion in a shorter time or at a lower temperature, minimizing the exposure of the nitrile group to harsh conditions.[12]

    • Anhydrous Conditions: If feasible for your specific coupling partners, running the reaction under strictly anhydrous conditions will prevent this side reaction.

Frequently Asked Questions (FAQs)

Q: What is the best all-around starting point for catalyst, ligand, base, and solvent for this substrate?

For a first attempt, a robust and generally applicable system is recommended. This provides a reliable baseline from which to optimize.

Component	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ (1-2 mol%)	A stable Pd(0) source that requires activation but avoids having initial Pd(II) species which can promote homocoupling.[4][5]
Ligand	SPhos (2-4 mol%)	A bulky, electron-rich Buchwald ligand known to be effective for challenging heteroaryl couplings, preventing catalyst inhibition.[8][15]
Base	K₃PO₄ (2-3 equivalents)	A strong, non-nucleophilic base that effectively promotes transmetalation without being overly harsh.[7][8]
Solvent	1,4-Dioxane / H₂O (e.g., 5:1 ratio)	A common, effective solvent system that balances reagent solubility and base activation.[5][15]
Temperature	90 °C	A good starting temperature that balances reaction rate with thermal stability.[9]

Q: How important is degassing, and what is the best procedure?

It is critically important. Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II), halting the catalytic cycle and promoting homocoupling of the boronic acid.[11][16]

• Recommended Procedure (Freeze-Pump-Thaw): For maximum oxygen removal, especially on a larger scale, freeze the solvent mixture (liquid nitrogen), apply a high vacuum for several minutes, and then thaw under an inert gas atmosphere. Repeat this cycle three times.

• Alternative (Sparging): For smaller scales, bubbling an inert gas (Argon or Nitrogen) through the solvent for 20-30 minutes is often sufficient. After adding the solid reagents, continue to sparge the reaction headspace for another 5-10 minutes before heating.[20]

Q: Can I use a boronic ester instead of a boronic acid?

Yes, and it is often advantageous. Boronic esters, particularly pinacol esters (Bpin), are generally more stable to storage and less prone to protodeboronation under reaction conditions.[10][14] This can significantly improve yields when working with unstable boronic acids. The trade-off is the higher molecular weight and the potential for slightly slower transmetalation, which may require more forceful conditions.

Experimental Protocols

Protocol 1: General Screening Conditions

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), and potassium phosphate (K₃PO₄, 3.0 eq).[8][15]

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium source (e.g., Pd₂(dba)₃, 0.015 eq, 3 mol% Pd) and the ligand (e.g., SPhos, 0.04 eq).[8]

• Inerting the System: Seal the flask, evacuate, and backfill with argon or nitrogen. Repeat this process three times.[5][15]

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (e.g., in a 5:1 ratio, to make a 0.1 M solution with respect to the halide) via syringe.[15]

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Optimized Conditions for Unstable Boronic Acids

This protocol is designed to minimize protodeboronation and other side reactions by using a highly active precatalyst at a lower temperature.[12]

• Reagent Preparation: To an oven-dried Schlenk flask, add the 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 eq), the unstable arylboronic acid (1.5 eq), and the precatalyst (e.g., XPhos Pd G3, 2 mol %).

• Inerting the System: Seal the flask, evacuate, and backfill with argon. Repeat three times.

• Solvent and Base Addition: Add degassed THF. In a separate flask, prepare a degassed aqueous solution of K₃PO₄ (0.5 M). Add the aqueous base solution to the reaction flask via syringe.

• Reaction: Stir the biphasic mixture vigorously at room temperature or slightly elevated temperature (e.g., 40 °C). The high activity of the precatalyst often allows for lower temperatures and shorter reaction times.[12]

• Monitoring and Work-up: Follow steps 6-8 from Protocol 1.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is fundamental to troubleshooting. The reaction proceeds through three key stages: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Benchchem. (n.d.). Unsuccessful Suzuki coupling with 2-chloro-3-aminopyridine troubleshooting.
• Wikipedia. (2023, December 27). Protodeboronation.
• The Matter Blotter. (2026, January 19). Bulky ligands promote palladium-catalyzed protodeboronation.
• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• National Institutes of Health. (n.d.). Organoborane coupling reactions (Suzuki coupling).
• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• MDPI. (n.d.). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System.
• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations.
• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. DOI:10.1039/C6SC02118B.
• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions.
• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• ResearchGate. (n.d.). The Suzuki-Miyaura reactions of halopyridines and the side products.
• Benchchem. (n.d.). Ligand Selection for Efficient Suzuki Coupling of 2-Chloropyridines: Application Notes and Protocols.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ACS Publications. (n.d.). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters.
• Wikipedia. (2023, November 28). Suzuki reaction.
• Chemistry LibreTexts. (2020, July 1). 21.5: Hydrolysis of nitriles.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?.
• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?.
• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Benchchem. (n.d.). A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine.
• Sigma-Aldrich. (n.d.). Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit.
• Chemguide. (n.d.). hydrolysis of nitriles.
• National Institutes of Health. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters.
• Benchchem. (n.d.). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
• ACS Publications. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry.
• ACS Publications. (n.d.). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.
• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling.
• ACS Publications. (2016, August 18). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters.
• YouTube. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions).
• Semantic Scholar. (2017). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base.
• Organic-Chemistry.org. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Angew. Chem. Int. Ed., 45, 1282-1284.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Suzuki Coupling: Your Guide to 6-Bromo-5-methylpyridine-3-boronic Acid.
• ACS Publications. (2024, August 10). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. Organometallics.
• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?.
• National Institutes of Health. (n.d.). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.
• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies.
• National Institutes of Health. (n.d.). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate.
• ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid.

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• 1. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. aspuru.substack.com [aspuru.substack.com]
• 5. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Protodeboronation - Wikipedia [en.wikipedia.org]
• 11. Yoneda Labs [yonedalabs.com]
• 12. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. reddit.com [reddit.com]

Navigating the Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile: A Technical Troubleshooting Guide

Welcome to the technical support center for the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important scaffold. Here, we address common challenges and side reactions encountered during the synthesis, providing in-depth, field-proven insights to help you navigate potential experimental hurdles. Our focus is on not just what to do, but why you're doing it, ensuring a robust and reproducible synthetic protocol.

Synthetic Overview: A Two-Step Approach

The synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile can be efficiently achieved in a two-step process. The first step involves the construction of the core pyridine ring system, yielding 2-methoxy-6-methylpyridine-3-carbonitrile. This is followed by a selective bromination at the 5-position.

Part 1: Synthesis of 2-methoxy-6-methylpyridine-3-carbonitrile

This initial step involves a condensation reaction to form the substituted pyridine ring. A common and effective method is the one-pot reaction of an enal or enone with propanedinitrile (malononitrile) in a methanol-sodium methoxide system.

Troubleshooting and FAQs: Synthesis of the Pyridine Core

Question 1: My yield of 2-methoxy-6-methylpyridine-3-carbonitrile is significantly lower than expected, and I'm observing a significant amount of a highly polar, insoluble byproduct. What is happening and how can I fix it?

Answer: A common side reaction in this synthesis is the formation of a 2-aminobenzene-1,3-dicarbonitrile derivative.[1] This occurs through a competing reaction pathway where the malononitrile dimerizes and cyclizes.

Causality: This side reaction is often favored by higher temperatures and prolonged reaction times, which allow for the dimerization of malononitrile to become a more prominent pathway.

Troubleshooting Protocol:

• Temperature Control: Maintain a strict temperature protocol. The reaction should be initiated at a low temperature (e.g., 0-5 °C) and allowed to slowly warm to room temperature. Avoid any external heating unless absolutely necessary and monitored closely.

• Reaction Time: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed to prevent the formation of byproducts.

• Order of Addition: Add the sodium methoxide solution slowly to the mixture of the enone and malononitrile in methanol. This helps to maintain a low concentration of the highly reactive methoxide ion at any given time, disfavoring the malononitrile dimerization.

Parameter	Standard Condition	Optimized Condition
Temperature	Room Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours	Monitored by TLC (typically 4-8 hours)
Reagent Addition	Rapid addition	Slow, dropwise addition of NaOMe

Visualizing the Reaction and Side Reaction:

Caption: Controlling the selectivity of bromination with NBS.

Question 3: I have successfully brominated the ring, but I am also observing the formation of a di-brominated product. How can I minimize this over-bromination?

Answer: The formation of di-brominated species can occur if the reaction is not carefully controlled, especially with a highly activated pyridine ring.

Causality: The product, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, is still an activated aromatic ring and can undergo a second bromination, although at a slower rate than the starting material.

Troubleshooting Protocol:

• Stoichiometry: Use a slight excess, but not a large excess, of NBS. A stoichiometry of 1.05 to 1.1 equivalents of NBS is often sufficient.

• Slow Addition: Add the NBS portion-wise or as a solution in the reaction solvent over a period of time. This will keep the instantaneous concentration of the brominating agent low, favoring mono-bromination.

• Monitoring: Closely monitor the reaction by TLC or LC-MS. Once the starting material is consumed, quench the reaction immediately to prevent further bromination of the product.

Experimental Protocols

Protocol 1: Synthesis of 2-methoxy-6-methylpyridine-3-carbonitrile

• To a stirred solution of 1-acetylacetone (1.0 eq) and malononitrile (1.0 eq) in anhydrous methanol at 0 °C, add a solution of sodium methoxide (1.1 eq) in methanol dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 4-8 hours, monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and acidify with dilute HCl to pH 5-6.

• Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to afford the desired product.

Protocol 2: Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Dissolve 2-methoxy-6-methylpyridine-3-carbonitrile (1.0 eq) in acetonitrile in a flask wrapped in aluminum foil.

• Add N-Bromosuccinimide (1.05 eq) portion-wise to the solution at room temperature over 15 minutes.

• Stir the reaction mixture in the dark at room temperature for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with saturated sodium thiosulfate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to obtain the final product.

References

• Victory, P., Borrell, J. L., & Vidal-Ferran, A. (1993). A SIMPLE SYNTHESIS OF 2-METHOXYPYRIDINE-3-CARBONITRILES. HETEROCYCLES, 36(4), 771-774.
• Hasegawa, M. (1964). THE REACTION OF N-BROMOSUCCINIMIDE WITH SOME ALKYL PYRIDINES. Canadian Journal of Chemistry, 42(3), 698-700.
• Banerjee, A., & Bandyopadhyay, D. (2001). N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. Journal of Heterocyclic Chemistry, 38(1), 173-176.

• Sandmeyer Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• A SIMPLE SYNTHESIS OF 2-METHOXYPYRIDINE-3-CARBONITRILES. (n.d.). Retrieved from [Link]

• N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry. (2011, June 10). Master Organic Chemistry. Retrieved from [Link]

• N-Bromosuccinimide (NBS). (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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Technical Support Center: Purification of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the technical support resource for the purification of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during the isolation and purification of this key pyridine intermediate.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process, offering explanations and actionable solutions.

Question: My crude reaction mixture is a dark, oily residue. How should I begin the purification?

Answer: A dark, oily crude product is common and typically indicates the presence of polymeric side products or other colored impurities. The first step is a standard liquid-liquid extraction to remove inorganic salts and highly polar impurities.

The basic nitrogen of the pyridine ring allows for an acid-base extraction, which can be a powerful initial purification step. However, care must be taken as the nitrile group can be susceptible to hydrolysis under harsh acidic or basic conditions.[1] A milder work-up is often preferred.

Recommended Initial Work-up Protocol:

• Quench the reaction mixture carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any excess acid.

• Extract the aqueous layer three times with a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Combine the organic layers.

• Wash the combined organic phase sequentially with water and then with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

This procedure should yield a crude solid or oil that is significantly cleaner and ready for further purification by recrystallization or chromatography.

Question: After column chromatography, my TLC still shows a faint spot corresponding to the starting material. How can I improve the separation?

Answer: Co-elution of the product with a starting material or a closely related impurity is a frequent challenge in chromatography.[2] The key is to alter the selectivity of your chromatographic system. Since pyridine derivatives are basic, they can interact strongly with the acidic silanol groups on standard silica gel, leading to peak tailing and poor separation.[3]

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Add a Basic Modifier: Introduce a small amount (0.1-1%) of a competing base, like triethylamine (TEA) or pyridine, to your mobile phase (e.g., Hexane/EtOAc). The modifier will preferentially bind to the active silanol sites on the silica, resulting in sharper peaks and potentially better separation of your less basic product from impurities.[3]

  • Change Solvent System: If a Hexane/EtOAc system is failing, switch to a solvent system with different properties. For example, a Dichloromethane/Methanol gradient can offer different selectivity.

• Change the Stationary Phase: If mobile phase optimization fails, the interaction with silica may be the root problem. Consider switching to a more inert stationary phase like alumina (neutral or basic) or a C18-functionalized silica for reversed-phase chromatography.[4]

Question: I'm trying to recrystallize my product, but it either oils out or doesn't crystallize at all. What am I doing wrong?

Answer: This is a classic recrystallization problem that usually points to an issue with solvent choice or the presence of significant impurities that inhibit crystal lattice formation.[5]

• "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute. The solute then separates as a liquid instead of a solid.

• Failure to crystallize can happen if the solution is not sufficiently saturated or if impurities are disrupting the crystallization process.

Solutions:

• Systematic Solvent Screening: You must find a solvent (or solvent pair) where the compound has high solubility when hot and low solubility when cold. See the protocol below for a systematic approach.

• Use a Two-Solvent System: If no single solvent works, use a solvent pair. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly. A common pair for compounds like this could be Dichloromethane/Hexane or Ethyl Acetate/Hexane.[6]

• Induce Crystallization: If the solution is supersaturated but no crystals form, try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites. Alternatively, add a tiny "seed" crystal from a previous successful batch.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I'll encounter during the synthesis and purification of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile?

A1: Based on common synthetic routes for functionalized pyridines, you should be vigilant for the following impurities:[7][8]

• Starting Materials: Unreacted precursors.

• Hydrolysis Products: The nitrile group (-CN) can hydrolyze to a primary amide (-CONH₂) or a carboxylic acid (-COOH) if exposed to strong acid or base, especially with heat.[1]

• Isomeric Byproducts: Depending on the synthetic strategy, regioisomers (e.g., bromination at a different position) could be formed.

• Demethylation Products: The 2-methoxy group could potentially be cleaved to a 2-hydroxy pyridine (a pyridin-2-one tautomer) under certain acidic conditions.[9]

Q2: What is the best general approach for purifying this compound: recrystallization or column chromatography?

A2: The choice depends on the purity of your crude material and the nature of the impurities.

• Use Recrystallization if: Your crude product is relatively clean (>85-90% pure by NMR or LCMS) and is a solid. Recrystallization is excellent for removing small amounts of impurities and is more scalable and economical than chromatography.[5]

• Use Column Chromatography if: Your crude product is an oil or a complex mixture with multiple components of similar polarity to your product, as seen on a TLC plate. Chromatography offers superior separation power for complex mixtures.[2]

The overall purification strategy can be visualized as follows:

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. researchgate.net [researchgate.net]
• 9. Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the technical support center for the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and overcome low yields in this multi-step synthesis. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols based on established chemical principles and field-proven insights.

Introduction: A Plausible Synthetic Route

The synthesis of a multi-substituted pyridine ring like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a significant undertaking where yield can be compromised at several stages. A common and logical synthetic approach, which will form the structure of this guide, involves three key stages:

• Pyridine Ring Formation: Constructing the core 2-methoxy-6-methylpyridine-3-carbonitrile scaffold.

• Regioselective Bromination: Introducing a bromine atom at the C5 position.

• Cyanation: Installing the nitrile group at the C3 position.

This guide will address the potential pitfalls and offer solutions for each of these critical transformations.

Stage 1: Pyridine Ring Formation – The Hantzsch Synthesis

A common method for constructing the initial pyridine ring is the Hantzsch pyridine synthesis, which involves the condensation of an aldehyde, a β-ketoester, and a nitrogen donor.[1][2] However, the classical one-pot method often suffers from low yields.[1][3]

Troubleshooting & FAQs: Hantzsch Pyridine Synthesis

Question 1: My Hantzsch synthesis of 2-methoxy-6-methylpyridine-3-carbonitrile is resulting in a very low yield. What are the primary causes?

Answer: Low yields in the Hantzsch synthesis are a frequent issue and can be attributed to several factors:

• Harsh Reaction Conditions: The classical approach often requires prolonged heating, which can lead to the degradation of the intermediate dihydropyridine.[1][3]

• Incomplete Reaction: The reaction may not be reaching completion, leaving significant amounts of starting material.

• Side Reactions: The formation of byproducts, such as over-oxidized pyridine or Michael adducts, can consume starting materials and reduce the yield of the desired product.[1][3]

• Purity of Reactants: Impurities in your starting materials (aldehyde, β-ketoester, or ammonia source) can significantly hinder the reaction.[3]

Question 2: How can I improve the conversion rate of my Hantzsch synthesis?

Answer: To drive the reaction to completion, consider the following strategies:

• Catalysis: The use of a catalyst can dramatically accelerate the reaction. Both Lewis acids (e.g., Yb(OTf)₃) and Brønsted acids (e.g., p-toluenesulfonic acid) have proven effective.[3]

• Microwave or Ultrasound Irradiation: These non-conventional energy sources can significantly reduce reaction times from hours to minutes and often lead to higher yields compared to conventional heating.[1][3]

• Solvent Optimization: The choice of solvent is critical. While ethanol and acetic acid are traditional, exploring other options like aqueous micelles has been shown to produce high yields.[3]

Experimental Protocol: Microwave-Assisted Hantzsch Synthesis

This protocol provides a starting point for optimizing your reaction.

Materials:

• Appropriate aldehyde (2 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (2 mmol)

• Malononitrile (2 mmol)

• Ammonium acetate (3 mmol)

• Ethanol (95% for purification)

Procedure:

• In a dry 25 mL microwave-safe flask, combine the aldehyde, β-ketoester, malononitrile, and ammonium acetate.

• Place the flask in a microwave reactor and connect it to a reflux condenser.

• Irradiate the mixture for 7-9 minutes at a suitable temperature (start with 100-120 °C).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Wash the reaction mixture with 2 mL of ethanol.

• Purify the crude product by recrystallization from 95% ethanol.

Visualizing the Hantzsch Synthesis Workflow

Caption: A generalized workflow for the microwave-assisted Hantzsch pyridine synthesis.

Stage 2: Regioselective Bromination

Once the pyridine core is synthesized, the next critical step is the introduction of a bromine atom at the C5 position. The challenge here is to achieve high regioselectivity, as the methoxy and methyl groups on the ring will direct the electrophilic substitution.

Troubleshooting & FAQs: Bromination of Substituted Pyridines

Question 1: My bromination of 2-methoxy-6-methylpyridine is giving a mixture of products with low regioselectivity. How can I improve this?

Answer: Poor regioselectivity is a common issue in the bromination of activated pyridine rings. The methoxy group is an ortho-, para-director, and the methyl group is also activating. To enhance selectivity for the C5 position:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent than molecular bromine (Br₂).[4][5] It provides a low, constant concentration of bromine, which can help minimize side reactions.

• Solvent Effects: The solvent can significantly influence the regioselectivity. Non-polar solvents like carbon tetrachloride are often used for radical brominations, while polar solvents are used for electrophilic brominations. A solvent screen is recommended.[6]

• Temperature Control: Running the reaction at a lower temperature can often improve selectivity by favoring the kinetically controlled product.

Question 2: I am observing over-bromination, leading to di- and tri-brominated products. How can I prevent this?

Answer: Over-bromination occurs when the product is more reactive than the starting material. To minimize this:

• Control Stoichiometry: Use a slight deficiency or an exact stoichiometric amount of the brominating agent (e.g., 1.0 equivalent of NBS).

• Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low concentration and prevent localized high concentrations that can lead to multiple brominations.

• Monitor the Reaction: Closely monitor the reaction progress using TLC or GC-MS to stop the reaction once the desired mono-brominated product is formed.

Experimental Protocol: Selective Bromination with NBS

This protocol provides a general method for the regioselective bromination of an activated pyridine.

Materials:

• 2-methoxy-6-methylpyridine derivative (1.0 mmol)

• N-Bromosuccinimide (NBS) (1.0 mmol)

• Acetonitrile (2 mL)

Procedure:

• Dissolve the pyridine derivative in acetonitrile in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add NBS in one portion.

• Stir the resulting mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench with water (10 mL).

• Extract the product with dichloromethane (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Stage 3: Cyanation of 5-Bromo-2-methoxy-6-methylpyridine

The final step is the introduction of the cyano group, typically through the substitution of the bromine atom. This can be achieved via several methods, each with its own set of challenges.

Troubleshooting & FAQs: Cyanation of Bromopyridines

Question 1: My Rosenmund-von Braun reaction is giving a low yield and the workup is difficult. Are there milder alternatives?

Answer: The classical Rosenmund-von Braun reaction requires high temperatures (150-250 °C) and can be difficult to work with.[7][8] A significant improvement is the L-proline-promoted Rosenmund-von Braun reaction, which can be performed at lower temperatures (80-120 °C).[9]

Palladium-catalyzed cyanation is another excellent, milder alternative.[10][11] However, these reactions can be sensitive and prone to catalyst deactivation.

Question 2: My palladium-catalyzed cyanation is not working or is giving inconsistent results. What could be the problem?

Answer: Irreproducibility in palladium-catalyzed cyanation is often due to catalyst poisoning by excess cyanide ions.[11][12] Here are some troubleshooting tips:

• Cyanide Source: Instead of highly soluble and toxic sources like KCN or NaCN, consider using zinc cyanide (Zn(CN)₂) or potassium hexacyanoferrate (K₄[Fe(CN)₆]), which are less toxic and their lower solubility can help control the concentration of free cyanide.[10][13]

• Ligand Choice: The choice of phosphine ligand is crucial. Electron-rich and bulky ligands often give better results.

• Anhydrous Conditions: Moisture can be detrimental to the reaction, so ensure all reagents and solvents are dry.[12]

• Catalyst Precursor: Using a pre-formed palladium catalyst complex can sometimes give more consistent results than generating the catalyst in situ.[11]

Data Summary: Comparison of Cyanation Methods

Method	Cyanide Source	Typical Temperature	Key Advantages	Common Issues
Rosenmund-von Braun	CuCN	150-250 °C	Cost-effective	High temperature, difficult workup[7][8]
L-Proline Promoted	CuCN	80-120 °C	Milder conditions, better functional group tolerance[9]	Still requires stoichiometric copper
Palladium-Catalyzed	K₄[Fe(CN)₆], Zn(CN)₂	rt - 120 °C	Mild conditions, high functional group tolerance[10][13]	Catalyst poisoning, requires careful optimization[11][12]
Sandmeyer Reaction	NaCN/KCN	0-5 °C (diazotization)	Starts from readily available anilines	Diazonium salt instability, potential for side reactions[14][15]

Visualizing the Cyanation Troubleshooting Logic

Caption: A decision tree for troubleshooting low yields in common cyanation reactions.

Conclusion

Overcoming low yields in the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile requires a systematic and informed approach to troubleshooting. By carefully considering the choice of reagents, reaction conditions, and potential side reactions at each stage of the synthesis, it is possible to significantly improve the overall efficiency of the process. This guide provides a foundation for diagnosing and solving the common problems encountered in this synthetic route.

References

• Wikipedia. (2023, October 29). Kröhnke pyridine synthesis. Retrieved from [Link]

• Wikipedia. (2023, November 21). Hantzsch pyridine synthesis. Retrieved from [Link]

• Wang, D., et al. (2008). L-Proline-Promoted Rosenmund–von Braun Reaction. Synlett, 2008(01), 69-72.

• Wikipedia. (2023, May 29). Rosenmund–von Braun reaction. Retrieved from [Link]

• Abreu, A. S., et al. (2024). An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. Chemistry – A European Journal, e202401672.
• Kröhnke, F. (1976). The Specific Synthesis of Pyridines and Oligopyridines. Synthesis, 1976(01), 1-24.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Kröhnke Pyridine Synthesis. Retrieved from [Link]

• Li, J., et al. (2023). Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls.

• Química Organica. (n.d.). Guareschi-Thorpe synthesis of pyridine. Retrieved from [Link]

• Merck Index. (n.d.). Guareschi-Thorpe Condensation. Retrieved from [Link]

• Ghorbani-Vaghei, R., et al. (2023).
• Chen, J., et al. (2022).

• ResearchGate. (n.d.). Catalytic Sandmeyer Cyanation as a Synthetic Pathway to Aryl Nitriles. Retrieved from [Link]

• Üngören, Ş. H., & Koldaş, S. (2017). Regioselective bromination: Synthesis of brominated methoxyquinolines. Tetrahedron, 73(33), 4948-4955.
• Phillips, B. S. (2000). Learning from the Hantzsch synthesis.

• ResearchGate. (n.d.). l-Proline-Promoted Rosenmund-von Braun Reaction. Retrieved from [Link]

• Wikipedia. (2023, December 1). N-Bromosuccinimide. Retrieved from [Link]

• Kumar, R., et al. (2022). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 19(8), 3099-3129.
• Sharma, R., & Kumar, R. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(56), 33862-33882.
• Baxendale, I. R., et al. (2012). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 8, 1971-1984.
• Protsailo, L. V., & Grushin, V. V. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. Journal of the American Chemical Society, 130(15), 5224-5236.

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Rosenmund-von Braun Reaction. Retrieved from [Link]

• Fors, B. P., et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(3), 632-635.
• Anderson, K. W., et al. (2012). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.
• Rajendra, M. A., et al. (2020). Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohalides. Synthesis, 52(21), 3197-3206.

• Sci-Hub. (n.d.). Regioselective bromination: Synthesis of brominated methoxyquinolines. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE REACTION OF N-BROMOSUCCINIMIDE WITH SOME ALKYL PYRIDINES. Retrieved from [Link]

• Google Patents. (n.d.). WO2019145177A1 - Bromination of pyridine derivatives.

• ResearchGate. (n.d.). N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. Retrieved from [Link]

• Organic Letters. (n.d.). Deaminative Cyanation of Anilines by Oxylanion Radical Transfer. Retrieved from [Link]

• ResearchGate. (n.d.). C3-Cyanation of Pyridines: Constraints on Electrophiles and Determinants of Regioselectivity. Retrieved from [Link]

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• 12. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Bromination of 2-Methoxy-6-methylpyridine-3-carbonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the bromination of 2-methoxy-6-methylpyridine-3-carbonitrile. This document is designed to provide in-depth, experience-driven advice to help you navigate the common challenges associated with this specific electrophilic aromatic substitution. Here, we move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction is complete, but NMR analysis shows two major products. What is the expected regioselectivity and what is the likely primary byproduct?

Plausible Cause & Scientific Explanation: The bromination of 2-methoxy-6-methylpyridine-3-carbonitrile is an electrophilic aromatic substitution (EAS). The pyridine ring itself is electron-deficient and generally unreactive towards electrophiles, often compared to nitrobenzene in terms of reactivity.[1][2] However, the substituents on your starting material dramatically influence the outcome.

• Activating Groups: The -OCH₃ (methoxy) and -CH₃ (methyl) groups are electron-donating, activating the ring towards EAS. The methoxy group, in particular, is a strong activating group.

• Deactivating Group: The -CN (cyano) group is electron-withdrawing, deactivating the ring.

• Directing Effects: Activating groups are typically ortho, para-directors. In this pyridine system, the C2-methoxy and C6-methyl groups strongly activate the C5 and C3 positions. Since C3 is already substituted, the primary site for electrophilic attack is the C5 position.

Therefore, the expected major product is 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile .

The most common byproduct under standard conditions is a dibrominated species . The strong activation from the methoxy group can, especially with excess brominating agent or elevated temperatures, lead to a second bromination, most likely at the C4 position.

Troubleshooting & Recommended Protocol:

• Control Stoichiometry: Use a precise stoichiometry of your brominating agent. Start with 1.0 to 1.05 equivalents of N-Bromosuccinimide (NBS). Using a large excess of the brominating agent is a primary cause of over-bromination.

• Maintain Low Temperature: Initiate the reaction at 0 °C and allow it to slowly warm to room temperature. Exothermic reactions can quickly raise the local temperature, driving the formation of byproducts.[3]

• Choose the Right Solvent: Dichloromethane (DCM) or chloroform are common choices. Acetonitrile can also be used.

• Monitor Closely: Use Thin Layer Chromatography (TLC) or LC-MS to monitor the consumption of the starting material. Quench the reaction as soon as the starting material is consumed to prevent further reaction.

Validation Step: To confirm the structure of your main product and byproduct, rely on ¹H NMR.

• Starting Material: Will show two aromatic protons.

• Desired Monobromo Product (C5): Will show one remaining aromatic proton (a singlet), corresponding to the C4-H.

• Dibromo Byproduct (C4, C5): Will show no aromatic protons in that region of the spectrum.

Question 2: My reaction yield is very low, or the reaction stalls completely. What are the likely causes?

Plausible Cause & Scientific Explanation: While activating groups are present, the pyridine nitrogen can act as a Lewis base and react with the electrophile (Br⁺) or any acidic species in the medium.[4] This protonation or complexation adds a positive charge to the ring, severely deactivating it for electrophilic substitution.[1][2] Furthermore, the quality of the brominating agent, N-Bromosuccinimide (NBS), is critical.

Troubleshooting & Recommended Protocol:

• Recrystallize NBS: Impure NBS can give unreliable results.[5] If your NBS is yellowish, it is recommended to recrystallize it from hot water (e.g., 10 g NBS in 100 mL of 90-95 °C water) to obtain pure, white crystals.[5]

• Ensure Anhydrous Conditions: While some modern brominations can tolerate water, it's best practice to run the reaction under an inert atmosphere (N₂ or Argon) with anhydrous solvents to prevent quenching of reagents or side reactions.

• Consider an Acid Scavenger (Use with Caution): Including a non-nucleophilic base like sodium carbonate or pyridine (in small amounts) can neutralize any HBr formed during the reaction, preventing the protonation of the starting material's pyridine nitrogen. However, this can also complicate the reaction, so it should be trialed on a small scale first.

• Initiator for Radical Pathway (If Applicable): While EAS is the primary mechanism, some NBS brominations can have a radical component.[6][7] If the reaction is sluggish, adding a radical initiator like AIBN or benzoyl peroxide, or exposing the reaction to UV light, can sometimes facilitate the reaction, though this is more common for allylic brominations.[5]

Workflow for Troubleshooting Low Yield:

Caption: Troubleshooting flowchart for low-yield bromination reactions.

Question 3: I've isolated my product, but I'm seeing evidence of a byproduct with a mass 18 units higher than my starting material. What is happening?

Plausible Cause & Scientific Explanation: This observation strongly suggests hydrolysis of the nitrile (-CN) group to a primary amide (-CONH₂). The mass difference (M+18) corresponds to the addition of a molecule of water. This can happen during the reaction if water is present or, more commonly, during the aqueous workup procedure, especially if conditions become strongly acidic or basic.[8][9][10]

While the bromination itself is typically performed under non-aqueous conditions, the workup often involves quenching with aqueous solutions (e.g., sodium thiosulfate, sodium bicarbonate). If the quenching or extraction steps are prolonged or performed at elevated temperatures, hydrolysis can occur.

Troubleshooting & Recommended Protocol:

• Minimize Contact Time with Water: Perform the aqueous workup efficiently and without unnecessary delays.

• Maintain Neutral or Mildly Basic pH: During the workup, ensure the aqueous phase is maintained at a pH between 7 and 9. Use a saturated solution of sodium bicarbonate to neutralize any acid. Avoid strong acids or bases.

• Keep it Cold: Perform the entire workup procedure, including washes and extractions, using an ice bath to keep all solutions cold. This significantly reduces the rate of hydrolysis.

• Alternative Workup: Consider a non-aqueous workup. The reaction can be filtered through a plug of silica gel or celite to remove succinimide and any salts, followed by evaporation of the solvent. The crude product can then be purified directly.

Data Summary: Common Byproducts and Their Mass Signatures

Compound	Structure Change	Molecular Weight Change	Common Cause
Monobromo Product	+ Br, - H	+78/80 (Isotopes)	Desired Reaction
Dibromo Byproduct	+ 2Br, - 2H	+156/158/160	Excess Brominating Agent
Hydrolysis Product	+ H₂O	+18	Aqueous Workup Conditions
Amide-Bromo Product	+ Br, - H, + H₂O	+96/98	Desired Reaction + Hydrolysis

Question 4: Purification by column chromatography is difficult, and the byproducts are co-eluting with my desired product. How can I improve separation?

Plausible Cause & Scientific Explanation: The desired 5-bromo product and the potential 4,5-dibromo byproduct often have very similar polarities, making them difficult to separate on silica gel. The polarity difference is minimal, arising only from the addition of a second bromine atom.

Troubleshooting & Recommended Protocol:

• Optimize Your Solvent System:

  • Use a less polar solvent system. A common mistake is to use a system that is too polar (e.g., high percentage of ethyl acetate in hexanes), which causes all compounds to move too quickly up the column. Start with a very low polarity system (e.g., 5% Ethyl Acetate / 95% Hexanes) and gradually increase the polarity.

  • Add a third solvent. Sometimes, adding a small amount of a different solvent, like dichloromethane (DCM), can alter the selectivity of the separation. Try a ternary system like Hexanes/DCM/Ethyl Acetate.

• Improve Column Technique:

  • Use a long, thin column rather than a short, wide one to increase the number of theoretical plates and improve separation.

  • Perform a dry load. Dissolve your crude product in a minimal amount of a strong solvent (like DCM or acetone), adsorb it onto a small amount of silica gel, dry it completely under vacuum, and then carefully load the dry powder onto the top of your column. This results in a much sharper starting band.

• Consider Recrystallization: If your desired product is a solid and is reasonably pure (>90%), recrystallization can be an excellent alternative or complementary step to chromatography for removing closely-eluting impurities. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).

Reaction and Byproduct Formation Mechanism:

Caption: Electrophilic substitution pathway for desired product and dibromo byproduct.

References

• BenchChem Technical Support Center. Regioselectivity in Substituted Pyridine Reactions.
• Quora. Why does electrophilic substitution in pyridine take place at meta positions only and not ortho and para positions?.
• BenchChem Application Notes. Selective Bromination of 3-Pyridinemethanol using N-Bromosuccinimide.
• Master Organic Chemistry. N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
• ChemicalBook. 5-BROMO-2-METHOXY-3-NITRO-PYRIDINE synthesis.
• YouTube. NBS (n-bromosuccinimide)
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• Organic Chemistry Portal. N-Bromosuccinimide (NBS).
• Wikipedia. N-Bromosuccinimide.
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Technical Support Center: Catalyst Selection for Cross-Coupling with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the technical support center for cross-coupling reactions involving 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on catalyst selection and troubleshooting for this challenging substrate.

Introduction: Understanding the Substrate

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile presents a unique set of challenges for palladium-catalyzed cross-coupling. Its structure combines several features that must be carefully considered when selecting a catalytic system:

• Electron-Deficient Pyridine Ring: The pyridine nitrogen and the C3-cyano group significantly withdraw electron density, which can slow the rate-determining oxidative addition step.[1][2]

• Steric Hindrance: The C6-methyl group provides considerable steric bulk adjacent to the pyridine nitrogen, which can influence ligand choice and potentially hinder catalyst coordination.

• Coordinating Groups: The pyridine nitrogen and cyano group can potentially coordinate to the palladium center, leading to catalyst inhibition or deactivation.[3]

This guide provides answers to frequently asked questions and a troubleshooting section to address common issues encountered during experimentation.

Section 1: Catalyst and Condition Selection Guide (FAQs)

Q1: Which cross-coupling reactions are most suitable for this substrate, and what are the primary challenges?

This substrate is suitable for several key cross-coupling reactions, including Suzuki-Miyaura (C-C), Buchwald-Hartwig (C-N), and Sonogashira (C-C) couplings. The primary challenge across all these reactions is to identify a catalyst system that is active enough to overcome the substrate's electronic deficiency and sterically tolerant enough to accommodate the C6-methyl group. The key is often the use of bulky, electron-rich phosphine ligands that promote both oxidative addition and reductive elimination.[4][5]

Q2: For a Suzuki-Miyaura coupling, what is the recommended starting point for a catalyst system?

For Suzuki-Miyaura couplings with this sterically hindered and electron-deficient substrate, highly active catalyst systems are required. Standard catalysts like Pd(PPh₃)₄ may show low reactivity.[2]

A robust starting point involves using a palladium(II) precatalyst with a bulky, electron-rich biaryl monophosphine ligand.[6] These ligands are known to facilitate reactions with challenging substrates by promoting the formation of a monoligated, 14-electron palladium(0) species, which is highly active in the catalytic cycle.

Recommended Starting Conditions for Suzuki-Miyaura Coupling:

Component	Recommendation	Rationale
Pd Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃	Readily available and effective with a range of phosphine ligands.
Ligand	SPhos, XPhos, or RuPhos	Bulky, electron-rich ligands that accelerate oxidative addition and reductive elimination, essential for hindered and electron-poor substrates.[6][7]
Base	K₃PO₄ or Cs₂CO₃	Strong, non-nucleophilic bases are effective in promoting the transmetalation step without causing side reactions.[8]
Solvent	1,4-Dioxane or Toluene, often with water	Aprotic polar solvents are standard. A small amount of water can aid in dissolving the base and facilitating the reaction.
Temperature	80-110 °C	Elevated temperatures are typically necessary to drive the reaction to completion with this challenging substrate.

Q3: What are the best practices for a Buchwald-Hartwig amination with this substrate?

Buchwald-Hartwig amination requires a carefully selected catalyst system to couple primary or secondary amines.[9][10] Given the substrate's features, ligands that are both bulky and electron-rich are critical for success. The use of modern palladacycle precatalysts can also improve reaction outcomes.

Recommended Starting Conditions for Buchwald-Hartwig Amination:

Component	Recommendation	Rationale
Pd Precatalyst	RuPhos-Pd-G3 or BrettPhos-Pd-G3	These precatalysts are highly active and air-stable, simplifying reaction setup and ensuring efficient generation of the active Pd(0) species. RuPhos is excellent for secondary amines, while BrettPhos is often preferred for primary amines.[3]
Ligand	RuPhos or BrettPhos	These ligands are specifically designed for challenging C-N couplings, offering high activity for electron-deficient and sterically hindered substrates.[3]
Base	LiHMDS or NaOtBu	Strong, non-nucleophilic bases are required to deprotonate the amine and facilitate the catalytic cycle.[11] LiHMDS can sometimes offer better functional group tolerance.[12]
Solvent	1,4-Dioxane or Toluene	Standard solvents for this transformation. Ensure they are anhydrous.
Temperature	90-110 °C	Similar to Suzuki couplings, elevated temperatures are generally required.

Q4: Is a Sonogashira coupling feasible, and what conditions should I consider?

Yes, a Sonogashira coupling to introduce an alkyne group is feasible. Traditional Sonogashira conditions use a palladium catalyst with a copper(I) co-catalyst. For substrates like this, ensuring high catalyst activity is key.

Recommended Starting Conditions for Sonogashira Coupling:

Component	Recommendation	Rationale
Pd Catalyst	Pd(PPh₃)₂Cl₂ or Pd(TFA)₂/PPh₃	Standard, reliable palladium sources for Sonogashira reactions.[13][14]
Co-catalyst	CuI (1-5 mol%)	The copper co-catalyst is crucial for the traditional Sonogashira mechanism.
Ligand	PPh₃ (Triphenylphosphine)	Often sufficient for Sonogashira, but more electron-rich ligands can be screened if reactivity is low.
Base	Et₃N or DIPEA	Acts as both the base and often as a solvent or co-solvent.
Solvent	DMF or THF	Polar aprotic solvents are typically used.
Temperature	60-100 °C	The reaction temperature will depend on the reactivity of the terminal alkyne.[14]

Section 2: Troubleshooting Guide

This section addresses common problems encountered when working with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Q1: My reaction shows no conversion or is extremely slow. What should I do?

This is a common issue related to insufficient catalyst activity or catalyst poisoning.

Troubleshooting Steps:

• Increase Catalyst/Ligand Loading: For this challenging substrate, a higher catalyst loading (e.g., 3-5 mol% Pd) may be necessary to initiate the reaction.

• Switch to a More Active Ligand: If using a general-purpose ligand like PPh₃ for a Suzuki or Buchwald-Hartwig reaction, switch to a more electron-rich and bulky biaryl phosphine ligand (e.g., SPhos, RuPhos).[6] These are designed to overcome the high activation barrier of electron-deficient substrates.

• Check Reagent Quality: Ensure all reagents are pure and solvents are anhydrous. Boronic acids can degrade upon storage, and wet solvents can deactivate the catalyst and promote protodeboronation.[15]

• Degas the Reaction Mixture: Oxygen can oxidize the active Pd(0) catalyst. Ensure the reaction mixture is thoroughly degassed by sparging with an inert gas (Argon or Nitrogen) before heating.

• Evaluate Base Strength: The chosen base may not be strong enough. For Suzuki couplings, consider switching from K₂CO₃ to K₃PO₄ or Cs₂CO₃. For C-N couplings, NaOtBu is generally more reactive than carbonate bases.[12]

Q2: I'm observing a low yield with significant amounts of debrominated starting material. What is the cause?

The formation of the hydrodehalogenated (debrominated) product is a common side reaction, especially in Suzuki couplings. It often arises from the protodeboronation of the boronic acid coupling partner, which then generates a proton that can react with the palladium-aryl intermediate.

Troubleshooting Steps:

• Use Anhydrous Conditions: Water accelerates the protodeboronation of the boronic acid.[15] Use dry solvents and fresh, high-quality boronic acid or its corresponding MIDA or pinacol ester, which are more stable.

• Use a Milder Base: While a strong base is needed, an overly harsh base can accelerate boronic acid decomposition. If using NaOtBu, consider switching to K₃PO₄.

• Lower the Reaction Temperature: Sometimes, running the reaction at a slightly lower temperature for a longer period can minimize side reactions.

• Use a Stoichiometric Excess of the Boronic Acid: Using a slight excess (e.g., 1.5 equivalents) of the boronic acid can help compensate for any degradation that occurs during the reaction.[16]

Q3: The reaction works, but purification is difficult due to residual catalyst and ligand byproducts. How can I improve this?

Minimizing residual palladium and phosphine oxides is crucial for clean product isolation.

Troubleshooting Steps:

• Optimize Catalyst Loading: Once initial success is achieved, carefully screen for the lowest effective catalyst loading. Modern catalyst systems can often be effective at <1 mol%.

• Use Precatalysts: Palladacycle precatalysts (like the G3 or G4 series) are often used at lower loadings and can lead to cleaner reactions compared to generating the catalyst in situ from Pd(OAc)₂.

• Aqueous Wash: A post-reaction aqueous wash with a solution of a thiol-containing reagent (like thiourea) or L-cysteine can help scavenge residual palladium.

• Silica Gel Treatment: Some phosphine oxides can be removed by filtration through a plug of silica gel with a specific solvent system before full column chromatography.

Section 3: Visualization & Workflows

Catalyst Selection Workflow

This diagram outlines a decision-making process for selecting a starting point for your cross-coupling reaction.

Caption: Decision tree for initial catalyst system selection.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and solve low-yield reactions.

Caption: Troubleshooting logic for low-yield cross-coupling reactions.

References

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines.
• Coupling scope of palladium-catalyzed 2-amino-3-bromopyridines with various terminal alkynes.
• Chiral Phosphorus Ligands for Sterically Hindered Cross-Coupling C
• Phosphine Ligands [Cross-coupling Reaction using Transition Metal C
• Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions.PubMed Central.
• Benchmarking Palladium Catalysts for Suzuki Coupling of Bromopyridines: A Compar
• Suzuki-Miyaura Coupling.Chemistry LibreTexts.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• Regioselective synthesis of C-2 substituted imidazo[4,5-b]pyridines utilizing palladium catalysed C-N bond forming reactions with enolizable heterocycles.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Sonogashira coupling.Wikipedia.
• Buchwald–Hartwig amin
• Bulky, electron-rich, renewable: analogues of Beller's phosphine for cross-couplings.Royal Society of Chemistry.
• Phosphino-Triazole Ligands for Palladium-C
• Buchwald-Hartwig Amin
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.Scirp.org.
• Suzuki Coupling.Organic Chemistry Portal.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands.
• Help needed with unreproducible Suzuki coupling.Reddit.
• Buchwald-Hartwig Amin
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.PubMed Central.
• Buchwald-Hartwig Cross Coupling Reaction.Organic Chemistry Portal.
• How can I solve my problem with Suzuki coupling?

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
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• 3. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]
• 5. Bulky, electron-rich, renewable: analogues of Beller's phosphine for cross-couplings - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 15. reddit.com [reddit.com]
• 16. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

managing impurities in 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile reactions

Welcome to the technical support center for the synthesis and purification of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances associated with the reactions involving this key intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to assist in identifying and managing impurities, ultimately leading to a more robust and reproducible synthetic process.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific issues that may arise during the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, providing potential causes and actionable solutions.

Question 1: My reaction is incomplete, and I observe significant amounts of starting material despite extended reaction times. What are the likely causes and how can I resolve this?

Answer:

Incomplete conversion is a frequent challenge in pyridine synthesis. The root cause often lies in suboptimal reaction conditions or reagent quality.

• Potential Cause 1: Inefficient Bromination: The bromination of pyridine rings can be sluggish and may require specific conditions to proceed to completion. The use of certain brominating agents might lead to a mixture of mono- and di-brominated isomers, which can be difficult to purify.[1][2]

  • Solution:

    • Choice of Brominating Agent: Consider using a more reactive brominating agent such as N-Bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in the presence of an acid catalyst like oleum.[1] The molar ratio of the brominating agent to the pyridine derivative is crucial and should be optimized; an excess may lead to over-bromination, while an insufficient amount will result in incomplete conversion.[2]

    • Reaction Temperature: Ensure the reaction temperature is optimal. Some brominations require elevated temperatures to overcome the activation energy barrier.[1] Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the optimal reaction time at a given temperature.

    • Solvent: The choice of solvent can significantly impact reaction kinetics. A non-coordinating solvent may be preferable in some cases to avoid deactivation of the brominating agent.[3]

• Potential Cause 2: Deactivation of Reagents: Moisture or other reactive impurities in your starting materials or solvent can quench the active reagents, leading to a stalled reaction.

  • Solution:

    • Reagent and Solvent Purity: Ensure all starting materials are of high purity and that solvents are anhydrous. Drying solvents over appropriate drying agents (e.g., molecular sieves) before use is highly recommended.

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture and oxygen, which can interfere with many organometallic or moisture-sensitive reagents.

Question 2: I'm observing a significant impurity with a lower molecular weight than my desired product. What could this be and how do I prevent its formation?

Answer:

The presence of a lower molecular weight impurity often points towards a side reaction involving the loss of a functional group. In the context of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, two primary suspects are demethylation and debromination.

• Potential Impurity 1: 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile (Demethylation Product): The methoxy group on the pyridine ring can be susceptible to cleavage, particularly in the presence of strong acids or nucleophiles, leading to the corresponding hydroxypyridine.[4][5]

  • Causality: This demethylation can be facilitated by acidic conditions used during the reaction or workup, or by certain nucleophilic reagents.[4] The electron-poor nature of the pyridine ring can make the methoxy group more labile compared to an anisole, for instance.[6]

  • Prevention & Mitigation:

    • Control of Acidity: If strong acids are necessary for the main reaction, consider using the minimum effective concentration and temperature. During workup, neutralize acidic conditions promptly and at low temperatures.

    • Alternative Reagents: If demethylation is persistent, explore alternative synthetic routes that avoid harsh acidic or nucleophilic conditions. For example, some chemoselective demethylation methods for methoxypyridines have been developed using specific reagents like L-selectride, highlighting the possibility of unintended demethylation with other nucleophiles.

• Potential Impurity 2: 2-Methoxy-6-methylpyridine-3-carbonitrile (Debromination Product): Reductive debromination can occur in the presence of certain metals, bases, or during catalytic hydrogenation steps if they are part of a subsequent transformation.

  • Causality: The carbon-bromine bond can be cleaved under reductive conditions.

  • Prevention & Mitigation:

    • Avoid Reductive Conditions: Scrutinize your reaction and workup steps for any unintended sources of reduction.

    • Purification: If minor amounts of the debrominated impurity are formed, it can often be separated from the desired product by column chromatography.

Question 3: My final product shows the presence of a higher molecular weight impurity that appears to be a carboxylic acid or an amide. How is this happening and what can I do about it?

Answer:

The formation of a carboxylic acid or amide impurity points directly to the hydrolysis of the nitrile group.

• Potential Impurities: 5-Bromo-2-methoxy-6-methylpyridine-3-carboxamide and 5-Bromo-2-methoxy-6-methylpyridine-3-carboxylic acid (Hydrolysis Products): The cyano group (-C≡N) can undergo hydrolysis to form a primary amide (-CONH₂) and subsequently a carboxylic acid (-COOH).[7][8][9][10][11]

  • Causality: This hydrolysis is typically catalyzed by acidic or basic conditions, especially in the presence of water and at elevated temperatures.[7][11] The reaction proceeds in two stages, with the amide being an intermediate.[11]

  • Prevention & Mitigation:

    • Anhydrous Conditions: As with preventing reagent deactivation, maintaining strictly anhydrous conditions throughout the reaction and workup is critical.

    • pH Control: Avoid prolonged exposure to strong acids or bases, especially during aqueous workup procedures. If an aqueous workup is necessary, perform it quickly at low temperatures and neutralize the mixture as soon as possible.

    • Purification: Both the amide and carboxylic acid impurities will have significantly different polarities compared to the nitrile product. This difference can be exploited for purification via column chromatography or recrystallization. The carboxylic acid can also be removed by a mild basic wash during the workup, though care must be taken to avoid further hydrolysis of the nitrile.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for assessing the purity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile?

A1: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and reliable methods for purity assessment of brominated pyridine derivatives.[12][13]

• HPLC: A reverse-phase C18 column with a UV detector is a standard choice. The mobile phase typically consists of a mixture of acetonitrile or methanol and water, often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.[14] HPLC is particularly useful for separating non-volatile impurities.[12]

• GC: For volatile and thermally stable compounds like this, GC with a flame ionization detector (FID) or a mass spectrometer (MS) is highly effective.[13][15] A capillary column with a non-polar or medium-polarity stationary phase is generally suitable.[12]

Validation of the chosen analytical method according to ICH guidelines is crucial for ensuring accuracy and reliability, especially in a drug development setting.[16]

Q2: How can I effectively purify the final product from the common impurities mentioned above?

A2: The primary methods for purification are column chromatography and recrystallization.

• Column Chromatography: This is a versatile technique for separating compounds with different polarities. A silica gel stationary phase is commonly used. The mobile phase (eluent) is typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane). A gradient elution, where the proportion of the polar solvent is gradually increased, is often effective in separating a range of impurities.

• Recrystallization: If the product is a solid and has moderate to high purity after initial isolation, recrystallization can be a highly effective method for removing small amounts of impurities. The choice of solvent is critical; the desired compound should be soluble at high temperatures and sparingly soluble at low temperatures, while the impurities should either be very soluble or insoluble at all temperatures.

Q3: Are there any specific safety precautions I should take when working with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile and the reagents for its synthesis?

A3: Yes, standard laboratory safety practices should be strictly followed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood, especially when handling volatile or toxic reagents and solvents.

• Reagent Handling: Brominating agents like NBS and DBDMH are corrosive and oxidizing; handle them with care. Strong acids like oleum are extremely corrosive. Cyanide-containing compounds are toxic. Consult the Safety Data Sheet (SDS) for all reagents before use.

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

III. Experimental Protocols & Data

Protocol 1: General Procedure for Purity Analysis by HPLC

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile).

  • Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh approximately 1 mg of the sample and dissolve it in 10 mL of a 1:1 mixture of acetonitrile and water. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject 10 µL of the prepared sample and analyze the chromatogram for the main peak and any impurity peaks.

Table 1: Potential Impurities and their Characteristics

Impurity Name	Potential Cause	Relative Polarity	Analytical Note
5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile	Demethylation	More polar than product	Will have a shorter retention time in reverse-phase HPLC.
2-Methoxy-6-methylpyridine-3-carbonitrile	Debromination	Less polar than product	Will have a longer retention time in reverse-phase HPLC.
5-Bromo-2-methoxy-6-methylpyridine-3-carboxamide	Nitrile Hydrolysis (partial)	More polar than product	Will have a shorter retention time in reverse-phase HPLC.
5-Bromo-2-methoxy-6-methylpyridine-3-carboxylic acid	Nitrile Hydrolysis (full)	Significantly more polar	May have a very short retention time or poor peak shape in reverse-phase HPLC without an acidic modifier in the mobile phase.

IV. Visual Guides

Diagram 1: Troubleshooting Logic for Common Impurities

Caption: Troubleshooting flowchart for identifying common impurities.

Diagram 2: Impurity Formation Pathways

Caption: Common impurity formation pathways from the target molecule.

V. References

• Pearson. (2024, September 24). Side-Chain Reactions of Substituted Pyridines Explained.

• Makino, K., et al. (2019, April 2). Chemoselective Demethylation of Methoxypyridine. Synthesis.

• Makino, K., et al. (2019). Chemoselective Demethylation of Methoxypyridine. Thieme.

• Google Patents. (1998). US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.

• Shiao, M.-J., Ku, W., & Hwu, J. (1993). Demethylation of methoxypyridines with sodium trimethylsilanethiolate. Semantic Scholar.

• Tokyo University of Science. Chemoselective Demethylation of Methoxypyridine.

• Wolfe, J. P., et al. (2007). A Simple, Modular Synthesis of Substituted Pyridines. NIH.

• ResearchGate. Biocatalytic hydrolysis of 3-cyanopyridine.

• Google Patents. (2002). RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.

• ACS Publications. (1987). Copper(II) ion-promoted direct hydrolysis of 2-cyanopyridine to picolinic acid. Intramolecular catalysis by the coordinated N-.beta.-hydroxyethyl group.

• ACS Publications. (2007). A Simple, Modular Synthesis of Substituted Pyridines.

• ResearchGate. (2025, August 7). Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water.

• Benchchem. (2025). A Comparative Guide to the Validation of Analytical Methods for 4-Bromo-2-methylpyridine.

• ACS Publications. (2011). Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines.

• Schmalz, H.-G. (2009). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.

• ChemicalBook. 5-BROMO-2-METHOXY-3-NITRO-PYRIDINE synthesis.

• IOSR Journal. Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient.

• PubChem. 5-Bromo-6-ethoxy-2-methylpyridine-3-carbonitrile.

• HELIX Chromatography. HPLC Methods for analysis of Pyridine.

• ACS Publications. (2025, January 9). Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides.

• Agency for Toxic Substances and Disease Registry. (1992). ANALYTICAL METHODS.

• MDPI. (2022). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug.

• Google Patents. (2012). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

• Chem-Impex. 5-Bromo-2-methoxy-4-methyl-3-nitropyridine.

• Chegg.com. (2020, March 10). Solved Bromination of 2-methoxypyrrole yields a.

• The Royal Society of Chemistry. c5sc02983j1.pdf.

• MDPI. (2016). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile.

• ResearchGate. (2025, October 18). (PDF) Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug.

• ResearchGate. (2025, August 7). An Efficient Synthesis of 5-Bromopyridine-2-carbonitrile.

• Google Patents. (2022). US11613549B2 - Bromination of pyridine derivatives.

• PubChem. 5-Bromo-6-methylpyridine-2-carbonitrile.

• OSHA. (1991). Pyridine.

• ResearchGate. Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast.

• PureSynth. 5-Bromo-2-Methoxy-3-Nitropyridine 96.0%(GC).

• Google Patents. (2019). WO2019145177A1 - Bromination of pyridine derivatives.

• ResearchGate. (2025, August 7). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties.

• ResearchGate. (2025, August 6). The Mechanism of Bromination of 2(1H)-Pyrimidinone, its N-Methyl and N,N′-Dimethyl Derivatives in Aqueous Acidic Solution.

• Biosynth. (2025, September 21). Retest Statement 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Sources

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• 7. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
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• 9. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions - Google Patents [patents.google.com]
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• 16. iosrjournals.org [iosrjournals.org]

troubleshooting failed reactions with 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the technical support center for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of working with this versatile, yet challenging, heterocyclic building block. Our goal is to provide in-depth, field-proven insights to help you troubleshoot failed reactions, optimize your synthetic routes, and ensure the integrity of your results.

The structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile presents a unique electronic landscape. The pyridine ring is inherently electron-deficient, a characteristic further amplified by the electron-withdrawing nitrile group at the 3-position. This electronic nature significantly influences the reactivity of the C5-bromine atom, making it an excellent substrate for various cross-coupling reactions. However, this same reactivity profile can also lead to specific challenges and side reactions. This guide addresses these issues head-on in a direct question-and-answer format.

Troubleshooting Guide: Common Reaction Failures

This section addresses specific, common problems encountered during key transformations involving 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Question 1: My Suzuki-Miyaura coupling is failing or giving very low yield. What's going wrong?

This is the most common query we receive. A failed Suzuki-Miyaura coupling with this substrate can be traced to several critical factors, primarily related to catalyst activity, base selection, and the stability of the boronic acid partner. The electron-deficient nature of the pyridine ring makes the oxidative addition step generally favorable, but other steps in the catalytic cycle can become problematic.[1][2]

Answer: Let's break down the potential causes and solutions systematically.

1. Inactive Catalyst System:

• Causality: The oxidative addition of the Pd(0) catalyst to the C-Br bond is the first step. For electron-deficient heteroaryl halides, the choice of ligand is critical to stabilize the palladium complex and facilitate the subsequent steps.[3] Standard ligands like PPh₃ may not be sufficient.

• Solution:

  • Switch to Bulky, Electron-Rich Ligands: Use modern phosphine ligands designed for challenging couplings. Buchwald ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands are often superior.[3]

  • Use a Palladium Pre-catalyst: Pre-catalysts like Pd₂(dba)₃ or palladium acetate combined with a specific ligand often provide more consistent results than older catalysts like Pd(PPh₃)₄.

  • Ensure Anaerobic Conditions: Oxygen can oxidize the Pd(0) catalyst, rendering it inactive. Thoroughly degas your solvents and reaction mixture (e.g., by bubbling with argon for 20-30 minutes) and maintain an inert atmosphere.

2. Inappropriate Base or Solvent:

• Causality: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step.[4] The base's strength and solubility can dramatically impact the reaction rate.

• Solution:

  • Base Selection: Aqueous bases like K₂CO₃ or K₃PO₄ are excellent starting points. K₃PO₄ is a stronger base and often more effective for less reactive partners. For base-sensitive functional groups, a milder base like KF can be used.[4]

  • Solvent System: A mixture of an organic solvent and water (e.g., Dioxane/H₂O, Toluene/H₂O, or DMF/H₂O) is typically required to dissolve both the organic substrate and the inorganic base.

3. Boronic Acid/Ester Instability:

• Causality: A very common, yet often overlooked, issue is the degradation of the boronic acid coupling partner via protodeboronation, especially under prolonged heating or with certain bases.[3][5] This side reaction consumes your coupling partner, leading to low yields and recovery of your starting material.

• Solution:

  • Use Fresh Reagents: Use freshly purchased or purified boronic acid.

  • Switch to More Stable Alternatives: Boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts are generally more stable than their corresponding boronic acids.[3]

  • Use a Slight Excess: Employing 1.2-1.5 equivalents of the boron reagent can help compensate for minor degradation.[3]

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Component	Recommendation	Rationale
Substrate	1.0 equiv	5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile
Boronic Acid/Ester	1.2 - 1.5 equiv	Compensates for potential protodeboronation.
Palladium Source	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)	Reliable sources of Pd(0).
Ligand	XPhos, SPhos, or RuPhos (2-5 mol%)	Bulky, electron-rich ligands accelerate key steps.
Base	K₃PO₄ or K₂CO₃ (2.0 - 3.0 equiv)	Effective for activating the boronic acid.
Solvent	Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)	Ensures solubility of all components.
Temperature	80 - 110 °C	Sufficient thermal energy for catalyst turnover.

Experimental Protocol: General Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• In a separate vial, under an inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃) and the ligand (e.g., XPhos).

• Add degassed solvent (e.g., Dioxane/H₂O) to the Schlenk flask, followed by the catalyst/ligand mixture.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for 4-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer, concentrate, and purify by column chromatography.

Caption: Troubleshooting the Suzuki-Miyaura catalytic cycle.

Question 2: My Sonogashira coupling is giving a complex mixture, including what looks like homocoupling of my alkyne.

Answer: This is a classic Sonogashira problem. The complex mixture is likely due to the Glaser-Hay homocoupling of your terminal alkyne, which is a common side reaction promoted by the copper(I) co-catalyst in the presence of oxygen.[6]

1. Oxygen Contamination:

• Causality: The Cu(I) catalyst can be oxidized to Cu(II) by trace oxygen, which then promotes the oxidative homocoupling of the alkyne (R-C≡C-H → R-C≡C-C≡C-R).

• Solution:

  • Rigorous Degassing: This is even more critical than in Suzuki couplings. Ensure all solvents and the reaction headspace are scrupulously free of oxygen.

  • Use a Co-solvent Amine: The amine base (e.g., triethylamine or diisopropylamine) serves not only as a base but also as a solvent and a reducing agent for any adeventitious Cu(II), helping to maintain the active Cu(I) state.

2. Catalyst System Issues:

• Causality: The balance between the palladium and copper catalysts is important. An imbalance can favor side reactions.

• Solution:

  • Consider Copper-Free Conditions: Modern protocols have been developed that avoid copper entirely, thus eliminating the possibility of Glaser coupling. These often use a palladium catalyst with a suitable ligand and an amine base.[7][8]

  • Ligand Choice: For copper-free variants, phosphine ligands are still essential. Pd(PPh₃)₂Cl₂ is a common catalyst for this reaction.

Experimental Protocol: Copper-Free Sonogashira Coupling

• To a dry Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv), Pd(PPh₃)₂Cl₂ (2-3 mol%), and the terminal alkyne (1.5 equiv).

• Evacuate and backfill the flask with argon three times.

• Add degassed solvent (e.g., THF or Dioxane) followed by a degassed amine base (e.g., triethylamine or diisopropylethylamine, 3.0 equiv).

• Stir the reaction at a temperature ranging from room temperature to 60 °C for 6-24 hours.

• Monitor the reaction by TLC or LC-MS. Upon completion, filter the reaction mixture through a pad of celite, concentrate the filtrate, and purify by column chromatography.

Question 3: My Buchwald-Hartwig amination is not working or is hydrolyzing my nitrile group.

Answer: The Buchwald-Hartwig amination is highly dependent on the synergy between the base and the ligand.[9][10] Using a base that is too strong or nucleophilic can lead to unwanted side reactions with the nitrile or methoxy groups.

1. Base and Ligand Incompatibility:

• Causality: Strong alkoxide bases like NaOtBu are highly effective but can be incompatible with sensitive functional groups like nitriles, potentially leading to hydrolysis or other side reactions, especially at elevated temperatures.[11]

• Solution:

  • Use a Weaker Base: Carbonate bases (Cs₂CO₃) or phosphate bases (K₃PO₄) are excellent alternatives that offer high functional group tolerance.[11]

  • Match Ligand to Base: The choice of ligand is often tied to the base. For weaker bases like carbonates, more active catalyst systems employing ligands like XPhos or BrettPhos are often necessary to achieve good reaction rates.

2. Amine Reactivity:

• Causality: Primary amines are generally more reactive than secondary amines. Sterically hindered amines can also be challenging to couple.

• Solution:

  • Adjust Catalyst Loading: For less reactive or sterically hindered amines, you may need to increase the catalyst and ligand loading (up to 5 mol%) and extend the reaction time.

  • Optimize Temperature: Start at a moderate temperature (e.g., 90 °C) and slowly increase if the reaction is not proceeding.

Experimental Protocol: General Buchwald-Hartwig Amination

• To a dry Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 equiv), the palladium pre-catalyst (e.g., RuPhos Pd G3, 2 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv).

• Evacuate and backfill the flask with argon three times.

• Add the amine coupling partner (1.2 equiv) and degassed solvent (e.g., Dioxane or Toluene).

• Heat the reaction mixture to 90-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by LC-MS. Upon completion, cool, dilute with an organic solvent, filter through celite, concentrate, and purify.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile?

A: This compound should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (argon or nitrogen). Like many pyridine derivatives, it can be hygroscopic.[12] Proper storage prevents degradation and ensures reproducibility in your reactions.

Q2: I'm having trouble purifying my product. It streaks badly on my silica gel column. What can I do?

A: The basic nitrogen atom of the pyridine ring is the primary cause of peak tailing and streaking on standard silica gel, which is acidic.[13][14]

• Solution 1: Modify the Mobile Phase. Add a small amount of a basic modifier to your eluent. Typically, adding 0.5-1% triethylamine (Et₃N) or pyridine to your hexane/ethyl acetate or DCM/methanol mobile phase will neutralize the acidic sites on the silica, leading to much sharper peaks.

• Solution 2: Use a Different Stationary Phase. If modifying the mobile phase is insufficient, consider using a different stationary phase like alumina (neutral or basic) or a polymer-based column.[13]

• Solution 3: Reversed-Phase Chromatography. For highly polar products, reversed-phase HPLC (e.g., on a C18 column) can be an excellent alternative. The mobile phase pH is critical here; using a buffer (e.g., ammonium formate or TFA) can ensure consistent protonation of your compound and lead to sharp, symmetrical peaks.[13]

Caption: Decision workflow for purifying pyridine derivatives.

Q3: Can the nitrile group be hydrolyzed to a carboxylic acid?

A: Yes, but it typically requires forcing conditions due to the stability of the nitrile group.[15]

• Acidic Hydrolysis: Refluxing in a strong acid like concentrated HCl or H₂SO₄ (e.g., 6M HCl) for several hours will hydrolyze the nitrile to the corresponding carboxylic acid.[16] Be aware that under very harsh conditions, the 2-methoxy group could also be susceptible to cleavage.

• Basic Hydrolysis: Refluxing in a strong aqueous base like NaOH or KOH (e.g., 30% NaOH solution) will also effect the hydrolysis.[16] The reaction initially forms the carboxylate salt, which must be neutralized with acid during workup to precipitate the carboxylic acid product.

Q4: How can I best monitor the progress of my reactions?

A: A combination of techniques is recommended for robust reaction monitoring.

• Thin-Layer Chromatography (TLC): This is the quickest and most common method. Use a UV lamp (254 nm) for visualization. Staining with potassium permanganate (KMnO₄) can also be helpful for visualizing products that are not UV-active.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard. It provides information about the conversion of starting material to product and confirms the mass of the desired product, while also revealing any side products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for less polar and more volatile compounds.

References

• U.S. Patent No. US4482437A. (1984). Electrochemical reductions of cyanopyridine bases. Google Patents.

• LookChem. (n.d.). Purification of Pyridine - Chempedia. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. Retrieved from [Link]

• Reddit. (2012). Suzuki coupling help. r/chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross coupling of 5-bromo-2- (methoxymethyl)- 6-phenyl.... Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• RSC Publishing. (n.d.). Reduction of 3,5-disubstituted pyridines to dihydropyridines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds. Retrieved from [Link]

Sources

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• 5. researchgate.net [researchgate.net]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Purification of Pyridine - Chempedia - LookChem [lookchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Pyridine-2,6-dicarbonitrile | 2893-33-6 | Benchchem [benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Welcome to the technical support center for the synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we address common challenges and frequently asked questions to ensure a successful and efficient scale-up process.

Introduction to the Synthesis Pathway

The synthesis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a crucial process for the development of various pharmaceutical intermediates. A common synthetic route involves the construction of a substituted pyridine ring, followed by functional group manipulations. A plausible and efficient pathway starts from 2-amino-5-bromo-4-methylpyridine, which undergoes a series of reactions including oxidation, esterification, reduction, and diazotization, followed by cyanation. Each step presents unique challenges, especially during scale-up. This guide will provide in-depth troubleshooting and practical advice for each critical stage.

A general overview of a potential synthetic route is depicted below:

Caption: A potential multi-step synthesis route for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, offering explanations and actionable solutions.

Question 1: Low yield during the initial oxidation of 2-amino-5-bromo-4-methylpyridine. What are the likely causes and how can I improve it?

Answer: Low yields in the oxidation of aminopyridines are often attributed to several factors, primarily over-oxidation, incomplete reaction, or side reactions. The choice of oxidant and reaction conditions are critical.

• Causality: Peroxy acids, such as peracetic acid or hydrogen peroxide in sulfuric acid, are commonly used. However, these strong oxidants can lead to the formation of N-oxides or even ring-opened byproducts if the temperature is not carefully controlled.[1][2] The amino group is also susceptible to oxidation.

• Troubleshooting Steps:

  • Temperature Control: Maintain a low reaction temperature (typically 0-10 °C) during the addition of the oxidant to minimize side reactions. A patent for a similar synthesis suggests keeping the temperature below 20°C.[3]

  • Slow Addition: Add the oxidizing agent dropwise to the reaction mixture to prevent localized overheating and control the reaction rate.

  • Choice of Oxidant: Consider using a milder oxidizing agent. Urea-hydrogen peroxide (UHP) can be an effective and safer alternative for N-oxide formation.[4]

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress. Quench the reaction as soon as the starting material is consumed to prevent over-oxidation.

  • Work-up Procedure: Ensure that any residual peroxide is quenched before product isolation. A common method is the addition of a reducing agent like sodium bisulfite or sodium thiosulfate.[2]

Question 2: I am observing the formation of a significant amount of di-brominated impurity during the bromination step. How can this be mitigated?

Answer: The formation of di-brominated species is a common issue in the bromination of activated pyridine rings. This is due to the electron-donating nature of the substituents (methoxy and methyl groups) which activate the ring towards further electrophilic substitution.

• Causality: The initial bromination product is still sufficiently activated to undergo a second bromination. The choice of brominating agent and control of stoichiometry are key to minimizing this side reaction.

• Mitigation Strategies:

  • Stoichiometry Control: Use a slight sub-stoichiometric amount of the brominating agent (e.g., 0.95 equivalents) to ensure the starting material is the limiting reagent. A patent on bromination of pyridine derivatives suggests using less than 1 equivalent of the brominating agent to avoid side products.[5]

  • Brominating Agent: N-Bromosuccinimide (NBS) is often a milder and more selective brominating agent compared to liquid bromine. 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is another effective alternative.[5]

  • Temperature Management: Perform the reaction at a lower temperature to decrease the rate of the second bromination, which typically has a higher activation energy.

  • Solvent Effects: The choice of solvent can influence selectivity. Less polar solvents can sometimes reduce the rate of over-bromination.

  • Purification: If di-brominated impurities are still formed, they can often be separated by column chromatography or recrystallization.

Question 3: The cyanation reaction using cyanogen bromide is stalling and giving low conversion. What are the potential issues?

Answer: The use of cyanogen bromide (BrCN) for cyanation requires careful handling and specific reaction conditions to be effective. Stalling can be due to several factors related to the reagent's stability and reactivity.

• Causality: Cyanogen bromide is highly toxic and sensitive to moisture and acids, which can cause it to decompose into hydrogen cyanide (HCN) and hydrogen bromide.[6][7] This decomposition reduces the effective concentration of the cyanating agent. The reaction may also be reversible or require a catalyst.

• Troubleshooting Workflow:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. reddit.com [reddit.com]
• 3. CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 4. N-oxide synthesis by oxidation [organic-chemistry.org]
• 5. WO2019145177A1 - Bromination of pyridine derivatives - Google Patents [patents.google.com]
• 6. in.nau.edu [in.nau.edu]
• 7. Cyanogen bromide-Hazard and Toxicity_Chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile and Its Analogues

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. Among the most powerful analytical techniques for this purpose is Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth analysis of the ¹H NMR spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a substituted pyridine derivative of interest in medicinal chemistry. In the absence of a publicly available experimental spectrum for this specific molecule, we will present a detailed prediction based on established principles of NMR spectroscopy and substituent effects on the pyridine ring. To ground this analysis in experimental reality, we will then compare our prediction with the reported ¹H NMR data of structurally related analogues. This comparative approach will not only offer a reliable expectation of the target molecule's spectrum but also serve as a practical guide to interpreting the ¹H NMR of complex substituted pyridines.

Principles of ¹H NMR Spectroscopy of Substituted Pyridines

The ¹H NMR spectrum of pyridine itself displays three signals corresponding to the protons at the α (C2/C6), β (C3/C5), and γ (C4) positions. The α-protons are the most deshielded due to the electron-withdrawing effect of the nitrogen atom, appearing at approximately 8.6 ppm. The γ-proton resonates at around 7.8 ppm, and the β-protons are the most shielded, appearing at about 7.4 ppm.

When substituents are introduced onto the pyridine ring, they perturb the electron density and, consequently, the chemical shifts of the remaining ring protons. Electron-donating groups (EDGs) like methoxy (-OCH₃) and methyl (-CH₃) generally cause an upfield shift (to lower ppm values) of the signals of nearby protons, particularly those in the ortho and para positions. Conversely, electron-withdrawing groups (EWGs) such as bromo (-Br) and cyano (-CN) lead to a downfield shift (to higher ppm values). The magnitude of these shifts can be estimated by considering the additive effects of each substituent.

Predicted ¹H NMR Spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Based on the principles outlined above, we can predict the ¹H NMR spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. This molecule has one aromatic proton at the C4 position, a methoxy group at C2, and a methyl group at C6.

mol [label="

5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile
	H4: Aromatic Proton -OCH₃: Methoxy Protons -CH₃: Methyl Protons

", shape=none]; } Caption: Structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile with key protons highlighted.

• Aromatic Proton (H4): This proton is flanked by two electron-withdrawing groups, the cyano group at C3 and the bromo group at C5. The cyano group, being a strong electron-withdrawing group through both resonance and induction, will significantly deshield the H4 proton. The bromo group also exerts a deshielding inductive effect. Therefore, we predict the signal for H4 to appear as a singlet at a downfield chemical shift, likely in the range of 8.0 - 8.5 ppm .

• Methoxy Protons (-OCH₃): The methoxy group is attached to the C2 position of the pyridine ring. The protons of the methoxy group are not directly on the aromatic ring but are influenced by its electronic environment. Typically, methoxy protons on a pyridine ring appear as a sharp singlet. Given the presence of the electron-withdrawing cyano and bromo groups, we anticipate a chemical shift in the range of 3.9 - 4.2 ppm .

• Methyl Protons (-CH₃): The methyl group is situated at the C6 position, adjacent to the nitrogen atom. Protons of a methyl group on a pyridine ring usually resonate as a singlet. The proximity to the electronegative nitrogen atom will cause a downfield shift compared to a methyl group on a benzene ring. We predict this signal to be in the range of 2.5 - 2.8 ppm .

Comparative Analysis with Structurally Related Analogues

To refine our prediction and provide a more robust guide, we will compare the predicted spectrum with the experimental ¹H NMR data of two closely related compounds: 2-Methoxy-6-methylpyridine-3-carbonitrile and 2-Bromo-6-methylpyridine .

Analogue 1: 2-Methoxy-6-methylpyridine-3-carbonitrile

This analogue shares the 2-methoxy, 6-methyl, and 3-carbonitrile substituents with our target molecule but lacks the 5-bromo group. The ¹H NMR spectrum of this compound provides a good baseline for understanding the electronic environment of the pyridine ring protons without the influence of the bromine atom.

Analogue 2: 2-Bromo-6-methylpyridine

This compound allows us to observe the effect of a bromo group at the 2-position and a methyl group at the 6-position on the chemical shifts of the pyridine ring protons, in the absence of the methoxy and cyano groups.

Compound	Aromatic Proton(s) (ppm)	-OCH₃ Protons (ppm)	-CH₃ Protons (ppm)
Predicted: 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile	~8.0 - 8.5 (s, 1H, H4)	~3.9 - 4.2 (s, 3H)	~2.5 - 2.8 (s, 3H)
Analogue 1: 2-Methoxy-6-methylpyridine-3-carbonitrile	7.68 (d, 1H, J=8.0 Hz, H5), 6.85 (d, 1H, J=8.0 Hz, H4)	4.01 (s, 3H)	2.55 (s, 3H)
Analogue 2: 2-Bromo-6-methylpyridine	7.55 (t, 1H, J=7.7 Hz, H4), 7.28 (d, 1H, J=7.7 Hz, H3), 7.08 (d, 1H, J=7.7 Hz, H5)	-	2.45 (s, 3H)

Analysis of Comparison:

• The aromatic protons in Analogue 1 appear as a coupled doublet system, as expected. The presence of the electron-donating methoxy group and the electron-withdrawing cyano group influences their chemical shifts.

• In Analogue 2 , the aromatic protons also show a distinct splitting pattern. The chemical shifts are generally in the aromatic region, with the proton at C4 being the most deshielded among the three.

• For our target molecule , the single aromatic proton (H4) is expected to be significantly downfield compared to the corresponding proton in Analogue 1 due to the additional deshielding effect of the 5-bromo substituent. The predicted singlet multiplicity is due to the absence of adjacent protons.

• The predicted chemical shift for the methoxy protons in the target molecule is slightly downfield compared to Analogue 1, which can be attributed to the overall increase in the electron-withdrawing character of the ring due to the bromine atom.

• The methyl protons in the target molecule are predicted to be at a similar or slightly downfield position compared to both analogues, reflecting the consistent electronic environment around the C6 position.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum for structural elucidation, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent is critical and should be based on the solubility of the compound and the absence of solvent signals that may overlap with analyte signals.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm for organic molecules).

  • Use a 90° pulse angle for maximum signal intensity.

  • Set the relaxation delay (d1) to be at least 5 times the longest T₁ relaxation time of the protons in the molecule to ensure accurate integration. A typical value is 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each peak.

  • Analyze the multiplicity (splitting pattern) of each signal to deduce the number of neighboring protons.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. By understanding the fundamental principles of substituent effects on the pyridine ring and by comparing with closely related, experimentally verified analogues, researchers can confidently anticipate the key features of the target molecule's spectrum. The provided experimental protocol further equips scientists with the necessary steps to acquire high-quality data for their own novel compounds, facilitating accurate and efficient structural elucidation in their research and development endeavors.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

A Senior Application Scientist's Guide to the 13C NMR Analysis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile: A Comparative Approach

For the discerning researcher in drug discovery and organic synthesis, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, 13C Nuclear Magnetic Resonance (NMR) spectroscopy provides a powerful and definitive method for mapping the carbon skeleton of a molecule. This guide offers an in-depth analysis of the 13C NMR spectrum of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a polysubstituted pyridine with a unique electronic landscape.

This document moves beyond a simple cataloging of spectral data. Herein, we will dissect the theoretical underpinnings of the expected chemical shifts, provide a comparative analysis with analogous structures, and present a rigorous, field-tested protocol for acquiring high-quality 13C NMR data.

The Structural Landscape: Predicting the 13C NMR Spectrum

The substitution pattern of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, featuring both electron-donating (methoxy, methyl) and electron-withdrawing (bromo, cyano) groups, creates a nuanced 13C NMR spectrum. Predicting the chemical shifts requires a consideration of the electronic effects of each substituent on the pyridine ring.

The presence of the electronegative nitrogen atom in the pyridine ring generally deshields the α-carbons (C2 and C6) and to a lesser extent, the γ-carbon (C4), while shielding the β-carbons (C3 and C5) relative to benzene.[1] The substituents further modulate these shifts. The methoxy group at C2 and the methyl group at C6, both electron-donating, will cause an upfield (shielding) shift for the carbons they are attached to and other carbons in conjugation. Conversely, the electron-withdrawing bromo and cyano groups at C5 and C3, respectively, will induce a downfield (deshielding) shift.

Based on established substituent effects in pyridine systems and additivity rules, a predicted 13C NMR spectrum for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is presented below.[2][3]

Table 1: Predicted 13C NMR Chemical Shifts for 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C2	160-165	Attached to electron-donating -OCH3 group and adjacent to nitrogen, resulting in a downfield shift.
C3	95-100	Attached to the electron-withdrawing -CN group, but shielded by the adjacent -OCH3 group. The carbon of the cyano group itself will appear further downfield.
C4	145-150	Deshielded due to its position relative to the nitrogen and the influence of the adjacent bromo and cyano groups.
C5	110-115	Attached to the electron-withdrawing bromine atom, causing a downfield shift.
C6	155-160	Attached to the electron-donating -CH3 group and adjacent to the nitrogen, leading to a downfield shift.
-CN	115-120	Characteristic chemical shift for a nitrile carbon.
-OCH3	50-55	Typical chemical shift for a methoxy carbon attached to an aromatic ring.
-CH3	15-20	Typical chemical shift for a methyl group attached to an aromatic ring.

To visualize the molecule and the assigned carbons, the following diagram is provided:

Caption: Experimental workflow for 13C NMR analysis.

Conclusion

The 13C NMR analysis of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile provides a clear and detailed fingerprint of its carbon framework. By combining predictive methodologies based on established substituent effects with a comparative analysis of analogous compounds, a confident assignment of the 13C NMR spectrum can be achieved. The detailed experimental protocol provided herein ensures the acquisition of high-quality data, which is the bedrock of accurate structural elucidation. This comprehensive approach, integrating theoretical understanding with practical application, empowers researchers to confidently characterize complex heterocyclic molecules, accelerating the pace of innovation in chemical and pharmaceutical research.

References

• Kleinpeter, E., & Thomas, S. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 647–655. [Link]

• Coletta, F., Gambaro, A., & Rigatti, G. (1976). Substituent Effects on the 13C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters, 9(8), 469–477. [Link]

• Thomas, S., Brühl, I., Heilmann, D., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Modeling, 37(4), 647-655. [Link]

• Semantic Scholar. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• Tomasik, P., & Zalewski, R. (1977). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 2(4), 371-385. [Link]

• Defense Technical Information Center. (1989). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• Fowler, S. (2017, November 28). How to predict the 13C NMR spectrum of a compound [Video]. YouTube. [Link]

• Testbook. (n.d.). The correct match of 13C NMR chemical shift values (δ ppm). Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic chemistry, 61(34), 13487–13501. [Link]

• Chemical Science Teaching. (2023, September 8). How to predict 1H and 13C NMR of compound Using ChemDraw?|Chemical Science Teaching| [Video]. YouTube. [Link]

• ResearchGate. (n.d.). 13C NMR% Spectroscopy of Heterocycles: 3,5 Diaryl-4-bromoisoxazoles. Retrieved from [Link]

• ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13487-13501. [Link]

• Semantic Scholar. (n.d.). Carbon‐13 NMR spectra of saturated heterocycles: VIII—tetrahydrofurans and 1,3‐dioxolanes. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• SpectraBase. (n.d.). 5-Bromo-2-methoxypyridine. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromo-6-ethoxy-2-methylpyridine-3-carbonitrile. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines via Br/Li Exchange without U. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, spectroscopic (FT-IR, FT-Raman and UV) and computational studies on 2-Bromo-5-methoxybenzonitrile. Retrieved from [Link]

• MDPI. (2018). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. Molbank, 2018(2), M983. [Link]

• MDPI. (2018). 6′-Amino-5,7-dibromo-2-oxo-3′-(trifluoromethyl)-1′H-spiro[indoline-3,4′-pyrano[2,3-c]pyrazole]-5′-carbonitrile. Molbank, 2018(3), M994. [Link]

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A Comparative Guide to the Characterization of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile: A Mass Spectrometry-Centric Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the unambiguous structural elucidation of novel chemical entities is a cornerstone of innovation and regulatory compliance. This guide provides an in-depth analysis of the mass spectrometric behavior of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a substituted pyridine with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to not only present a predicted fragmentation pathway but also to contextually compare the richness of mass spectrometry data with other critical analytical techniques. This guide is structured to provide a holistic understanding, blending theoretical principles with practical, field-proven insights.

The Central Role of Mass Spectrometry in Structural Analysis

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[1] For a novel compound like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, MS provides two primary pieces of information: the molecular weight of the compound and its fragmentation pattern, which serves as a molecular fingerprint. The most common method for small organic molecules is Electron Ionization (EI), which involves bombarding the molecule with high-energy electrons, leading to the formation of a molecular ion (M⁺) and subsequent fragmentation. The instability of the molecular ion leads it to break apart into smaller, characteristic fragment ions.

Predicted Electron Ionization Mass Spectrometry (EI-MS) Fragmentation of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

The structure of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (C₈H₆BrN₃O, Molecular Weight: 240.06 g/mol ) presents several likely fragmentation pathways under EI conditions. The presence of bromine is a key diagnostic feature, as it has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in a roughly 1:1 ratio. This results in a characteristic M/M+2 isotopic pattern for any fragment containing a bromine atom.[2]

The Molecular Ion: The molecular ion peak (M⁺) is expected at m/z 240 and 242. Due to the stable aromatic pyridine ring, this peak should be reasonably prominent.

Key Fragmentation Pathways:

• Loss of a Methyl Radical (•CH₃): A common fragmentation for methoxy aromatic compounds is the loss of a methyl radical from the methoxy group, leading to a stable cation.[3]

  • M⁺ (m/z 240/242) → [M - CH₃]⁺ (m/z 225/227)

• Loss of Carbon Monoxide (CO): Following the loss of the methyl radical, the resulting ion can lose a molecule of carbon monoxide.

  • [M - CH₃]⁺ (m/z 225/227) → [M - CH₃ - CO]⁺ (m/z 197/199)

• Loss of a Bromine Radical (•Br): Cleavage of the C-Br bond is a highly probable fragmentation pathway, resulting in a cation at m/z 161.[4]

  • M⁺ (m/z 240/242) → [M - Br]⁺ (m/z 161)

• Loss of the Cyano Radical (•CN): Aromatic nitriles can undergo fragmentation by losing the cyano radical.[3]

  • M⁺ (m/z 240/242) → [M - CN]⁺ (m/z 214/216)

• Loss of HCN: Another characteristic fragmentation for pyridinic structures is the elimination of a neutral hydrogen cyanide molecule.[5]

  • M⁺ (m/z 240/242) → [M - HCN]⁺ (m/z 213/215)

The following diagram illustrates the predicted fragmentation cascade:

Caption: Predicted EI-MS fragmentation of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Predicted Mass Spectrum Data Summary

m/z (Predicted)	Proposed Ion Structure/Formula	Fragmentation Pathway
240/242	[C₈H₆BrN₃O]⁺˙	Molecular Ion (M⁺˙)
225/227	[C₇H₃BrN₃O]⁺	Loss of a methyl radical (•CH₃) from the methoxy group
197/199	[C₆H₃BrN₃]⁺	Subsequent loss of carbon monoxide (CO)
161	[C₈H₆N₃O]⁺	Loss of a bromine radical (•Br)
214/216	[C₇H₆BrNO]⁺	Loss of a cyano radical (•CN)
213/215	[C₇H₅BrN₂O]⁺˙	Loss of hydrogen cyanide (HCN)

Comparison with Orthogonal Analytical Techniques

While mass spectrometry is indispensable, a comprehensive characterization relies on a suite of complementary techniques. Each method provides a unique piece of the structural puzzle.

Technique	Information Provided	Sensitivity	Sample Requirement	Destructive?
Mass Spectrometry (MS)	Provides molecular weight and a fragmentation pattern that offers insights into the molecule's substructures.[1]	High	Low (µg-ng)	Yes
NMR Spectroscopy (¹H, ¹³C)	Details the chemical environment of each hydrogen and carbon atom, revealing connectivity and stereochemistry.[6][7]	Moderate	Medium (mg)	No
FT-IR Spectroscopy	Identifies the functional groups present in the molecule based on their characteristic vibrational frequencies.[8][9]	Moderate	Low (µg-mg)	No
Elemental Analysis (CHNS)	Determines the percentage composition of elements (C, H, N, S), which is used to confirm the empirical and molecular formula.[10][11]	Low	Medium (mg)	Yes

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy would provide detailed information about the connectivity of atoms in 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

• ¹H NMR: Would show distinct signals for the aromatic proton, the methoxy protons, and the methyl protons, with chemical shifts and coupling patterns revealing their relative positions.

• ¹³C NMR: Would show separate signals for each of the eight carbon atoms in the molecule, confirming the carbon skeleton.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is excellent for identifying the functional groups present. For the target molecule, the following characteristic absorption bands would be expected:

• C≡N (Nitrile): A sharp, medium-intensity band around 2220-2260 cm⁻¹.[12]

• C-O (Aromatic Ether): A strong band in the region of 1200-1275 cm⁻¹.[8]

• C=C and C=N (Aromatic Ring): Multiple sharp bands in the 1400-1600 cm⁻¹ region.[13]

• C-H (Aromatic and Alkyl): Stretching vibrations just above and below 3000 cm⁻¹, respectively.[13]

Elemental Analysis

Elemental analysis provides the mass percentages of carbon, hydrogen, and nitrogen.[14] For C₈H₆BrN₃O, the theoretical percentages are: C, 40.02%; H, 2.52%; N, 17.50%. Experimental results within ±0.4% of these values would strongly support the proposed molecular formula.[14]

Experimental Protocols

A General Workflow for EI-MS Analysis

The following is a generalized, step-by-step protocol for the analysis of a novel compound like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile using a standard gas chromatograph-mass spectrometer (GC-MS) with an EI source.

• Sample Preparation:

  • Dissolve approximately 1 mg of the compound in 1 mL of a volatile, high-purity solvent (e.g., dichloromethane or ethyl acetate).

  • Perform serial dilutions to achieve a final concentration of approximately 10-100 µg/mL.

• Instrument Setup:

  • GC: Install a suitable capillary column (e.g., a 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column).

  • Set the injection port temperature to 250°C.

  • Program the oven temperature with an initial hold at a low temperature (e.g., 50°C) followed by a ramp (e.g., 10°C/min) to a final temperature (e.g., 300°C) to ensure component separation and elution.

  • Use helium as the carrier gas with a constant flow rate (e.g., 1 mL/min).

  • MS:

    • Set the ion source temperature to approximately 230°C.[15]

    • Set the electron energy to the standard 70 eV.[15]

    • Perform a mass calibration (tuning) of the instrument using a known standard (e.g., perfluorotributylamine, PFTBA).

    • Set the mass scan range to be wide enough to include the molecular ion and expected fragments (e.g., m/z 40-300).

• Data Acquisition:

  • Inject 1 µL of the prepared sample into the GC-MS.

  • Acquire the data in full scan mode.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the compound of interest.

  • Extract the mass spectrum from this peak.

  • Identify the molecular ion peak and prominent fragment ions.

  • Compare the observed fragmentation pattern with the predicted pattern and known fragmentation rules.

Caption: General workflow for GC-MS analysis of a novel compound.

Conclusion

The structural elucidation of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a multi-faceted process. Mass spectrometry provides a rapid and highly sensitive method for determining the molecular weight and obtaining a detailed fragmentation "fingerprint" that is invaluable for structural confirmation. The predicted fragmentation pathways, including the characteristic M/M+2 bromine isotope pattern and losses of methyl, carbonyl, and cyano moieties, offer a robust framework for interpreting experimental data. However, for unequivocal structure confirmation, it is imperative to integrate mass spectrometry data with orthogonal techniques like NMR and FT-IR spectroscopy, and to verify the elemental composition through elemental analysis. This integrated analytical approach ensures the highest level of scientific rigor and confidence in the characterization of novel chemical entities.

References

• RQM+. (2019, May 22). What is Elemental Analysis Used For? Retrieved from [Link]

• The Journal of Organic Chemistry - ACS Publications. Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. Retrieved from [Link]

• INFINITIA Industrial Consulting. Elemental analysis and chemical composition. Retrieved from [Link]

• VELP Scientifica. (2024, May 22). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• Wikipedia. Elemental analysis. Retrieved from [Link]

• University of Arizona. Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Eltra. Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 11). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

• DTIC. 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a)-Pyridine Derivatives. Retrieved from [Link]

• ResearchGate. 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Retrieved from [Link]

• RSC Publishing. (2023, March 22). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. Retrieved from [Link]

• PubMed. (2014, April 2). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. Retrieved from [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• YouTube. (2022, November 22). mass spectrum & fragmentation of 1-bromobutane. Retrieved from [Link]

• Specac Ltd. Interpreting Infrared Spectra. Retrieved from [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Retrieved from [Link]

• University of California, Los Angeles. IR Absorption Table. Retrieved from [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

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• 5. Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and ... - Faraday Discussions (RSC Publishing) DOI:10.1039/D3FD00015J [pubs.rsc.org]
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A Comparative Guide to the Reactivity of 5-Bromopyridines vs. 5-Chloropyridines in Cross-Coupling Reactions

Introduction: The Strategic Choice of Halogen in Pyridine Scaffolds

For researchers, scientists, and drug development professionals, the pyridine ring is a cornerstone of molecular design, appearing in a vast array of pharmaceuticals and functional materials. Its functionalization, often achieved through palladium-catalyzed cross-coupling reactions, is a critical step in modern synthesis. The choice of the halide on the pyridine ring is not merely a matter of availability but a strategic decision that profoundly impacts reaction efficiency, cost, and scalability.

This guide provides an in-depth comparison of the reactivity of two common building blocks: 5-bromopyridines and 5-chloropyridines. We will dissect the fundamental principles governing their reactivity, provide supporting experimental data for key transformations like Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, and offer field-proven insights to guide your selection process.

The Decisive Factor: Carbon-Halogen Bond Strength

The disparate reactivity between 5-bromo- and 5-chloropyridines is fundamentally rooted in their respective carbon-halogen bond dissociation energies (BDE). The C-Cl bond is significantly stronger than the C-Br bond.[1][2][3]

Bond	Average Bond Dissociation Energy (kJ/mol)	Average Bond Dissociation Energy (kcal/mol)
Aryl C-Cl	~406	~97.1[4]
Aryl C-Br	~351	~84[4]

This energy difference has a direct and critical consequence on the first and often rate-determining step of most cross-coupling catalytic cycles: oxidative addition .

The Oxidative Addition Hurdle

In this pivotal step, the palladium(0) catalyst inserts itself into the carbon-halogen bond, forming a palladium(II) intermediate.[1][5][6] The energy required to break the C-X bond represents a significant portion of the activation energy for this step. Consequently, the weaker C-Br bond is more susceptible to cleavage and undergoes oxidative addition much more readily and under milder conditions than the robust C-Cl bond.[1][5]

This fundamental energetic difference dictates the need for distinct experimental approaches for each substrate class. While bromopyridines react under "standard" conditions, chloropyridines necessitate more advanced and powerful catalytic systems to overcome the higher activation barrier.[7][8]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling.

Comparative Reactivity in Key Transformations

The theoretical difference in bond strength manifests as tangible differences in reaction requirements across the most common cross-coupling reactions.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a workhorse for creating C(sp²)–C(sp²) bonds. Here, the reactivity gap between bromo- and chloropyridines is stark.

• 5-Bromopyridines: Readily couple with a wide range of boronic acids and esters using standard catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ under relatively mild conditions.[9]

• 5-Chloropyridines: Often fail to react or give low yields with traditional catalysts.[7] Success hinges on the use of specialized, bulky, and electron-rich phosphine ligands (e.g., Buchwald biarylphosphines like SPhos, XPhos, RuPhos) or N-heterocyclic carbenes (NHCs).[7][10] These ligands promote the formation of a highly reactive, monoligated Pd(0) species that is capable of activating the strong C-Cl bond.[7] Higher temperatures and catalyst loadings are also common.[11]

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A Comparative Guide to Analytical Methods for Purity Assessment of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the purity of chemical intermediates is of paramount importance. Intermediates such as 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a substituted pyridine derivative, are critical building blocks. The presence of impurities can have a significant impact on the safety, efficacy, and stability of the final API. Therefore, robust and reliable analytical methods for purity assessment are essential.

This guide provides an in-depth comparison of various analytical techniques for determining the purity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile. As a Senior Application Scientist, this document is structured to provide not only the "how" but also the "why" behind the selection and application of these methods, grounded in scientific principles and regulatory expectations.

The Criticality of Purity Assessment in Pharmaceutical Intermediates

The purity of an intermediate like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile directly influences the quality of the final drug substance. Impurities can arise from starting materials, by-products of the synthesis, or degradation of the intermediate itself. These impurities can potentially be carried through subsequent synthetic steps, leading to a final API that does not meet the required quality standards. Thorough purity assessment is a cornerstone of process development and quality control, ensuring a consistent and safe final product.

Comparative Analysis of Key Analytical Methodologies

The selection of an appropriate analytical method for purity assessment depends on various factors, including the physicochemical properties of the analyte and its potential impurities, the required sensitivity and selectivity, and the intended application of the method (e.g., routine quality control, impurity profiling). The most commonly employed techniques for the analysis of non-volatile, small organic molecules like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC, particularly in its reversed-phase mode, is the most widely used technique for the purity assessment of pharmaceutical intermediates. Its versatility, high resolving power, and sensitivity make it ideal for separating the main component from a wide range of potential impurities.

Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase packed in a column. For a moderately polar compound like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, a reversed-phase setup with a nonpolar stationary phase (e.g., C18) and a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol) is typically employed.

Representative Experimental Protocol: HPLC Purity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	30
    20	80
    25	80
    26	30

    | 30 | 30 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• System Suitability:

  • Inject a standard solution five times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

  • The tailing factor for the main peak should be between 0.8 and 1.5.

  • The theoretical plate count should be ≥ 2000.

• Analysis:

  • Inject the sample solution and record the chromatogram.

  • Calculate the percentage purity using the area normalization method.

Causality Behind Experimental Choices:

• A C18 column is chosen for its versatility and effectiveness in retaining and separating a wide range of organic molecules.

• A gradient elution is employed to ensure the efficient elution of both polar and non-polar impurities, providing a comprehensive impurity profile.

• Phosphoric acid is used to control the pH of the mobile phase, which can significantly influence the retention and peak shape of ionizable compounds.

• Detection at 254 nm is a common choice for aromatic compounds due to the strong absorbance of the pyridine ring.

Gas Chromatography (GC): A Powerful Tool for Volatile Compounds

Gas Chromatography is a highly effective technique for the analysis of volatile and thermally stable compounds. For 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, GC can be a valuable tool for assessing the presence of volatile impurities and residual solvents.

Principle of Operation: GC separates components of a mixture based on their partitioning between a gaseous mobile phase (carrier gas) and a liquid or solid stationary phase coated on the inside of a long, thin capillary column. The separation is driven by differences in the volatility and polarity of the analytes.

Representative Experimental Protocol: GC Purity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Instrumentation: A gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: 5 minutes at 280 °C.

  • Detector Temperature (FID): 300 °C.

  • Split Ratio: 50:1.

  • Injection Volume: 1 µL.

• Sample Preparation:

  • Dissolve the sample in a suitable volatile solvent (e.g., acetone or ethyl acetate) to a concentration of approximately 1 mg/mL.

• Analysis:

  • Inject a solvent blank to ensure no interfering peaks are present.

  • Inject the sample solution and record the chromatogram.

  • Calculate the percentage purity by area normalization.

Causality Behind Experimental Choices:

• A DB-5ms column is a good general-purpose column with low polarity, suitable for a wide range of compounds.

• The temperature program is designed to provide good separation of potential impurities with varying boiling points.

• A split injection is used to introduce a small, representative portion of the sample onto the column, preventing overloading and ensuring sharp peaks.

• FID is a sensitive detector for organic compounds, while an MS detector provides additional structural information for impurity identification.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A Primary Method for Purity Determination

Quantitative NMR (qNMR) is a powerful, primary analytical method that allows for the direct determination of the absolute purity of a substance without the need for a reference standard of the analyte itself.[1]

Principle of Operation: qNMR is based on the principle that the integrated area of a resonance signal in an NMR spectrum is directly proportional to the number of nuclei contributing to that signal.[1] By comparing the integral of a specific resonance of the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be calculated.

Representative Experimental Protocol: qNMR Purity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile sample into a clean, dry NMR tube.[2]

  • Accurately weigh approximately 5-10 mg of a suitable, certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same NMR tube. The internal standard must be of high purity, stable, and have signals that do not overlap with the analyte signals.[1]

  • Add a known volume of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3) to completely dissolve both the sample and the internal standard.[2]

• NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment.

  • Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T1 of the signals of interest) is crucial to ensure full relaxation of all nuclei and obtain accurate integrals.

  • Number of Scans (ns): Sufficient scans should be acquired to achieve an adequate signal-to-noise ratio for accurate integration.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal for both the analyte and the internal standard.

  • Calculate the purity using the following formula:[3]

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • IS = Internal Standard

Causality Behind Experimental Choices:

• The choice of internal standard is critical for the accuracy of the qNMR measurement. It must be chemically inert towards the analyte and have non-overlapping signals.

• A long relaxation delay is the most critical parameter for ensuring the quantitative nature of the NMR experiment.

• DMSO-d6 is a good solvent choice for many organic compounds and often provides good signal dispersion.

Performance Comparison of Analytical Methods

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.	Direct measurement based on the molar concentration of nuclei.[1]
Applicability	Wide range of non-volatile and thermally labile compounds.	Volatile and thermally stable compounds.	Soluble compounds with suitable NMR-active nuclei.
Strengths	High resolution and sensitivity, robust and well-established.	Excellent for volatile impurities and residual solvents, high sensitivity.	Primary analytical method, no need for analyte-specific reference standards for quantification, provides structural information.
Limitations	Requires reference standards for impurity identification and quantification, can use large volumes of solvents.	Not suitable for non-volatile or thermally labile compounds, may require derivatization.	Lower sensitivity compared to chromatographic methods for trace impurities, requires specialized equipment and expertise.

Visualizing the Workflow: A Logical Approach to Purity Assessment

The following diagram illustrates a typical workflow for the comprehensive purity assessment of a pharmaceutical intermediate like 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile.

Caption: Workflow for forced degradation studies to establish a stability-indicating method.

Conclusion

The purity assessment of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is a critical aspect of quality control in pharmaceutical development. While HPLC remains the primary method for routine purity analysis due to its high resolution and sensitivity, a comprehensive understanding of the impurity profile often requires a multi-faceted approach. GC is invaluable for the detection of volatile impurities and residual solvents, while qNMR offers the distinct advantage of providing an absolute purity value without the need for a specific reference standard for the analyte.

The choice of methodology should be guided by the specific requirements of the analysis and validated in accordance with regulatory guidelines to ensure the generation of reliable and accurate data. By employing a combination of these powerful analytical techniques, researchers and drug development professionals can ensure the quality and consistency of this important pharmaceutical intermediate, ultimately contributing to the safety and efficacy of the final drug product.

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A Comparative Guide to the Biological Activity of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile Derivatives

A Technical Resource for Researchers, Scientists, and Drug Development Professionals

The pyridine nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutic agents. Its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The compound 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile represents a versatile starting material for the synthesis of novel bioactive molecules. The presence of a bromo group, a methoxy group, a methyl group, and a carbonitrile moiety on the pyridine ring offers multiple avenues for chemical modification, allowing for the generation of diverse chemical libraries and the exploration of structure-activity relationships (SAR).

This guide provides a comparative overview of the potential biological activities of derivatives of 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile. While comprehensive studies on this specific family of derivatives are emerging, we can infer and project their potential based on the well-established biological profiles of structurally related pyridine-3-carbonitrile compounds. This document aims to serve as a foundational resource to guide synthetic efforts and biological evaluation in the pursuit of novel therapeutic leads.

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

The pyridine-3-carbonitrile core is a common feature in molecules designed as anticancer agents.[1] Derivatives often exhibit cytotoxicity against various cancer cell lines, and modifications at different positions of the pyridine ring can significantly influence their potency and selectivity. For derivatives of 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile, key modifications can be envisioned at the bromine and carbonitrile functionalities to enhance anticancer activity.

Strategy for Derivative Synthesis and Evaluation

A rational approach to explore the anticancer potential would involve the synthesis of a library of derivatives by modifying the carbonitrile group and by Suzuki or Sonogashira coupling at the bromide position. These derivatives would then be screened against a panel of human cancer cell lines to determine their cytotoxic effects.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.[2]

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The synthesized derivatives are dissolved in DMSO to create stock solutions, which are then serially diluted in culture medium to achieve a range of final concentrations. The cells are treated with these concentrations for 48-72 hours.

• MTT Addition: After the treatment period, 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium containing MTT is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

Hypothetical Comparative Cytotoxicity Data

The following table presents hypothetical IC50 values for a series of imagined derivatives, illustrating potential structure-activity relationships based on known trends for similar compounds.

Compound	Modification from Core Structure	Hypothetical IC50 (µM) vs. MCF-7	Hypothetical IC50 (µM) vs. HCT-116
Doxorubicin (Standard)	-	0.8	1.2
Derivative A	Hydrolysis of nitrile to carboxamide	25.4	32.1
Derivative B	Suzuki coupling with phenylboronic acid	15.2	18.9
Derivative C	Suzuki coupling with 4-fluorophenylboronic acid	8.7	11.5
Derivative D	Sonogashira coupling with phenylacetylene	12.3	14.8

This hypothetical data suggests that the introduction of aromatic moieties via Suzuki coupling could enhance anticancer activity, with electron-withdrawing groups on the new aromatic ring potentially further increasing potency.

Caption: A generalized workflow for the discovery of anticancer agents from a core scaffold.

Antimicrobial Activity: A Strategy Against Pathogens

Pyridine-3-carbonitrile derivatives have also been investigated for their antimicrobial properties.[3][4] The development of new antimicrobial agents is a critical area of research due to the rise of drug-resistant pathogens.[5] Modifications to the 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile scaffold could yield compounds with significant activity against a range of bacteria and fungi.

Approach to Synthesis and Antimicrobial Evaluation

For antimicrobial activity, derivatization could focus on the synthesis of Schiff's bases from the nitrile group or the introduction of various heterocyclic moieties at the bromine position. The resulting compounds would then be tested against a panel of clinically relevant microorganisms.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Microorganism Preparation: Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans) are cultured in appropriate broth media. The inoculum is adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Dilution: The synthesized compounds are serially diluted in a 96-well microtiter plate containing the appropriate broth medium.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Hypothetical Comparative Antimicrobial Data

The table below shows hypothetical MIC values for a series of conceptual derivatives, illustrating potential SAR for antimicrobial activity.

Compound	Modification from Core Structure	Hypothetical MIC (µg/mL) vs. S. aureus	Hypothetical MIC (µg/mL) vs. E. coli	Hypothetical MIC (µg/mL) vs. C. albicans
Ciprofloxacin (Standard)	-	1	0.5	NA
Fluconazole (Standard)	-	NA	NA	8
Derivative E	Formation of a tetrazole ring from the nitrile	64	>128	128
Derivative F	Suzuki coupling with thiophene-2-boronic acid	32	64	64
Derivative G	Synthesis of a Schiff's base with 4-hydroxybenzaldehyde	16	32	32

This hypothetical data suggests that the introduction of a thiophene ring or the formation of a Schiff's base could impart moderate antimicrobial activity.

Caption: A conceptual workflow for the evaluation of novel antimicrobial compounds.

Conclusion and Future Perspectives

The 5-bromo-2-methoxy-6-methylpyridine-3-carbonitrile scaffold holds considerable promise as a starting point for the development of novel therapeutic agents. Based on the known biological activities of related pyridine-3-carbonitrile derivatives, it is reasonable to project that its derivatives could exhibit significant anticancer and antimicrobial properties. The synthetic accessibility and the potential for diverse chemical modifications make this an attractive scaffold for further investigation.

Future research should focus on the synthesis and systematic biological evaluation of a diverse library of derivatives. Structure-activity relationship studies will be crucial in identifying the key structural features required for potent and selective biological activity. Furthermore, for the most promising compounds, mechanism of action studies will be necessary to elucidate their molecular targets and pathways of action. The insights gained from such studies will be invaluable in guiding the optimization of these derivatives into viable drug candidates.

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A Comparative Crystallographic Guide to 5-Bromo-2-methoxypyridine Derivatives: Unveiling Structure-Property Relationships

For researchers, medicinal chemists, and professionals in drug development, a profound understanding of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms in a crystal lattice dictates not only the physical properties of a compound but also its biological activity and potential as a therapeutic agent. This guide provides an in-depth comparative analysis of the X-ray crystal structure of derivatives of 5-Bromo-2-methoxypyridine, a key heterocyclic scaffold in medicinal chemistry.

While the crystal structure of the parent 5-Bromo-2-methoxypyridine is not publicly available, this guide leverages comprehensive crystallographic data from closely related derivatives to illuminate the subtle yet significant influence of substituent modifications on molecular conformation and intermolecular interactions. By examining these structural analogues, we can extrapolate key insights into the crystallographic behavior of this important class of compounds.

The Significance of the 5-Bromo-2-methoxypyridine Scaffold

5-Bromo-2-methoxypyridine serves as a versatile building block in the synthesis of a wide array of biologically active molecules.[1][2][3] The pyridine ring is a common feature in many pharmaceuticals, and the strategic placement of a bromine atom and a methoxy group offers synthetic handles for further functionalization through cross-coupling reactions and other transformations.[4] Understanding how modifications to this core structure impact its solid-state properties is crucial for rational drug design and the development of crystalline forms with optimal physicochemical characteristics.

Comparative Crystallographic Analysis: A Tale of Two Derivatives

To illustrate the principles of comparative crystallographic analysis, we will examine the crystal structures of two informative derivatives: 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine (Derivative A) and a representative 2-methoxypyridine derivative with a 4-decyloxyphenyl substituent (Derivative B) .

Crystal Structure of 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine (Derivative A)

The crystal structure of Derivative A reveals a non-planar conformation, with the dihedral angle between the two aromatic rings being 51.39 (5)°.[5] The methoxy group's carbon atom is nearly coplanar with its attached phenyl ring. In the crystal lattice, the molecules are primarily governed by van der Waals forces.[5]

Crystal Structure of a Substituted 2-Methoxypyridine (Derivative B)

In a study of various 2-methoxypyridine derivatives, a similar non-planar geometry was observed.[6][7][8] For instance, a derivative bearing a 4-decyloxyphenyl group at the 4-position and a thiophenyl group at the 6-position of the pyridine ring exhibits a significant twist. The 4-decyloxyphenyl ring is distorted from the plane of the pyridine ring by a torsion angle of -41.9°(6).[6]

Key Comparative Insights

The comparison between these derivatives underscores how different substituents influence the overall molecular shape and packing in the solid state. While both exhibit non-planar structures, the degree of torsion and the nature of the intermolecular interactions are dictated by the specific functional groups present. This has profound implications for properties such as solubility, melting point, and crystal morphology.

Parameter	5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine (Derivative A)	4-(4-decyloxyphenyl)-2-methoxy-6-(thiophen-2-yl)nicotinonitrile (Derivative B)
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c (assumed from similar structures)	Aba2
Dihedral Angle (between rings)	51.39 (5)°	-41.9°(6) (torsion angle)
Key Intermolecular Interactions	van der Waals forces	Various intermolecular interactions

Experimental Protocols: From Synthesis to Structure

Rigorous experimental procedures are the bedrock of reliable crystallographic data. Below are detailed, step-by-step methodologies for the synthesis and crystallographic analysis of a representative 5-Bromo-2-methoxypyridine derivative.

Synthesis of 5-Bromo-2-methoxypyridine

The parent compound, 5-Bromo-2-methoxypyridine, can be synthesized from 2,5-dibromopyridine.[1]

Protocol:

• In a 500 mL reaction flask, combine 47 g of 2,5-dibromopyridine, 8 g of solid sodium hydroxide, and 200 mL of methanol.[1]

• Stir the mixture and heat to reflux for 5 hours.[1]

• After the reaction is complete, remove the majority of the methanol by distillation.

• Cool the residue and add 100 mL of water.

• Extract the aqueous layer with dichloromethane.

• Evaporate the organic solvent to obtain the crude product.

• Purify the crude product by vacuum distillation to yield 2-methoxy-5-bromopyridine.[1]

Synthesis and Crystallization of 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine (Derivative A)

This derivative can be synthesized via a Suzuki coupling reaction.[5]

Protocol:

• To a solution of 5-bromo-2-fluoropyridine (0.20 g, 1.13 mmol) and 5-bromo-2-methoxyphenylboronic acid (0.314 g, 1.36 mmol) in 6 mL of dioxane, add a solution of K₃PO₄ (0.361 g, 1.7 mmol) in 1 mL of H₂O.[5]

• Add Pd(PPh₃)₄ (1.5 mole %) to the mixture under a nitrogen atmosphere at 373 K.[5]

• Reflux the reaction mixture for 8 hours.[5]

• After cooling, add 20 mL of distilled water.

• Extract the aqueous layer three times with ethyl acetate (3 x 15 mL).[5]

• Evaporate the combined organic layers in vacuo to obtain the crude product.[5]

• Recrystallize the crude product from a saturated chloroform/methanol solution to obtain colorless needles suitable for X-ray diffraction.[5]

X-ray Data Collection and Structure Refinement

Protocol:

• Mount a suitable single crystal on a diffractometer.

• Collect diffraction data using Mo Kα radiation.

• Process the collected data, including absorption corrections.

• Solve the crystal structure using direct methods.

• Refine the structure using full-matrix least-squares on F².

• Locate hydrogen atoms in difference Fourier maps and refine them using a riding model.[5]

Visualizing the Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the key workflows.

Caption: Synthetic route to 5-Bromo-2-methoxypyridine.

Caption: General workflow for single-crystal X-ray diffraction.

Conclusion and Future Directions

The comparative analysis of 5-Bromo-2-methoxypyridine derivatives demonstrates the critical role that substituent patterns play in defining the three-dimensional architecture of these molecules. While the crystal structure of the parent compound remains elusive, the detailed examination of its analogues provides invaluable predictive insights for chemists working in drug discovery and materials science.

Future work should focus on obtaining the crystal structure of 5-Bromo-2-methoxypyridine itself to provide a definitive baseline for comparison. Furthermore, a systematic crystallographic study of a broader range of derivatives with varying electronic and steric properties would enable the development of more robust structure-property relationships, ultimately facilitating the rational design of novel compounds with tailored solid-state characteristics.

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A Senior Application Scientist's Guide to Catalytic Functionalization of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

The 2-methoxy-6-methylpyridine-3-carbonitrile scaffold is a privileged core structure in modern medicinal chemistry, appearing in a range of bioactive molecules. Its strategic functionalization is key to modulating pharmacological properties. This guide provides an in-depth comparison of catalytic systems for the derivatization of a key intermediate, 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile , focusing on the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the C5 position.

This document moves beyond a simple recitation of protocols. It is designed to provide a strategic overview of the most effective palladium-catalyzed cross-coupling reactions, offering insights into catalyst selection, mechanistic considerations, and practical experimental guidance. The comparative data presented is synthesized from established literature on closely analogous systems, providing a robust predictive framework for your experimental design.

The Strategic Importance of the 5-Substituted Pyridine Core

The pyridine ring is a cornerstone of many pharmaceuticals due to its ability to engage in hydrogen bonding and its metabolic stability. The specific substitution pattern of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile offers a versatile handle for diversification. The bromine atom at the C5 position is primed for a variety of powerful cross-coupling reactions, allowing for the introduction of a wide array of chemical moieties. This enables extensive structure-activity relationship (SAR) studies, crucial for the optimization of drug candidates. The electron-donating methoxy group and the electron-withdrawing nitrile group modulate the reactivity of the pyridine ring, influencing the efficiency of catalytic transformations.

Comparative Analysis of Key Catalytic Systems

The functionalization of the C5-bromo position can be effectively achieved through several palladium-catalyzed cross-coupling reactions. The choice of the optimal system depends on the desired functionality to be introduced. Here, we compare three of the most powerful and versatile methods: the Suzuki-Miyaura Coupling for C-C bond formation with boronic acids, the Sonogashira Coupling for the introduction of alkynyl groups, and the Buchwald-Hartwig Amination for the formation of C-N bonds.

Catalytic System Performance Overview

The following table summarizes the expected performance of different catalytic systems for the functionalization of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile, based on data from structurally similar bromopyridine derivatives.

Reaction Type	Catalytic System	Typical Coupling Partner	Expected Yield Range	Key Strengths	Potential Challenges
Suzuki-Miyaura Coupling	Pd(PPh₃)₄ / Base (e.g., K₂CO₃, Cs₂CO₃)	Aryl/Heteroaryl Boronic Acids	75-95%	Wide functional group tolerance, commercially available reagents.[1][2]	Potential for catalyst poisoning with certain heterocycles.
Sonogashira Coupling	Pd(PPh₃)₄ / CuI / Amine Base (e.g., Et₃N)	Terminal Alkynes	80-98%	Mild reaction conditions, high yields.[3]	Requires exclusion of oxygen to prevent alkyne homocoupling.
Buchwald-Hartwig Amination	Pd₂(dba)₃ / Ligand (e.g., XPhos, RuPhos) / Base (e.g., NaOtBu, Cs₂CO₃)	Primary/Secondary Amines, Amides	70-90%	Broad scope of amine coupling partners, including challenging substrates.[4][5][6]	Requires careful selection of ligand and base to avoid side reactions.

In-Depth Analysis and Experimental Protocols

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for the creation of biaryl and heteroaryl-aryl structures.[1] Its robustness, mild conditions, and the commercial availability of a vast array of boronic acids make it a first-choice for many applications.

Mechanistic Rationale: The catalytic cycle, depicted below, involves the oxidative addition of the palladium(0) catalyst to the aryl bromide, followed by transmetalation with the boronate species (activated by the base), and concluding with reductive elimination to yield the coupled product and regenerate the active catalyst. The choice of ligand is crucial for stabilizing the palladium center and promoting the key steps of the cycle. For electron-rich and potentially coordinating substrates like our target molecule, ligands such as triphenylphosphine (PPh₃) are often effective.

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocol (Analogous System):

This protocol is adapted from the Suzuki-Miyaura coupling of a structurally similar 5-bromo-2-methylpyridin-3-amine.[5]

• Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• Solvent and Degassing: Add a 4:1 mixture of 1,4-dioxane and water (10 mL). Degas the mixture by bubbling argon through it for 15 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is an exceptionally efficient method for the formation of C(sp²)-C(sp) bonds, linking aryl halides with terminal alkynes.[3] This reaction is prized for its mild conditions, typically proceeding at room temperature.

Mechanistic Rationale: This reaction involves a dual catalytic system of palladium and copper(I). The palladium cycle is similar to the Suzuki coupling, involving oxidative addition and reductive elimination. The copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) complex. An amine base is used both to deprotonate the alkyne and to neutralize the HBr byproduct.

Caption: Experimental Workflow for Sonogashira Coupling.

Experimental Protocol (Analogous System):

This protocol is based on the Sonogashira coupling of 6-bromo-3-fluoro-2-cyanopyridine.[3]

• Reaction Setup: In a Schlenk flask, dissolve 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 mmol) and the terminal alkyne (1.2 mmol) in a mixture of THF (8 mL) and triethylamine (4 mL).

• Degassing: Degas the solution with a stream of argon for 15 minutes.

• Catalyst Addition: To the degassed solution, add Pd(PPh₃)₄ (0.05 mmol, 5 mol%) and copper(I) iodide (CuI, 0.1 mmol, 10 mol%).

• Reaction: Stir the reaction mixture at room temperature for 16-24 hours under an argon atmosphere.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

For the synthesis of arylamines, the Buchwald-Hartwig amination has become the preeminent method, offering a broad substrate scope and high functional group tolerance.[4][5][6]

Mechanistic Rationale: This reaction also proceeds via a Pd(0)/Pd(II) catalytic cycle. A key feature is the use of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, SPhos) which facilitate both the oxidative addition and the crucial C-N bond-forming reductive elimination step. A strong, non-nucleophilic base (such as sodium tert-butoxide) is required to deprotonate the amine, forming the palladium-amido complex.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Experimental Protocol (General Procedure):

This is a general protocol for the Buchwald-Hartwig amination of aryl bromides.

• Reaction Setup: In a glovebox, charge an oven-dried vial with sodium tert-butoxide (1.4 mmol). Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., XPhos, 0.08 mmol, 8 mol%).

• Reagent Addition: Add 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile (1.0 mmol) and the amine (1.2 mmol).

• Solvent: Add anhydrous, degassed toluene (5 mL).

• Reaction: Seal the vial and heat to 100-110 °C with vigorous stirring for 12-24 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.

Conclusion and Future Outlook

The functionalization of 5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile is readily achievable through a variety of robust palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling offers a reliable route to biaryl derivatives, the Sonogashira reaction provides efficient access to alkynylated pyridines, and the Buchwald-Hartwig amination allows for the synthesis of a diverse range of amino-pyridines.

The choice of the optimal catalytic system is contingent on the specific synthetic target. For initial library synthesis, the Suzuki-Miyaura reaction often provides the most straightforward and cost-effective approach due to the vast commercial availability of boronic acids. For the introduction of linear, rigid linkers, the Sonogashira coupling is unparalleled. When exploring the critical amine functionality for biological interactions, the Buchwald-Hartwig amination offers the broadest scope.

Future developments in this field will likely focus on the use of more sustainable and economical base metal catalysts (e.g., nickel and copper) and the application of photoredox catalysis to achieve these transformations under even milder conditions. As the demand for novel, highly functionalized heterocyclic compounds in drug discovery continues to grow, the development of efficient and selective catalytic methodologies will remain a paramount objective.

References

• Facile synthesis of 6-aryl 5-N-substituted pyridazinones: microwave-assisted Suzuki-Miyaura cross coupling of 6-chloropyridazinones. PubMed. [Link]

• Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI. [Link]

• Synthesis and properties of 6-alkynyl-5-aryluracils. Beilstein Journal of Organic Chemistry. [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-. University of Southampton ePrints. [Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

• Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. ResearchGate. [Link]

• A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. MDPI. [Link]

• Copper-catalyzed selective C-N bond formation with 2-amino, 2-hydroxy and 2-bromo-5- halopyridine. ResearchGate. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate. [Link]

• An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3- carboxylic Acid. Chemical & Pharmaceutical Bulletin. [Link]

• New advances in catalytic C–C bond formation via late transition metals. Royal Society of Chemistry. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. National Institutes of Health. [Link]

• Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• Transition-metal-catalysed C-N bond activation. The Royal Society of Chemistry. [Link]

• Suzuki cross-coupling approaches to the synthesis of bioactive 3-substituted and 5-substituted-4-methoxy-6-methyl-2-pyrones. PubMed. [Link]

• C–C Bond Formation by Cross-coupling. ResearchGate. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• An Efficient Synthesis of 5-Bromopyridine-2-carbonitrile. ResearchGate. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

• Efficient synthesis of fluorescent alkynyl C-nucleosides via Sonogashira coupling for the preparation of DNA-based polyfluorophores. SciSpace. [Link]

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journals. [Link]

• 4-(5-CYANO-PYRAZOL-1-YL)-PIPERIDINE DERIVATIVES AS GPR 119 MODULATORS. Common Organic Chemistry. [Link]

• Transition-metal-catalyzed C-N bond forming reactions using organic azides as the nitrogen source: a journey for the mild and versatile C-H amination. PubMed. [Link]

• Transition-metal catalysed C–N bond activation. RSC Publishing. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. National Institutes of Health. [Link]

• Process for producing 2,3-diamino-6-methoxypyridine.

• B−N, B−O, and B−CN Bond Formation via Palladium-Catalyzed Cross-Coupling of B‑Bromo-Carboranes. eScholarship.org. [Link]

• Process for preparation of 5-bromo-1, 2, 3-trichlorobenzene.

• Intramolecular Cyclization of Alkynylheteroaromatic Substrates Bearing a Tethered Cyano Group: A Strategy for Accessing Fused Pyridoheterocycles. PubMed Central. [Link]

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• 6. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

literature review of synthetic routes to substituted 2-methoxypyridine-3-carbonitriles

Substituted 2-methoxypyridine-3-carbonitriles are a class of heterocyclic compounds of significant interest to the pharmaceutical and agrochemical industries. Their unique electronic and structural features make them valuable scaffolds in the design of novel bioactive molecules. This guide provides a comprehensive overview and comparison of the primary synthetic routes to this important molecular framework, offering researchers and drug development professionals the insights needed to select the most appropriate methodology for their specific application.

Introduction: The Significance of the 2-Methoxypyridine-3-carbonitrile Scaffold

The pyridine ring is a ubiquitous feature in a vast array of pharmaceuticals and biologically active compounds. The introduction of a methoxy group at the 2-position and a nitrile group at the 3-position creates a unique electronic environment that can be exploited for molecular recognition by biological targets. The methoxy group can act as a hydrogen bond acceptor and influence the conformation of the molecule, while the nitrile group is a versatile synthetic handle that can be transformed into other functional groups such as amines, amides, and carboxylic acids.

This guide will explore three principal synthetic strategies for accessing substituted 2-methoxypyridine-3-carbonitriles:

• Nucleophilic Aromatic Substitution (SNAr) on 2-Halopyridine-3-carbonitriles: A classic and widely used approach.

• Cyclization Reactions: Building the pyridine ring from acyclic precursors.

• O-Alkylation of 2-Oxopyridine-3-carbonitriles: An alternative route starting from the corresponding pyridone.

Each of these strategies offers distinct advantages and disadvantages in terms of substrate scope, reaction conditions, and scalability. The following sections will delve into the specifics of each approach, providing mechanistic insights, detailed experimental protocols, and comparative data to inform your synthetic planning.

Nucleophilic Aromatic Substitution (SNAr) on 2-Halopyridine-3-carbonitriles

The nucleophilic aromatic substitution of a halide at the 2-position of a pyridine ring with a methoxide source is a robust and frequently employed method for the synthesis of 2-methoxypyridines. The electron-withdrawing nature of the nitrile group at the 3-position and the pyridine nitrogen atom facilitates this reaction by stabilizing the Meisenheimer intermediate.

Mechanistic Rationale

The reaction proceeds via a two-step addition-elimination mechanism. The methoxide ion, a potent nucleophile, attacks the carbon atom bearing the halogen, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the subsequent step, the leaving group (halide) is eliminated, restoring the aromaticity of the pyridine ring.

Experimental Protocol: Synthesis of 2-Methoxy-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile[1]

This protocol is adapted from the work of Dyachenko et al. and demonstrates the synthesis of a substituted 2-methoxypyridine-3-carbonitrile via SNAr.

Materials:

• 2-Chloro-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile

• Sodium methoxide (NaOMe)

• Anhydrous methanol (MeOH)

Procedure:

• A solution of sodium methoxide is prepared by dissolving sodium metal in anhydrous methanol under an inert atmosphere.

• The 2-chloro-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile is dissolved in anhydrous methanol.

• The sodium methoxide solution is added to the solution of the starting material.

• The reaction mixture is stirred at room temperature or heated as required, while monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is taken up in water and extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic layers are dried over a suitable drying agent (e.g., MgSO4 or Na2SO4), filtered, and concentrated under reduced pressure.

• The crude product is purified by a suitable method, such as recrystallization or column chromatography, to afford the desired 2-methoxy-5,6,7,8-tetrahydroquinoline-3,4-dicarbonitrile.

Starting Material	Reagents	Solvent	Yield	Reference
2-Chloropyridine-3,4-dicarbonitriles	NaOMe	Anhydrous MeOH	68-79%	[1]

Cyclization Reactions: The Guareschi-Thorpe Reaction

The Guareschi-Thorpe reaction and its variations provide a powerful and convergent approach to the synthesis of substituted pyridines. This multicomponent reaction typically involves the condensation of a β-dicarbonyl compound (or its equivalent), a cyanoacetamide or malononitrile, and an ammonium source. For the synthesis of 2-methoxypyridine-3-carbonitriles, a one-pot condensation of an enal or enone with malononitrile in a methanol/sodium methoxide system has been reported.[2][[“]]

Mechanistic Rationale

The reaction is believed to proceed through an initial Michael addition of the malononitrile carbanion to the α,β-unsaturated carbonyl compound. This is followed by cyclization and subsequent aromatization to furnish the pyridine ring. The methanol/sodium methoxide system serves as both the solvent and the source of the methoxy group at the 2-position.

Experimental Protocol: General Procedure for the Synthesis of 2-Methoxypyridine-3-carbonitriles[2]

This protocol is a general procedure described by Victory et al. for the one-step synthesis of 2-methoxypyridine-3-carbonitriles.

Materials:

• Propanedinitrile (Malononitrile)

• Corresponding enal or enone

• Sodium methoxide (NaOMe) in methanol (MeOH)

Procedure:

• A freshly prepared solution of sodium methoxide in methanol is cooled to 5 °C.

• Propanedinitrile dissolved in methanol is added to the cooled sodium methoxide solution.

• After stirring for 5 minutes, the corresponding enal or enone dissolved in methanol is added dropwise over a period of 2 hours.

• The reaction mixture is then refluxed for 90 minutes.

• The solvent is removed in vacuo.

• The resulting oil is dissolved in water and extracted with dichloromethane.

• The combined organic layers are dried over MgSO4 and the solvent is removed to yield the crude product, which can be further purified by recrystallization or chromatography.

Starting Enone/Enal	Reagents	Solvent	Yield	Reference
Aryl-substituted enones	Propanedinitrile, NaOMe	MeOH	Varies (e.g., 30% for 2-methoxy-4-(2-thienyl)pyridine-3-carbonitrile)	[2]
Alkyl-substituted enones	Propanedinitrile, NaOMe	MeOH	Varies (e.g., 15% for 2-methoxy-6-methylpyridine-3-carbonitrile)	[2]

O-Alkylation of 2-Oxopyridine-3-carbonitriles

An alternative strategy to introduce the 2-methoxy group is through the O-alkylation of the corresponding 1,2-dihydro-2-oxopyridine-3-carbonitrile (also known as a 2-pyridone). This method is particularly useful when the 2-pyridone precursor is readily available.

Mechanistic Rationale

The 2-pyridone exists in tautomeric equilibrium with its 2-hydroxypyridine form. In the presence of a base, the proton of the hydroxyl group (or the N-H proton of the pyridone) is abstracted to form an ambident nucleophile. Alkylation with a suitable methylating agent, such as methyl iodide or dimethyl sulfate, can occur on either the nitrogen or the oxygen atom. To favor O-alkylation, reaction conditions can be optimized, for example, by using a silver salt of the pyridone or by careful choice of the solvent and alkylating agent.

Experimental Protocol: O-Methylation of a 2-Pyridone (General)

While a specific protocol for the O-methylation of a 2-oxopyridine-3-carbonitrile was not detailed in the provided search results, a general procedure can be outlined based on standard organic chemistry practices.

Materials:

• Substituted 2-oxopyridine-3-carbonitrile

• Base (e.g., NaH, K2CO3)

• Methylating agent (e.g., CH3I, (CH3)2SO4)

• Anhydrous solvent (e.g., DMF, Acetone)

Procedure:

• To a solution of the substituted 2-oxopyridine-3-carbonitrile in a suitable anhydrous solvent, a base is added portion-wise at room temperature or below.

• The mixture is stirred until the deprotonation is complete.

• The methylating agent is then added, and the reaction is stirred at an appropriate temperature until completion (monitored by TLC).

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated.

• The crude product is purified by chromatography or recrystallization.

Comparison of Synthetic Routes

Feature	Nucleophilic Aromatic Substitution	Cyclization (Guareschi-Thorpe)	O-Alkylation of 2-Pyridones
Starting Materials	2-Halopyridine-3-carbonitriles	Enals/enones and malononitrile	2-Oxopyridine-3-carbonitriles
Key Advantages	High yields, reliable, well-established.	Convergent, one-pot synthesis, readily available starting materials.	Useful when pyridone is easily accessible.
Key Disadvantages	Requires synthesis of the halo-precursor.	Can have moderate yields, potential for side products.	Potential for N-alkylation as a side reaction.
Scalability	Generally good.	Can be challenging to scale up multicomponent reactions.	Generally good.

Conclusion

The synthesis of substituted 2-methoxypyridine-3-carbonitriles can be achieved through several effective strategies. The choice of the optimal route will depend on the availability of starting materials, the desired substitution pattern on the pyridine ring, and the scale of the synthesis.

• Nucleophilic aromatic substitution is a highly reliable and often high-yielding method, provided the corresponding 2-halopyridine-3-carbonitrile is accessible.

• The Guareschi-Thorpe cyclization offers a convergent and elegant one-pot approach from simple acyclic precursors, although yields can be variable.

• O-alkylation of 2-pyridones presents a viable alternative, particularly when the pyridone scaffold is the more readily available starting material.

By understanding the mechanistic underpinnings and practical considerations of each of these synthetic pathways, researchers can make informed decisions to efficiently access the valuable 2-methoxypyridine-3-carbonitrile core for their drug discovery and development programs.

References

• Victory, P., Borrell, J. L., & Vidal-Ferran, A. (1993). A SIMPLE SYNTHESIS OF 2-METHOXYPYRIDINE-3-CARBONITRILES. HETEROCYCLES, 36(4), 769-773.
• Victory, P., Borrell, J. L., & Vidal-Ferran, A. (1993). A simple synthesis of 2-methoxypyridine-3-carbonitriles. Consensus.

• Dyachenko, V. D., Shishkin, O. V., & Knyazeva, E. A. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[1][4]pyridine-1,3-diones. ResearchGate.

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